An In-depth Technical Guide to 1,2,3-Triphenyl-2-propanol: Chemical Structure, Properties, and Synthesis
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the chemical structure, properties, and synthesis of the tertiary alcohol, 1,2,3-tripheny...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical structure, properties, and synthesis of the tertiary alcohol, 1,2,3-triphenyl-2-propanol. This document is intended for researchers, scientists, and professionals in drug development who require detailed information on this compound for their work. The guide includes a summary of its chemical and physical properties, a detailed experimental protocol for its synthesis via a Grignard reaction, and an analysis of its spectroscopic characteristics.
Chemical Structure and Properties
1,2,3-Triphenyl-2-propanol is a tertiary alcohol with the chemical formula C₂₁H₂₀O.[1] Its structure consists of a propane (B168953) backbone with a hydroxyl group on the second carbon and phenyl groups attached to the first, second, and third carbon atoms.
Chemical Structure:
Where Ph represents a phenyl group (C₆H₅)
The systematic IUPAC name for this compound is 1,2,3-triphenylpropan-2-ol.[1]
Physicochemical Properties
A summary of the key physicochemical properties of 1,2,3-triphenyl-2-propanol is presented in the table below.
Not explicitly reported in readily available literature.
Boiling Point
Not explicitly reported in readily available literature.
Solubility
Expected to be soluble in common organic solvents like diethyl ether, THF, and chloroform, and insoluble in water.
Synthesis of 1,2,3-Triphenyl-2-propanol
The most common and effective method for the synthesis of tertiary alcohols like 1,2,3-triphenyl-2-propanol is the Grignard reaction. This involves the reaction of a Grignard reagent with a suitable ketone. For 1,2,3-triphenyl-2-propanol, two primary retrosynthetic pathways can be envisioned.
Retrosynthetic Analysis:
Caption: Retrosynthetic analysis of 1,2,3-triphenyl-2-propanol.
This guide will focus on Pathway A, which involves the reaction of 1,3-diphenyl-2-propanone with phenylmagnesium bromide.
Experimental Protocol: Synthesis via Grignard Reaction
This protocol outlines the synthesis of 1,2,3-triphenyl-2-propanol from 1,3-diphenyl-2-propanone and phenylmagnesium bromide.
Standard laboratory glassware for anhydrous reactions
Procedure:
Part 1: Preparation of Phenylmagnesium Bromide (Grignard Reagent)
Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere (nitrogen or argon).
Initiation: Place magnesium turnings in the flask. Add a small crystal of iodine to activate the magnesium surface.
Reagent Addition: Prepare a solution of bromobenzene in anhydrous diethyl ether in the dropping funnel. Add a small portion of this solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and the solution becomes cloudy and starts to bubble.
Reaction: Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes to ensure the complete formation of the Grignard reagent.
Part 2: Reaction with 1,3-Diphenyl-2-propanone
Ketone Addition: Cool the Grignard reagent solution to 0 °C using an ice bath. Dissolve 1,3-diphenyl-2-propanone in anhydrous diethyl ether and add it dropwise to the stirred Grignard reagent. A precipitate may form.
Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.
Part 3: Work-up and Purification
Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.
Extraction: Separate the organic layer and extract the aqueous layer with diethyl ether.
Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude product.
Purification: The crude 1,2,3-triphenyl-2-propanol can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).
Workflow Diagram:
Caption: Workflow for the synthesis of 1,2,3-triphenyl-2-propanol.
Spectroscopic Characterization
¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum of 1,2,3-triphenyl-2-propanol is expected to show signals corresponding to the aromatic protons, the methylene (B1212753) protons, and the hydroxyl proton.
Protons
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Aromatic (C₆H₅)
7.0 - 7.5
Multiplet
15H
Methylene (CH₂)
~ 3.0
Singlet
4H
Hydroxyl (OH)
Variable (1.5 - 3.0)
Singlet (broad)
1H
¹³C NMR Spectroscopy (Predicted)
The carbon-13 NMR spectrum will show signals for the aromatic carbons, the quaternary carbon bearing the hydroxyl group, and the methylene carbons.
Carbon
Predicted Chemical Shift (δ, ppm)
Aromatic (C₆H₅)
125 - 145
Quaternary (C-OH)
75 - 85
Methylene (CH₂)
45 - 55
Infrared (IR) Spectroscopy (Predicted)
The IR spectrum will be characterized by the presence of a hydroxyl group and aromatic C-H bonds.
Functional Group
Predicted Absorption Range (cm⁻¹)
Intensity
O-H stretch (alcohol)
3600 - 3200
Strong, broad
C-H stretch (aromatic)
3100 - 3000
Medium
C-H stretch (aliphatic)
3000 - 2850
Medium
C=C stretch (aromatic)
1600 - 1450
Medium to weak
C-O stretch (alcohol)
1260 - 1000
Strong
Mass Spectrometry (Predicted)
The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 288. Key fragmentation patterns would likely involve the loss of a water molecule (M-18), a benzyl (B1604629) radical (M-91), and a phenyl radical (M-77).
Fragmentation Pathway Diagram:
Caption: Predicted mass spectrometry fragmentation of 1,2,3-triphenyl-2-propanol.
Conclusion
This technical guide has provided a detailed overview of 1,2,3-triphenyl-2-propanol, including its chemical structure, physical properties, a robust synthesis protocol, and predicted spectroscopic data. While experimental spectral data is not widely published, the provided predictions based on its structure offer a valuable reference for researchers. The synthesis via a Grignard reaction is a reliable method for obtaining this tertiary alcohol, which can serve as a valuable building block in various research and development applications.
Synthesis of 1,2,3-Triphenyl-2-propanol theoretical background
Authored for Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a comprehensive overview of the theoretical background and experimental protocol for the synthesis of 1,2,3-...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides a comprehensive overview of the theoretical background and experimental protocol for the synthesis of 1,2,3-triphenyl-2-propanol. The primary synthetic route detailed is the Grignard reaction, a robust and widely utilized method for the formation of carbon-carbon bonds, leading to the creation of tertiary alcohols such as the target compound.
Core Concepts and Reaction Mechanism
The synthesis of 1,2,3-triphenyl-2-propanol is most effectively achieved through the nucleophilic addition of a Grignard reagent to a suitable ketone. The preferred pathway involves the reaction of phenylmagnesium bromide with 1,2-diphenylacetone (also known as dibenzyl ketone).
The Grignard reagent, in this case, phenylmagnesium bromide, is prepared by reacting bromobenzene (B47551) with magnesium metal in an anhydrous ether solvent, typically diethyl ether or tetrahydrofuran (B95107) (THF). The magnesium inserts into the carbon-bromine bond, creating a highly polarized carbon-magnesium bond, which imparts a significant carbanionic character to the phenyl group. This makes the Grignard reagent a potent nucleophile.
The reaction proceeds in two key stages:
Formation of the Grignard Reagent:
C₆H₅Br + Mg → C₆H₅MgBr
Nucleophilic attack on the ketone: The nucleophilic phenyl group of the Grignard reagent attacks the electrophilic carbonyl carbon of 1,2-diphenylacetone. This results in the formation of a magnesium alkoxide intermediate.
Protonation: The reaction mixture is then treated with a weak acid, typically a saturated aqueous solution of ammonium (B1175870) chloride, to protonate the alkoxide and yield the final product, 1,2,3-triphenyl-2-propanol.
It is imperative to conduct the reaction under strictly anhydrous conditions, as Grignard reagents are highly reactive towards protic solvents, including water. Any moisture present will quench the Grignard reagent, reducing the overall yield of the desired product.
Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for 1,2,3-triphenyl-2-propanol is presented below for easy reference and comparison.
Table 1: Physicochemical Properties of 1,2,3-Triphenyl-2-propanol
Table 2: ¹H NMR Spectroscopic Data for 1,2,3-Triphenyl-2-propanol (Predicted)
Chemical Shift (ppm)
Multiplicity
Integration
Assignment
~7.10 - 7.40
Multiplet
15H
Aromatic protons (3 x C₆H₅)
~3.20
Singlet
4H
Methylene protons (2 x CH₂)
~2.20
Singlet
1H
Hydroxyl proton (-OH)
Table 3: ¹³C NMR Spectroscopic Data for 1,2,3-Triphenyl-2-propanol (Predicted)
Chemical Shift (ppm)
Assignment
~145
Quaternary aromatic carbons
~128
Aromatic CH carbons
~127
Aromatic CH carbons
~126
Aromatic CH carbons
~78
Quaternary carbinol carbon (C-OH)
~48
Methylene carbons (CH₂)
Table 4: IR Spectroscopic Data for 1,2,3-Triphenyl-2-propanol (Predicted)
Wavenumber (cm⁻¹)
Functional Group Assignment
~3550 (broad)
O-H stretch (alcohol)
~3060, 3030
C-H stretch (aromatic)
~2920
C-H stretch (aliphatic)
~1600, 1495, 1450
C=C stretch (aromatic ring)
~1060
C-O stretch (tertiary alcohol)
Experimental Protocol
The following is a detailed methodology for the synthesis of 1,2,3-triphenyl-2-propanol.
Materials:
Magnesium turnings
Bromobenzene
Anhydrous diethyl ether
1,2-Diphenylacetone (Dibenzyl ketone)
Saturated aqueous ammonium chloride solution
Anhydrous sodium sulfate
Iodine crystal (optional, as an activator)
Equipment:
Three-necked round-bottom flask
Reflux condenser
Dropping funnel
Magnetic stirrer and stir bar
Heating mantle
Separatory funnel
Standard laboratory glassware
Procedure:
Part A: Preparation of Phenylmagnesium Bromide (Grignard Reagent)
All glassware must be thoroughly dried in an oven and assembled while hot under a dry, inert atmosphere (e.g., nitrogen or argon) to exclude moisture.
Place magnesium turnings in the three-necked flask. A small crystal of iodine can be added to activate the magnesium surface.
In the dropping funnel, prepare a solution of bromobenzene in anhydrous diethyl ether.
Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction is initiated when the color of the iodine fades, and the solution becomes cloudy with gentle bubbling. Gentle warming may be required to initiate the reaction.
Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux of the diethyl ether.
After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.
Part B: Synthesis of 1,2,3-Triphenyl-2-propanol
Cool the freshly prepared phenylmagnesium bromide solution in an ice bath.
Dissolve 1,2-diphenylacetone in anhydrous diethyl ether and place this solution in the dropping funnel.
Add the 1,2-diphenylacetone solution dropwise to the stirred, cooled Grignard reagent. An exothermic reaction will occur.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.
Part C: Work-up and Purification
Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride. This will hydrolyze the magnesium alkoxide and precipitate magnesium salts.
Transfer the mixture to a separatory funnel.
Separate the organic (ether) layer. Extract the aqueous layer with two additional portions of diethyl ether.
Combine all the organic extracts and wash them with brine (saturated aqueous sodium chloride solution).
Dry the organic layer over anhydrous sodium sulfate.
Filter to remove the drying agent and remove the diethyl ether under reduced pressure using a rotary evaporator to yield the crude product.
The crude 1,2,3-triphenyl-2-propanol can be purified by recrystallization from a suitable solvent, such as ethanol (B145695) or a mixture of hexane (B92381) and ethyl acetate.
Logical Workflow Diagram
The following diagram illustrates the key stages in the synthesis of 1,2,3-triphenyl-2-propanol.
An In-depth Technical Guide to the Physical and Chemical Properties of 1,2,3-Triphenylpropan-2-ol
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the core physical and chemical properties of 1,2,3-triphenylpropan-2-ol (CAS No: 5472-27-5), a ter...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core physical and chemical properties of 1,2,3-triphenylpropan-2-ol (CAS No: 5472-27-5), a tertiary alcohol of interest in synthetic organic chemistry. This document consolidates available experimental data, outlines detailed experimental protocols for its synthesis and characterization, and presents logical workflows for its preparation and analysis.
Core Properties and Data
1,2,3-Triphenylpropan-2-ol is a solid at room temperature with a molecular formula of C₂₁H₂₀O.[1] Its structure features a central quaternary carbon bonded to a hydroxyl group, a phenyl group, and two benzyl (B1604629) groups, rendering it a sterically hindered tertiary alcohol.
Note on ¹H NMR data: The referenced source presents the aromatic region with some ambiguity (6.94-9.96 m, 4H). The data in the table reflects a more chemically reasonable interpretation of the multiplet structure for the 15 aromatic protons.
Experimental Protocols
The synthesis of 1,2,3-triphenylpropan-2-ol is most effectively achieved via a Grignard reaction, a fundamental carbon-carbon bond-forming method.[3] The protocol involves the nucleophilic addition of a benzylmagnesium halide to the ketone 1,3-diphenylacetone (B89425).
Protocol 1: Synthesis of 1,2,3-Triphenylpropan-2-ol via Grignard Reaction
Objective: To synthesize 1,2,3-triphenylpropan-2-ol from benzyl chloride and 1,3-diphenylacetone.
Apparatus Setup: All glassware must be rigorously dried in an oven (e.g., at 120 °C overnight) and assembled under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent quenching of the Grignard reagent by atmospheric moisture.
Grignard Reagent Formation:
Place magnesium turnings in a three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.
Add a small volume of anhydrous ether and a single crystal of iodine.
Prepare a solution of benzyl chloride in anhydrous ether in the dropping funnel.
Add a small portion of the benzyl chloride solution to the magnesium. The reaction is initiated by gentle warming or grinding the magnesium. Initiation is indicated by the disappearance of the iodine color and the appearance of cloudiness or bubbling.
Once initiated, add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, continue stirring for an additional 30-60 minutes to ensure complete formation of the benzylmagnesium chloride.
Reaction with Ketone:
Dissolve 1,3-diphenylacetone in anhydrous ether and place it in the dropping funnel.
Cool the Grignard reagent solution in an ice bath.
Add the ketone solution dropwise to the stirred Grignard reagent. The reaction is exothermic.
After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.
Work-up and Isolation:
Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of saturated aqueous NH₄Cl solution. This will hydrolyze the magnesium alkoxide and precipitate magnesium salts.
Transfer the mixture to a separatory funnel. Separate the organic layer.
Extract the aqueous layer two times with diethyl ether.
Combine all organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
Purification:
Filter off the drying agent and remove the solvent under reduced pressure to yield the crude product.
Purify the crude solid by recrystallization from a suitable solvent system, such as ethanol (B145695) or a mixture of ethyl acetate and petroleum ether, to obtain pure 1,2,3-triphenylpropan-2-ol as a white solid.
Protocol 2: Characterization Methods
Melting Point: The melting point is determined using a standard melting point apparatus. A sharp melting range indicates high purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent such as chloroform-d (B32938) (CDCl₃). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS).
Infrared (IR) Spectroscopy: The IR spectrum is obtained using an FTIR spectrometer. The sample can be analyzed as a KBr pellet or as a thin film. The spectrum reveals characteristic absorption bands for the functional groups present.
Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate the logical flow of the synthesis and the correlation between the molecule's structure and its spectroscopic signatures.
Caption: Workflow for the synthesis and characterization of 1,2,3-triphenylpropan-2-ol.
Caption: Correlation of molecular structure with key spectroscopic data.
Chemical Properties and Reactivity
Stability: As a tertiary alcohol, 1,2,3-triphenylpropan-2-ol is a stable compound under standard conditions. It is, however, susceptible to dehydration under strong acidic conditions and high temperatures, which would lead to the formation of an alkene.
Reactivity: The primary site of reactivity is the hydroxyl group. It can undergo reactions typical of tertiary alcohols, such as conversion to an alkyl halide using hydrogen halides. Due to significant steric hindrance around the hydroxyl group, reactions requiring nucleophilic attack at the carbinol carbon (e.g., SN2-type reactions) are highly disfavored. The hydroxyl proton is weakly acidic and will react with strong bases.
Biological Activity: There is currently no significant publicly available data on the biological activities or signaling pathways associated with 1,2,3-triphenylpropan-2-ol. Its potential applications would likely be as a synthetic intermediate or a scaffold in medicinal chemistry research.
Molecular weight and formula of 1,2,3-Triphenyl-2-propanol
For Researchers, Scientists, and Drug Development Professionals Abstract: This technical guide provides a comprehensive overview of 1,2,3-Triphenyl-2-propanol, a tertiary alcohol of interest in organic synthesis and pote...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract: This technical guide provides a comprehensive overview of 1,2,3-Triphenyl-2-propanol, a tertiary alcohol of interest in organic synthesis and potentially in medicinal chemistry. This document details its core chemical and physical properties, provides a representative experimental protocol for its synthesis via the Grignard reaction, and discusses the known biological activities of structurally related compounds. The information is tailored for professionals in research, chemical synthesis, and drug development.
Core Properties: Formula and Molecular Weight
1,2,3-Triphenyl-2-propanol is a tri-aryl substituted tertiary alcohol. Its fundamental properties are crucial for any experimental design, from reaction stoichiometry to analytical characterization. The key identifiers and computed properties are summarized below.
The synthesis of tertiary alcohols is most commonly and efficiently achieved through the Grignard reaction, a powerful method for forming carbon-carbon bonds.[2][3] For 1,2,3-Triphenyl-2-propanol, a logical and established synthetic route involves the nucleophilic addition of a phenyl Grignard reagent to a diaryl-substituted ketone.
Reaction Scheme: The synthesis is achieved by reacting 1,3-diphenylacetone (B89425) (dibenzyl ketone) with phenylmagnesium bromide, followed by an acidic workup to protonate the resulting alkoxide.
Grignard Reagent Formation:Bromobenzene (B47551) reacts with magnesium metal in anhydrous ether to form phenylmagnesium bromide (PhMgBr).
Nucleophilic Addition: The Grignard reagent attacks the electrophilic carbonyl carbon of 1,3-diphenylacetone.
Acidic Workup: The intermediate magnesium alkoxide is hydrolyzed with a dilute acid (e.g., HCl or H₂SO₄) to yield the final product, 1,2,3-Triphenyl-2-propanol.
The following diagram illustrates the key stages of the synthesis and purification process.
Caption: Workflow for the Grignard synthesis of 1,2,3-Triphenyl-2-propanol.
This protocol is a representative procedure adapted from standard Grignard synthesis methodologies.[3][4][5] Extreme caution must be exercised, as Grignard reagents are highly reactive with water and protic solvents. All glassware must be rigorously dried, and anhydrous solvents must be used. [3]
Solvent for recrystallization (e.g., light petroleum, ethanol)
Procedure:
Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser (fitted with a drying tube), a pressure-equalizing dropping funnel, and a magnetic stirrer. Flame-dry all glassware under a stream of nitrogen or argon and allow it to cool to room temperature.
Grignard Reagent Preparation: Place magnesium turnings in the flask. Add a small crystal of iodine. In the dropping funnel, place a solution of bromobenzene in anhydrous diethyl ether. Add a small portion of the bromobenzene solution to the magnesium. The reaction is initiated by gentle warming, and its start is indicated by the disappearance of the iodine color and the formation of a cloudy gray solution.[3] Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue stirring until most of the magnesium has reacted.
Reaction with Ketone: Dissolve 1,3-diphenylacetone in anhydrous diethyl ether and place this solution in the dropping funnel. Add the ketone solution dropwise to the stirred Grignard reagent. The reaction is exothermic and may require cooling in an ice bath to control the rate.
Quenching: After the addition is complete, cool the reaction mixture in an ice bath and slowly add a dilute aqueous solution of hydrochloric acid to quench the reaction and dissolve the magnesium salts.
Extraction and Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.
Drying and Purification: Dry the organic layer over anhydrous sodium sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude solid product can be purified by recrystallization from a suitable solvent, such as light petroleum.[6]
Characterization: Confirm the structure and purity of the final product using standard analytical techniques, including ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.
Biological Activity and Potential Applications
While specific bioactivity data for 1,2,3-Triphenyl-2-propanol is not extensively documented in publicly available literature, the broader class of tertiary alcohols and multi-phenyl substituted compounds has shown a range of biological effects, suggesting potential areas for investigation.
Antimicrobial and Antifungal Activity: Tertiary alcohols containing multiple aryl groups have been synthesized and tested for antimicrobial properties.[7] Studies on fluorine-substituted triaryl alcohols and other novel tertiary alcohols have demonstrated good to excellent activity against various bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans.[7][8] The nature and position of substituents on the phenyl rings are critical for activity.[7]
Cytotoxic and Anti-inflammatory Activity: The p-terphenyl (B122091) class of compounds, which also features a three-phenyl ring system, is known to exhibit a wide range of biological activities, including cytotoxic, antimicrobial, and antioxidant effects.[9] Furthermore, some novel synthesized tertiary alcohols have shown promising anti-inflammatory activity in in-vivo models.[7]
For drug development professionals, 1,2,3-Triphenyl-2-propanol could serve as a scaffold or starting material for creating libraries of novel tri-aryl compounds to be screened for various therapeutic targets. The lipophilic nature of the three phenyl groups combined with a central polar hydroxyl group provides a unique pharmacophore that could be optimized for specific biological interactions.
Spectroscopic Profile of 1,2,3-Triphenyl-2-propanol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the expected spectroscopic data for the tertiary alcohol, 1,2,3-Triphenyl-2-propanol. Due to the l...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the expected spectroscopic data for the tertiary alcohol, 1,2,3-Triphenyl-2-propanol. Due to the limited availability of specific experimental spectra in public databases, this guide focuses on predicted data derived from established principles of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols for obtaining such spectra are also provided.
Predicted Spectroscopic Data
The following tables summarize the anticipated spectroscopic data for 1,2,3-Triphenyl-2-propanol, based on its chemical structure.
Table 1: Predicted ¹H NMR Data (Solvent: CDCl₃, Reference: TMS)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
~7.20 - 7.40
Multiplet
15H
Aromatic protons (C₆H₅)
~3.10
Singlet
4H
Methylene protons (-CH₂-)
~2.50
Singlet
1H
Hydroxyl proton (-OH)
Table 2: Predicted ¹³C NMR Data (Solvent: CDCl₃, Reference: TMS)
Chemical Shift (δ, ppm)
Assignment
~145
Quaternary aromatic carbon (C-ipso of phenyl attached to C-OH)
Shim the magnetic field to achieve homogeneity and optimal resolution.
Tune the probe for the desired nucleus (¹H or ¹³C).
Data Acquisition:
¹H NMR: Acquire the spectrum using a standard single-pulse experiment. Typical parameters include a 30-45° pulse angle, a spectral width of approximately 15 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.
¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger spectral width (e.g., 240 ppm) is necessary. Due to the low natural abundance of ¹³C, a greater number of scans and a longer relaxation delay may be required.
Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule by measuring the absorption of infrared radiation.
Methodology (Attenuated Total Reflectance - ATR):
Sample Preparation:
Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Record a background spectrum.
Place a small amount of solid 1,2,3-Triphenyl-2-propanol directly onto the crystal.
Data Acquisition:
Apply pressure to ensure good contact between the sample and the crystal using the pressure anvil.
Acquire the IR spectrum, typically in the range of 4000 to 400 cm⁻¹.
Co-add multiple scans to improve the signal-to-noise ratio.
Process the data by performing a background subtraction.
Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule to aid in structural elucidation.
Methodology (Electron Ionization - EI):
Sample Introduction:
Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for a solid or after separation by gas chromatography (GC-MS).
The sample is vaporized in the ion source.
Ionization:
The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV).
This causes the molecules to ionize, forming a molecular ion (M⁺) and fragment ions.
Mass Analysis:
The positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).
The analyzer separates the ions based on their mass-to-charge ratio (m/z).
Detection:
The separated ions are detected, and their abundance is recorded.
The resulting mass spectrum is a plot of relative ion abundance versus m/z.
Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound like 1,2,3-Triphenyl-2-propanol.
An In-depth Technical Guide to the Reactions of Tertiary Alcohols: A Focus on 1,2,3-Triphenyl-2-propanol
This technical guide provides a comprehensive overview of the core reactions involving tertiary alcohols, with a particular focus on sterically hindered and electronically stabilized structures like 1,2,3-triphenyl-2-pro...
Author: BenchChem Technical Support Team. Date: December 2025
This technical guide provides a comprehensive overview of the core reactions involving tertiary alcohols, with a particular focus on sterically hindered and electronically stabilized structures like 1,2,3-triphenyl-2-propanol. The content is tailored for researchers, scientists, and professionals in drug development, offering detailed reaction mechanisms, experimental protocols, and comparative data to inform synthetic strategy and experimental design.
Core Principles of Tertiary Alcohol Reactivity
The reactivity of tertiary alcohols is predominantly governed by the stability of the carbocation intermediate formed upon protonation and subsequent loss of the hydroxyl group as water. Unlike primary and secondary alcohols, tertiary alcohols readily undergo reactions that proceed through a tertiary carbocation, which is stabilized by both inductive effects and hyperconjugation from the three attached alkyl groups.
In the case of aryl-substituted tertiary alcohols such as 1,2,3-triphenyl-2-propanol, the carbocation stability is significantly enhanced by resonance. The positive charge can be delocalized across the adjacent phenyl rings, making the formation of the carbocation intermediate exceptionally favorable. This heightened stability dictates the preference for SN1 and E1 reaction pathways.
Caption: Factors governing the reactivity of tertiary alcohols.
Key Reactions and Mechanisms
Tertiary alcohols undergo dehydration via an E1 (Elimination, Unimolecular) mechanism to form alkenes.[1] This reaction is typically carried out by heating the alcohol in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄).[1][2] The rate of dehydration is highest for tertiary alcohols due to the stability of the carbocation intermediate.[3][4]
The mechanism proceeds in three steps:
Protonation: The acid catalyst protonates the hydroxyl group, converting it into a good leaving group (water).[1][3]
Carbocation Formation: The protonated alcohol loses a molecule of water to form a tertiary carbocation. This is the slow, rate-determining step.[1][4]
Deprotonation: A weak base (like water or the conjugate base of the acid) removes a proton from a carbon atom adjacent to the carbocation, forming a double bond.[2]
The Stereochemistry of 1,2,3-Triphenyl-2-propanol: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the stereochemistry of 1,2,3-triphenyl-2-propanol, a chiral tertiary alcohol. Due to the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the stereochemistry of 1,2,3-triphenyl-2-propanol, a chiral tertiary alcohol. Due to the limited availability of specific experimental data for this molecule in publicly accessible literature, this guide combines known structural information with established principles and methodologies for the synthesis, resolution, and characterization of chiral tertiary alcohols. It is intended to serve as a foundational resource for researchers interested in the stereochemical aspects of this and structurally related compounds.
Introduction
1,2,3-Triphenyl-2-propanol possesses a single stereocenter at the C2 position, rendering it a chiral molecule existing as a pair of enantiomers: (R)-1,2,3-triphenyl-2-propanol and (S)-1,2,3-triphenyl-2-propanol. The steric bulk imposed by the three phenyl groups significantly influences its conformation and chemical properties. While the crystal structure of the racemic form has been reported, detailed studies on the individual enantiomers, including their synthesis, separation, and specific chiroptical properties, are not extensively documented in the available scientific literature.
Synthesis of 1,2,3-Triphenyl-2-propanol
The primary route for the synthesis of 1,2,3-triphenyl-2-propanol is the Grignard reaction between a phenyl Grignard reagent and 1,3-diphenylacetone (B89425). This reaction proceeds via nucleophilic addition to the carbonyl group, resulting in the formation of the racemic tertiary alcohol.
General Experimental Protocol for Racemic Synthesis
The following is a generalized protocol based on standard Grignard reaction procedures.
Preparation of Phenylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings. Add a small crystal of iodine to initiate the reaction. A solution of bromobenzene in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction mixture is gently refluxed until most of the magnesium has reacted.
Grignard Reaction: The solution of phenylmagnesium bromide is cooled in an ice bath. A solution of 1,3-diphenylacetone in anhydrous diethyl ether is added dropwise with stirring. After the addition is complete, the reaction mixture is stirred at room temperature for several hours.
Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.
Purification: The crude product can be purified by column chromatography on silica (B1680970) gel using a mixture of hexane and ethyl acetate as the eluent, followed by recrystallization to yield racemic 1,2,3-triphenyl-2-propanol.
Caption: Synthetic pathway to racemic 1,2,3-triphenyl-2-propanol.
Stereoisomers and their Resolution
As a chiral molecule, 1,2,3-triphenyl-2-propanol exists as a pair of non-superimposable mirror images, the (R) and (S) enantiomers.
Caption: Relationship between the enantiomers of 1,2,3-triphenyl-2-propanol.
Chiral Resolution
Classical Resolution: This involves the formation of diastereomeric salts by reacting the racemic alcohol with a chiral resolving agent. For a tertiary alcohol, this typically requires derivatization to introduce a functional group suitable for salt formation (e.g., conversion to a hemiphthalate ester followed by reaction with a chiral amine like brucine (B1667951) or (-)-strychnine). The resulting diastereomeric salts can then be separated by fractional crystallization, followed by hydrolysis to yield the pure enantiomers.
Chromatographic Resolution: Chiral High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is a powerful technique for both analytical and preparative separation of enantiomers. Polysaccharide-based CSPs are often effective for a wide range of chiral compounds, including alcohols.
Enzymatic Resolution: Kinetic resolution using enzymes, such as lipases, can selectively acylate one enantiomer of the racemic alcohol, allowing for the separation of the acylated enantiomer from the unreacted one.
Structural and Spectroscopic Data
Crystallographic Data
The crystal structure of racemic 1,2,3-triphenyl-2-propanol has been reported. It crystallizes with two independent molecules in the asymmetric unit, which exhibit slight conformational differences. A key finding is the absence of intermolecular O-H---O hydrogen bonding, which is attributed to the significant steric hindrance created by the bulky phenyl groups that shield the hydroxyl group.
Parameter
Value
Crystal System
Not Available
Space Group
Not Available
a (Å)
Not Available
b (Å)
Not Available
c (Å)
Not Available
α (°)
Not Available
β (°)
Not Available
γ (°)
Not Available
Z
Not Available
Note: Detailed unit cell parameters are not available in the provided search results.
NMR Spectroscopy
Specific ¹H and ¹³C NMR data for 1,2,3-triphenyl-2-propanol are not available in the searched literature. However, a hypothetical analysis based on its structure is presented below.
¹H NMR: The spectrum would be expected to show complex multiplets in the aromatic region (approx. 7.0-7.5 ppm) corresponding to the protons of the three phenyl groups. The benzylic protons of the two CH₂ groups would be diastereotopic due to the adjacent chiral center and would likely appear as a complex multiplet. The hydroxyl proton would appear as a singlet, the chemical shift of which would be dependent on concentration and solvent.
¹³C NMR: The spectrum would show multiple signals in the aromatic region (approx. 125-145 ppm). The signal for the quaternary carbon (C2) bearing the hydroxyl group would be expected in the range of 70-80 ppm. The carbons of the two benzylic CH₂ groups would also be distinct.
Chiroptical Properties
Quantitative chiroptical data for the enantiomers of 1,2,3-triphenyl-2-propanol are not available in the provided search results.
Property
(R)-1,2,3-Triphenyl-2-propanol
(S)-1,2,3-Triphenyl-2-propanol
Specific Rotation [α]D
Not Available
Not Available
Circular Dichroism (CD)
Not Available
Not Available
Conclusion
1,2,3-Triphenyl-2-propanol presents an interesting case of a sterically hindered chiral tertiary alcohol. While its basic synthesis and racemic crystal structure have been touched upon in the literature, a significant gap exists regarding the detailed stereochemical investigation of its individual enantiomers. The methodologies outlined in this guide for synthesis, resolution, and characterization are based on established principles in organic chemistry and provide a framework for future research into this and similar chiral molecules. Further investigation is required to fully elucidate the stereochemical properties and potential applications of the enantiomers of 1,2,3-triphenyl-2-propanol.
Exploratory
The Ascendant Trajectory of Triphenyl-Substituted Alcohols in Modern Research: A Technical Guide
An in-depth exploration of the synthesis, multifaceted applications, and experimental evaluation of triphenyl-substituted alcohols, tailored for researchers, scientists, and drug development professionals. This guide ill...
Author: BenchChem Technical Support Team. Date: December 2025
An in-depth exploration of the synthesis, multifaceted applications, and experimental evaluation of triphenyl-substituted alcohols, tailored for researchers, scientists, and drug development professionals. This guide illuminates the burgeoning role of this versatile chemical scaffold in medicinal chemistry, materials science, and organic synthesis, providing a comprehensive resource for advancing innovative research.
The unique structural motif of triphenyl-substituted alcohols, characterized by a central carbinol carbon bonded to three phenyl rings, has garnered significant attention across diverse scientific disciplines. The inherent steric bulk, electronic properties, and the potential for extensive functionalization of the phenyl rings make these compounds a rich platform for the development of novel therapeutic agents, advanced materials, and specialized chemical reagents. This technical guide offers a panoramic view of the current research landscape, detailing the synthesis, applications, and experimental protocols associated with this promising class of molecules.
Medicinal Chemistry: A Scaffold for Therapeutic Innovation
The triphenylmethyl motif is increasingly recognized as a "privileged structure" in drug discovery, with its derivatives demonstrating a wide spectrum of biological activities.[1]
Anticancer Applications
A significant body of research has focused on the anticancer potential of triphenyl-substituted alcohols and their analogs. These compounds have been shown to induce cell death, inhibit proliferation, and arrest the cell cycle in various cancer cell lines.[2]
Prodrug Strategies: One innovative application involves the use of triphenylmethanol (B194598) (TPM) derivatives as hydrophobic moieties in prodrug design. This strategy aims to enhance the cellular uptake and retention of established anticancer drugs. For instance, conjugates of TPM with the gonadotropin-releasing hormone (GnRH) agonists Triptorelin (TRP) and Leuprorelin (LEP) have been synthesized to improve their therapeutic efficacy in hormone-responsive cancers like breast and prostate cancer.[3][4] The attachment of the lipophilic TPM scaffold increases the hydrophobicity of the peptide drugs, facilitating their passage through cell membranes.
Direct Cytotoxic Activity: Beyond their role in prodrugs, numerous triphenyl-substituted compounds exhibit intrinsic anticancer properties. Triphenyl-imidazole derivatives, for example, have demonstrated potent cytotoxic effects against a range of cancer cell lines.[5][6] The mechanism of action for these compounds is often multifactorial, involving the induction of apoptosis and cell cycle arrest.
Quantitative Data on Anticancer Activity:
The following table summarizes the inhibitory concentrations (IC50) of various triphenyl-substituted alcohol derivatives against different cancer cell lines, providing a comparative overview of their potency.
The triphenyl scaffold is also a promising framework for the development of novel antimicrobial and anti-inflammatory agents.
Antimicrobial Activity: Triphenyl-imidazole derivatives have been synthesized and evaluated for their activity against various bacterial and fungal strains.[5] The mechanism of action of triarylmethane dyes like crystal violet, a derivative of triphenylmethanol, involves the formation of an unionized complex with the bacterial cell, with the positively charged dye ions interacting with negatively charged components of the cell wall and DNA.[2][3] This interaction disrupts cellular processes and inhibits cell growth.
Anti-inflammatory Activity: Certain triphenyl-imidazole derivatives have shown significant anti-inflammatory activity, with some compounds exhibiting potency comparable to the standard drug phenylbutazone.[5] The proposed mechanism for some of these derivatives involves the inhibition of cyclooxygenase (COX) enzymes, key players in the inflammatory pathway.[8]
Materials Science: Building Blocks for Advanced Materials
The rigid and sterically demanding nature of the triphenylmethanol core makes it a valuable component in the design of high-performance materials.
Polymers and Organic Light-Emitting Diodes (OLEDs)
Triphenylmethanol and its derivatives are utilized in the synthesis of specialty polymers, imparting properties such as enhanced thermal and mechanical stability.[9] Furthermore, there is growing interest in their application in the fabrication of organic light-emitting diodes (OLEDs), where their structural characteristics can contribute to the performance of the devices.[10]
Triarylmethane Dyes
Historically, one of the most significant applications of triphenylmethanol derivatives is in the synthesis of triarylmethane dyes.[11] These intensely colored compounds, which include well-known examples like malachite green and crystal violet, have found widespread use as histological stains and industrial colorants.[5][12] The vibrant color of these dyes is a result of the extensive delocalization of electrons across the three aromatic rings.
Organic Synthesis: A Versatile Tool for Chemists
In the realm of organic synthesis, triphenyl-substituted alcohols and their related structures serve as indispensable tools for a variety of chemical transformations.
The Trityl Protecting Group
The triphenylmethyl (trityl) group is a widely employed protecting group for primary alcohols due to its steric bulk, which allows for selective protection over more hindered secondary and tertiary alcohols. The trityl ether is stable under basic and neutral conditions and can be readily cleaved under mild acidic conditions.
Synthetic Intermediates
Triphenylmethanol itself is a common starting material and intermediate in organic synthesis. It is frequently used in undergraduate and graduate laboratory curricula to demonstrate fundamental reactions such as the Grignard reaction.[13][14]
Experimental Protocols
This section provides detailed methodologies for the synthesis of key triphenyl-substituted alcohols and for the evaluation of their biological activities.
Synthesis of Triphenylmethanol via Grignard Reaction
The Grignard reaction is a classic and reliable method for the synthesis of triphenylmethanol. The following protocol is a general guideline.
Round-bottom flask with a reflux condenser and a dropping funnel
Heating mantle
Separatory funnel
Standard glassware for extraction and recrystallization
Procedure:
Preparation of the Grignard Reagent: In a flame-dried round-bottom flask equipped with a reflux condenser and a dropping funnel, place magnesium turnings. Add a small amount of anhydrous diethyl ether to cover the magnesium. A solution of bromobenzene in anhydrous diethyl ether is then added dropwise from the dropping funnel. The reaction is initiated, often with gentle warming or the addition of a crystal of iodine. Once the reaction starts, the remaining bromobenzene solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed until most of the magnesium has reacted.[13][14][15]
Reaction with Carbonyl Compound: A solution of methyl benzoate or benzophenone in anhydrous diethyl ether is added dropwise to the freshly prepared Grignard reagent. The reaction is typically exothermic and may require cooling to control the rate. After the addition, the mixture is stirred and may be gently refluxed to ensure the reaction goes to completion.[13][14][15]
Work-up and Purification: The reaction mixture is cooled and then carefully poured into a mixture of ice and 10% sulfuric acid to hydrolyze the magnesium alkoxide salt. The aqueous and organic layers are separated using a separatory funnel. The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with water, a sodium bicarbonate solution, and brine. The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate (B86663) or magnesium sulfate), filtered, and the solvent is removed by rotary evaporation. The crude triphenylmethanol is then purified by recrystallization, typically from a solvent mixture like ether-ligroin or ethanol.[13][14][15]
Yields: The yield of triphenylmethanol from the Grignard synthesis can vary, with reported yields often in the range of 29% to over 90%, depending on the specific conditions and the carbonyl starting material used.[14]
Synthesis of 2,4,5-Triphenyl-imidazole Derivatives
A common method for the synthesis of 2,4,5-triphenyl-imidazole involves a one-pot condensation reaction.
A mixture of benzil, benzaldehyde, and ammonium acetate is dissolved in glacial acetic acid in a round-bottom flask.[16]
The reaction mixture is heated to reflux (around 100°C) for several hours.[16]
After cooling to room temperature, the reaction mixture is poured into cold water, leading to the precipitation of the crude product.[16]
The solid is collected by filtration, washed with water, and then purified by recrystallization from a suitable solvent, such as ethanol.[16]
Evaluation of Anticancer Activity: MTT Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to screen for the cytotoxic effects of chemical compounds.
Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
96-well plates
Microplate reader
Procedure:
Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.
Compound Treatment: The cells are then treated with various concentrations of the triphenyl-substituted alcohol derivative for a specified period (e.g., 24, 48, or 72 hours).
MTT Addition: After the incubation period, the culture medium is removed, and a fresh medium containing MTT is added to each well. The plates are then incubated for a few hours.
Formazan (B1609692) Solubilization: The MTT-containing medium is removed, and a solubilization solution is added to each well to dissolve the formazan crystals.
Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of approximately 570 nm. The cell viability is calculated as a percentage of the untreated control cells.
Signaling Pathways and Mechanisms of Action
The biological effects of triphenyl-substituted alcohols are mediated through their interaction with various cellular signaling pathways. Understanding these mechanisms is crucial for the rational design of more potent and selective therapeutic agents.
Induction of Apoptosis
Many anticancer triphenyl-substituted derivatives exert their cytotoxic effects by inducing apoptosis, or programmed cell death. The intrinsic, or mitochondrial, pathway of apoptosis is a common mechanism. This pathway is initiated by cellular stress, such as DNA damage or oxidative stress, leading to the disruption of the mitochondrial membrane potential. This results in the release of pro-apoptotic factors from the mitochondria, which in turn activate a cascade of caspases, the executioner enzymes of apoptosis. The activation of caspases ultimately leads to the cleavage of cellular proteins, DNA fragmentation, and the characteristic morphological changes of apoptosis.
Induction of Apoptosis by Triphenyl-Substituted Alcohols
Cell Cycle Arrest
In addition to inducing apoptosis, some triphenyl-substituted alcohols can inhibit cancer cell proliferation by causing cell cycle arrest. The cell cycle is a tightly regulated process that governs cell division. Checkpoints exist at various stages (G1, S, G2, M) to ensure the fidelity of DNA replication and chromosome segregation. Anticancer agents can target these checkpoints to halt the proliferation of cancer cells. For instance, some tryptanthrin (B1681603) derivatives, which share structural similarities with certain triphenyl-imidazole compounds, have been shown to cause G2/M phase arrest by downregulating the expression of key cell cycle proteins such as cyclin B1 and CDK1/CDC2.
Cell Cycle Arrest at G2/M Phase
Inhibition of Kinase Signaling Pathways
The anticancer and anti-inflammatory effects of some triphenyl-imidazole derivatives have been linked to their ability to inhibit specific protein kinases. Kinases are enzymes that play a crucial role in cell signaling by adding phosphate (B84403) groups to other proteins. Dysregulation of kinase activity is a hallmark of many diseases, including cancer and inflammatory disorders.
The p38 mitogen-activated protein kinase (MAPK) is a key player in inflammatory responses and has also been implicated in cancer. Some triphenyl-imidazole derivatives have been identified as inhibitors of p38 MAPK.[1] The PI3K/Akt/mTOR pathway is another critical signaling cascade that regulates cell growth, proliferation, and survival, and it is frequently hyperactivated in cancer. While direct targeting of this pathway by triphenyl-substituted alcohols is still under investigation, it represents a plausible mechanism for their anticancer effects.
Inhibition of the p38 MAPK Signaling Pathway
Conclusion and Future Perspectives
Triphenyl-substituted alcohols represent a highly versatile and promising class of compounds with a broad range of applications in research and development. In medicinal chemistry, they serve as a valuable scaffold for the design of novel anticancer, antimicrobial, and anti-inflammatory agents. Their utility in materials science continues to expand, with emerging applications in polymers and optoelectronic devices. In organic synthesis, the triphenylmethyl group remains a cornerstone for the protection of functional groups.
Future research in this area is likely to focus on several key aspects. In drug discovery, a deeper understanding of the specific molecular targets and signaling pathways affected by these compounds will be crucial for the development of more potent and selective therapies. The exploration of novel derivatives with improved pharmacokinetic and pharmacodynamic properties will also be a major focus. In materials science, the synthesis and characterization of new polymers and functional materials based on the triphenylmethanol core will continue to drive innovation. As our understanding of the structure-activity and structure-property relationships of these compounds grows, so too will their impact on a wide array of scientific and technological advancements.
An In-depth Technical Guide to 1,2,3-Triphenyl-2-propanol (CAS 5472-27-5)
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the chemical entity with CAS number 5472-27-5, identified as 1,2,3-Triphenyl-2-propanol. The docum...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical entity with CAS number 5472-27-5, identified as 1,2,3-Triphenyl-2-propanol. The document details its chemical and physical properties, outlines a probable synthesis methodology, and, in the absence of specific biological data for this compound, presents a hypothetical framework for its biological evaluation.
Core Chemical Information
1,2,3-Triphenyl-2-propanol is a tertiary alcohol with a molecular structure featuring three phenyl groups attached to a propane (B168953) backbone.
Standard laboratory glassware for anhydrous reactions (flame-dried)
Procedure:
Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, place magnesium turnings. Add a small crystal of iodine to initiate the reaction. Prepare a solution of benzyl chloride in anhydrous diethyl ether in the dropping funnel. Add a small portion of this solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and the solution becomes cloudy and starts to bubble. Once the reaction has started, add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent (benzylmagnesium chloride).
Reaction with Ketone: Dissolve benzophenone in anhydrous diethyl ether and add it dropwise to the Grignard reagent solution with continuous stirring. The reaction is exothermic, and the rate of addition should be controlled to maintain a gentle reflux. After the addition is complete, continue to stir the reaction mixture at room temperature for 1-2 hours.
Work-up and Isolation: Cool the reaction mixture in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the reaction and hydrolyze the magnesium alkoxide salt. Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Purification: Filter off the drying agent and remove the diethyl ether by rotary evaporation to obtain the crude 1,2,3-triphenyl-2-propanol. The crude product can be purified by recrystallization from a suitable solvent such as ethanol (B145695) or a hexane/ethyl acetate (B1210297) mixture to yield the pure tertiary alcohol.
Biological Activity and Potential Applications
Direct experimental data on the biological activity of 1,2,3-triphenyl-2-propanol is currently lacking in the scientific literature. However, the broader class of compounds to which it belongs, namely tertiary alcohols and triphenylmethanol (B194598) derivatives, has been investigated for various biological activities.
Tertiary alcohols are recognized in medicinal chemistry for their potential to improve the metabolic stability of drug candidates. Unlike primary and secondary alcohols, they are not susceptible to oxidation. Triphenylmethanol derivatives have been explored for their potential as anticancer and antimicrobial agents. For instance, certain triphenylmethane (B1682552) compounds have demonstrated significant anti-leishmanial activity.
Given these precedents, 1,2,3-triphenyl-2-propanol represents a candidate for biological screening to explore its potential therapeutic applications. A hypothetical workflow for such a screening process is outlined below.
Hypothetical Biological Screening Workflow
The following diagram illustrates a logical workflow for the initial biological evaluation of a novel chemical entity like 1,2,3-triphenyl-2-propanol.
Application Notes and Protocols for the Grignard Synthesis of 1,2,3-Triphenyl-2-propanol
For Researchers, Scientists, and Drug Development Professionals Introduction The Grignard reaction is a fundamental and versatile method in organic synthesis for the formation of carbon-carbon bonds. This application not...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Grignard reaction is a fundamental and versatile method in organic synthesis for the formation of carbon-carbon bonds. This application note provides a detailed protocol for the synthesis of the tertiary alcohol, 1,2,3-triphenyl-2-propanol, utilizing a Grignard reagent. The synthesis involves the reaction of benzylmagnesium chloride with benzoyl chloride. In this process, the Grignard reagent adds to the carbonyl group of the acid chloride, leading to the formation of an intermediate ketone (1,2-diphenylethanone). This ketone is not isolated but is subsequently attacked by a second equivalent of the Grignard reagent to yield the desired tertiary alcohol after an acidic workup. This method is a robust pathway for creating sterically hindered tertiary alcohols, which are valuable scaffolds in medicinal chemistry and materials science.
Overall Reaction Scheme
The synthesis of 1,2,3-triphenyl-2-propanol via the Grignard reaction with benzoyl chloride proceeds as follows:
Step 1: Formation of the Grignard ReagentBenzyl (B1604629) Chloride + Magnesium → Benzylmagnesium Chloride
Step 2: Reaction with Benzoyl Chloride and In-situ Ketone Formation
Benzoyl Chloride + Benzylmagnesium Chloride → 1,2-Diphenylethanone (intermediate)
Step 3: Second Grignard Addition and Formation of the Tertiary Alcohol
1,2-Diphenylethanone + Benzylmagnesium Chloride → Magnesium Alkoxide Intermediate
Magnesium Alkoxide Intermediate + H₃O⁺ → 1,2,3-Triphenyl-2-propanol
Experimental Protocols
Safety Precautions:
All manipulations involving Grignard reagents must be conducted under strictly anhydrous conditions in a well-ventilated fume hood.[1]
All glassware must be oven-dried or flame-dried immediately before use to eliminate any traces of water.
Anhydrous solvents are critical for the success of the reaction.
Protocol 1: Preparation of Benzylmagnesium Chloride (Grignard Reagent)
Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer. Ensure all glassware is thoroughly dry.
Reagent Preparation: In the reaction flask, place magnesium turnings.
Initiation: Add a small crystal of iodine to the flask to activate the magnesium surface.
Solvent Addition: Add anhydrous diethyl ether to the flask to cover the magnesium turnings.
Addition of Benzyl Chloride: Dissolve benzyl chloride in anhydrous diethyl ether and place it in the dropping funnel.
Reaction Initiation: Add a small amount of the benzyl chloride solution to the magnesium suspension. The reaction is initiated when the color of the iodine fades and gentle boiling of the ether is observed. If the reaction does not start, gentle warming with a heat gun may be necessary.
Completion of Addition: Once the reaction has started, add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux.
Reaction Completion: After the addition is complete, continue stirring the mixture until the magnesium is consumed. The resulting greyish solution is the benzylmagnesium chloride reagent.
Protocol 2: Synthesis of 1,2,3-Triphenyl-2-propanol
Apparatus Setup: Use the flask containing the freshly prepared benzylmagnesium chloride solution.
Cooling: Cool the Grignard reagent solution in an ice-water bath.
Substrate Addition: Dissolve benzoyl chloride in anhydrous diethyl ether and place it in the dropping funnel. Add the benzoyl chloride solution dropwise to the stirred and cooled Grignard reagent. A vigorous reaction will occur.
Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.
Work-up (Quenching): Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and a saturated aqueous solution of ammonium (B1175870) chloride or dilute sulfuric acid (e.g., 30% H₂SO₄) to quench the reaction and protonate the alkoxide.[2]
Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with two portions of diethyl ether.
Washing: Combine all organic layers and wash them sequentially with water and then with brine.
Drying: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.
Solvent Removal: Filter off the drying agent and remove the diethyl ether under reduced pressure using a rotary evaporator to obtain the crude product.
Purification: The crude 1,2,3-triphenyl-2-propanol can be purified by distillation under reduced pressure or by recrystallization from a suitable solvent.[2]
Data Presentation
The following table summarizes the quantitative data from a representative synthesis of 1,2,3-triphenyl-2-propanol.
Application Note: Step-by-Step Synthesis of 1,2,3-Triphenyl-2-propanol via Grignard Reaction
Audience: Researchers, scientists, and drug development professionals. Introduction: The Grignard reaction is a fundamental method for forming carbon-carbon bonds, enabling the synthesis of a wide array of alcohols from...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction: The Grignard reaction is a fundamental method for forming carbon-carbon bonds, enabling the synthesis of a wide array of alcohols from carbonyl compounds.[1][2] This protocol details the synthesis of the tertiary alcohol, 1,2,3-Triphenyl-2-propanol, through the nucleophilic addition of benzyl (B1604629) magnesium bromide to 1,3-diphenylacetone (B89425).[2] This process is a classic example of a Grignard reaction with a ketone, which proceeds via the formation of a magnesium alkoxide intermediate, followed by an acidic workup to yield the final tertiary alcohol.[3] The protocol outlines the necessary steps from the preparation of the Grignard reagent to the purification of the final product, providing a robust methodology for researchers in organic synthesis and medicinal chemistry.
Physicochemical Data
A summary of the key physicochemical properties of the reactants and the final product is presented in Table 1. This data is essential for calculating reagent quantities, understanding reaction conditions, and characterizing the final product.
Anhydrous Conditions: Grignard reagents are highly reactive with protic solvents like water. All glassware must be thoroughly flame-dried or oven-dried before use, and the reaction must be conducted under an inert atmosphere (e.g., dry nitrogen or argon).[2] Anhydrous solvents are mandatory.
Reagent Handling: Benzyl bromide is a lachrymator and should be handled in a well-ventilated fume hood. Diethyl ether is extremely flammable; ensure there are no open flames or spark sources nearby.
Quenching: The quenching of the reaction is exothermic. Perform this step slowly in an ice bath to control the reaction rate.
Protocol 1: Preparation of Benzyl Magnesium Bromide (Grignard Reagent)
Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a drying tube (containing CaCl₂ or Drierite), and a pressure-equalizing dropping funnel. Flame-dry the entire apparatus under a stream of inert gas and allow it to cool to room temperature.
Reagent Preparation: Place magnesium turnings (1.2 eq.) in the reaction flask. Add a single crystal of iodine to help initiate the reaction. The iodine will initially sublime to create a purple vapor, which will disappear as the reaction begins.[3]
Initiation: In the dropping funnel, prepare a solution of benzyl bromide (1.0 eq.) in anhydrous diethyl ether. Add approximately 10% of this solution to the magnesium turnings.
Reaction: The reaction is indicated by the disappearance of the iodine color, the appearance of a cloudy gray solution, and gentle refluxing of the ether solvent.[3] If the reaction does not start, gentle warming with a heat gun may be necessary.
Addition: Once the reaction has initiated, add the remaining benzyl bromide solution dropwise from the funnel at a rate that maintains a steady reflux.
Completion: After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure all the magnesium has reacted. The final Grignard reagent should appear as a grayish-brown solution.
Protocol 2: Synthesis of 1,2,3-Triphenyl-2-propanol
Reactant Preparation: In a separate flask, dissolve 1,3-diphenylacetone (1.0 eq.) in a minimal amount of anhydrous diethyl ether.
Reaction: Cool the freshly prepared benzyl magnesium bromide solution in an ice-water bath. Transfer the 1,3-diphenylacetone solution to the dropping funnel and add it dropwise to the stirred, cooled Grignard reagent.
Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours to ensure the reaction goes to completion. The progress can be monitored by Thin-Layer Chromatography (TLC).
Protocol 3: Workup and Purification
Quenching: Cool the reaction flask in an ice bath. Slowly and carefully pour the reaction mixture into a separate beaker containing a mixture of crushed ice and a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[3] This will quench any unreacted Grignard reagent and protonate the alkoxide product.
Extraction: Transfer the entire mixture to a separatory funnel. Separate the organic (ether) layer. Extract the aqueous layer twice more with diethyl ether to recover any dissolved product.[3]
Washing: Combine all the organic extracts and wash them sequentially with water and then with brine (saturated NaCl solution).
Drying: Dry the organic layer over an anhydrous drying agent, such as anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).
Solvent Removal: Filter off the drying agent and remove the diethyl ether under reduced pressure using a rotary evaporator. The resulting crude product will be a solid or a viscous oil.
Purification: The crude 1,2,3-triphenyl-2-propanol can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography on silica (B1680970) gel.
Mandatory Visualizations
The following diagrams illustrate the chemical reaction pathway and the experimental workflow for the synthesis of 1,2,3-Triphenyl-2-propanol.
Application Notes and Protocols for the Purification of 1,2,3-Triphenyl-2-propanol by Recrystallization
Audience: Researchers, scientists, and drug development professionals. Introduction 1,2,3-Triphenyl-2-propanol is a tertiary alcohol of interest in organic synthesis and medicinal chemistry.
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
1,2,3-Triphenyl-2-propanol is a tertiary alcohol of interest in organic synthesis and medicinal chemistry. As with any synthesized compound, achieving high purity is crucial for accurate downstream applications and characterization. Recrystallization is a fundamental and highly effective technique for the purification of solid organic compounds. This method relies on the differential solubility of the compound and its impurities in a suitable solvent or solvent system at varying temperatures. This document provides a detailed protocol for the purification of 1,2,3-triphenyl-2-propanol by recrystallization, including solvent selection, a step-by-step procedure, and guidelines for data interpretation.
Data Presentation: Solvent Selection for Recrystallization
The selection of an appropriate solvent is the most critical step in developing a successful recrystallization protocol. An ideal solvent should exhibit high solubility for 1,2,3-triphenyl-2-propanol at elevated temperatures and low solubility at cooler temperatures, thus maximizing the recovery of the purified product upon cooling. While precise quantitative solubility data for 1,2,3-triphenyl-2-propanol is not extensively available in the public domain, a qualitative assessment based on its structure and data from analogous compounds can guide the selection process. 1,2,3-Triphenyl-2-propanol is a relatively non-polar molecule due to the presence of three phenyl rings, with a polar hydroxyl group. Therefore, it is expected to be soluble in many organic solvents.
Based on literature precedents for structurally similar compounds, such as triphenylmethanol (B194598) and the successful crystallization of 1,2,3-triphenyl-2-propanol from light petroleum, the following solvents are recommended for screening.[1][2]
Table 1: Qualitative Solubility Characteristics and Suitability of Common Solvents for Recrystallization of 1,2,3-Triphenyl-2-propanol
Solvent
Polarity
Boiling Point (°C)
Suitability for Single-Solvent Recrystallization
Suitability for Mixed-Solvent System
Notes
Hexane / Petroleum Ether
Non-polar
69 / 40-60
Highly Recommended
N/A
Literature suggests successful crystallization from petroleum ether.[1][2] These solvents are likely to show a significant positive temperature coefficient for solubility.
1,2,3-Triphenyl-2-propanol is likely to have moderate to high solubility even at room temperature, potentially leading to lower yields. An ethanol-water mixture is a promising alternative.
Methanol
Polar Protic
65
Possible
Good (with water)
Similar to ethanol, high solubility at room temperature might be a concern for single-solvent use.
Acetone
Polar Aprotic
56
Less Recommended
Possible
Tends to be a very good solvent for many organic compounds at all temperatures, which may result in poor recovery.
Ethyl Acetate
Moderately Polar
77
Possible
Possible
Solubility characteristics should be experimentally determined.
Toluene
Non-polar (Aromatic)
111
Possible
N/A
Its higher boiling point may be advantageous for dissolving less soluble impurities.
Water
Highly Polar
100
Unsuitable
Good (as anti-solvent)
1,2,3-Triphenyl-2-propanol is expected to be insoluble in water. Water can be used as an anti-solvent with a miscible organic solvent like ethanol or methanol.
Experimental Protocols
The following protocols describe the procedures for purifying 1,2,3-triphenyl-2-propanol using both a single-solvent and a mixed-solvent recrystallization technique. A preliminary small-scale solvent screening is highly recommended to determine the optimal solvent system before proceeding with the bulk purification.
Protocol 1: Single-Solvent Recrystallization (e.g., using Hexane or Petroleum Ether)
This method is ideal when a single solvent is identified that dissolves the compound well when hot but poorly when cold.
Materials:
Crude 1,2,3-triphenyl-2-propanol
Hexane or Petroleum Ether (reagent grade)
Erlenmeyer flasks (2)
Hot plate with stirring capability
Filter paper
Buchner funnel and filter flask
Glass stirring rod
Spatula
Watch glass
Ice bath
Procedure:
Dissolution: Place the crude 1,2,3-triphenyl-2-propanol into an Erlenmeyer flask with a stir bar. Add a small amount of the chosen solvent (hexane or petroleum ether) to just cover the solid.
Heating: Gently heat the mixture on a hot plate with stirring. Add the solvent in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to achieve a saturated solution.
Hot Filtration (Optional): If insoluble impurities are present (e.g., dust, inorganic salts), perform a hot gravity filtration. To do this, pre-heat a second Erlenmeyer flask containing a small amount of boiling solvent and a stemless funnel with fluted filter paper. Quickly pour the hot solution through the filter paper. This step should be performed rapidly to prevent premature crystallization in the funnel.
Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[3]
Cooling: Once the flask has reached room temperature and crystal formation has slowed, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.
Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.
Washing: Wash the crystals with a small amount of ice-cold solvent to rinse away any remaining soluble impurities from the mother liquor.
Drying: Allow the crystals to dry on the filter paper by drawing air through them for several minutes. For complete drying, transfer the crystals to a watch glass and place them in a desiccator or a vacuum oven at a temperature well below the melting point of the compound.
Analysis: Determine the mass of the recovered pure product and calculate the percent recovery. Assess the purity by measuring the melting point and comparing it to the literature value.
Protocol 2: Mixed-Solvent Recrystallization (e.g., using Ethanol and Water)
This technique is employed when a single suitable solvent cannot be found. The compound is dissolved in a "good" solvent in which it is highly soluble, and a "poor" solvent (anti-solvent) in which it is insoluble is added to induce crystallization.[4]
Materials:
Crude 1,2,3-triphenyl-2-propanol
Ethanol (reagent grade)
Deionized water
Erlenmeyer flasks (2)
Hot plate with stirring capability
Filter paper
Buchner funnel and filter flask
Glass stirring rod
Spatula
Watch glass
Ice bath
Procedure:
Dissolution: Place the crude 1,2,3-triphenyl-2-propanol in an Erlenmeyer flask and add the minimum amount of hot ethanol required to completely dissolve the solid.
Addition of Anti-solvent: While keeping the solution hot, add deionized water dropwise with swirling until the solution becomes faintly cloudy (turbid). This indicates the point of saturation.
Clarification: Add a few drops of hot ethanol to the cloudy solution until it becomes clear again.
Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature.
Cooling: Once at room temperature, place the flask in an ice bath to complete the crystallization process.
Isolation: Collect the crystals by vacuum filtration.
Washing: Wash the crystals with a small amount of a cold ethanol-water mixture (in the same proportion as the final recrystallization mixture).
Drying: Dry the purified crystals as described in Protocol 1.
Analysis: Determine the mass, calculate the percent recovery, and measure the melting point of the purified 1,2,3-triphenyl-2-propanol.
Mandatory Visualizations
Caption: Experimental workflow for the purification of 1,2,3-triphenyl-2-propanol.
Caption: Logical relationship for selecting a suitable recrystallization solvent.
Application Notes and Protocols: 1,2,3-Triphenyl-2-propanol as a Precursor in Organic Synthesis
For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed overview of the synthetic utility of 1,2,3-triphenyl-2-propanol as a precursor in various organic transformations...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a detailed overview of the synthetic utility of 1,2,3-triphenyl-2-propanol as a precursor in various organic transformations. The protocols outlined below offer comprehensive experimental procedures for key reactions, enabling the synthesis of valuable molecular scaffolds.
Introduction
1,2,3-Triphenyl-2-propanol is a tertiary alcohol that serves as a versatile starting material for the synthesis of a variety of organic compounds. Its structure, featuring three phenyl groups surrounding a central propanol (B110389) backbone, imparts unique reactivity, particularly in acid-catalyzed reactions. This document focuses on its application in dehydration reactions, Wagner-Meerwein rearrangements, and substitution reactions to generate alkenes, rearranged isomers, and halogenated derivatives, respectively. These products are of interest in medicinal chemistry and materials science due to their triphenylethylene (B188826) and related structural motifs.
Key Applications
The primary applications of 1,2,3-triphenyl-2-propanol as a synthetic precursor include:
Dehydration to form 1,1,2-Triphenylpropene: Acid-catalyzed elimination of water leads to the formation of a stable tri-substituted alkene.
Wagner-Meerwein Rearrangement: Under acidic conditions, the carbocation intermediate can undergo rearrangement to yield isomeric products.
Nucleophilic Substitution: Conversion of the hydroxyl group into a good leaving group allows for the introduction of various nucleophiles, such as halides.
Data Presentation
The following table summarizes the key transformations of 1,2,3-triphenyl-2-propanol, including reaction conditions and expected outcomes.
Protocol 1: Acid-Catalyzed Dehydration of 1,2,3-Triphenyl-2-propanol to 1,1,2-Triphenylpropene
Objective: To synthesize 1,1,2-triphenylpropene via the acid-catalyzed dehydration of 1,2,3-triphenyl-2-propanol.
Materials:
1,2,3-Triphenyl-2-propanol
Concentrated Sulfuric Acid (H₂SO₄) or Phosphoric Acid (H₃PO₄)
Anhydrous Sodium Sulfate (Na₂SO₄)
Diethyl ether
Saturated Sodium Bicarbonate solution
Round-bottom flask
Reflux condenser
Separatory funnel
Standard glassware for extraction and distillation
Procedure:
In a round-bottom flask, dissolve 1,2,3-triphenyl-2-propanol in a minimal amount of a suitable solvent like toluene (B28343) or use it neat if the reaction is to be conducted at a higher temperature.
Add a catalytic amount of concentrated sulfuric acid or phosphoric acid to the flask.
Heat the reaction mixture under reflux for a specified time, monitoring the reaction progress by Thin Layer Chromatography (TLC).
After the reaction is complete, allow the mixture to cool to room temperature.
Carefully pour the reaction mixture into a separatory funnel containing cold water.
Extract the aqueous layer with diethyl ether (3 x 50 mL).
Combine the organic layers and wash with saturated sodium bicarbonate solution until the effervescence ceases, followed by a wash with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.
Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to afford pure 1,1,2-triphenylpropene.
Expected Outcome:
The reaction is expected to yield 1,1,2-triphenylpropene. The yield will vary depending on the specific acid catalyst, reaction temperature, and time.
Protocol 2: Wagner-Meerwein Rearrangement of 1,2,3-Triphenyl-2-propanol
Objective: To induce a Wagner-Meerwein rearrangement of 1,2,3-triphenyl-2-propanol to form a more stable carbocation intermediate, leading to rearranged alkene products.[1][2][3]
Materials:
1,2,3-Triphenyl-2-propanol
Strong acid catalyst (e.g., concentrated H₂SO₄, Lewis acids like BF₃·OEt₂)
Standard workup and purification reagents as in Protocol 1
Procedure:
Dissolve 1,2,3-triphenyl-2-propanol in an anhydrous solvent in a round-bottom flask under an inert atmosphere.
Cool the solution in an ice bath.
Slowly add the strong acid catalyst to the stirred solution.
Allow the reaction to stir at a controlled temperature (which may range from low temperatures to room temperature depending on the acid strength) while monitoring the progress by TLC.
Upon completion, carefully quench the reaction by adding it to a stirred, cold saturated sodium bicarbonate solution.
Perform an aqueous workup as described in Protocol 1 (extraction, washing, drying).
The crude product, which may be a mixture of rearranged isomers, is then purified and characterized by spectroscopic methods (NMR, MS) to identify the structure of the rearranged products.
Expected Outcome:
The reaction is expected to yield a mixture of rearranged alkene isomers resulting from the migration of a phenyl or benzyl (B1604629) group to the adjacent carbocation center. The product distribution is highly dependent on the reaction conditions.
Protocol 3: Synthesis of 2-Bromo-1,2,3-triphenylpropane
Objective: To synthesize 2-bromo-1,2,3-triphenylpropane from 1,2,3-triphenyl-2-propanol using hydrobromic acid.
Materials:
1,2,3-Triphenyl-2-propanol
Concentrated Hydrobromic Acid (HBr)
Dichloromethane or other suitable organic solvent
Anhydrous Magnesium Sulfate (MgSO₄)
Standard glassware for reaction and workup
Procedure:
In a round-bottom flask, dissolve 1,2,3-triphenyl-2-propanol in dichloromethane.
Add an excess of concentrated hydrobromic acid to the solution.
Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC.
Once the starting material is consumed, transfer the reaction mixture to a separatory funnel.
Wash the organic layer with water, followed by a saturated sodium bicarbonate solution, and finally with brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.
The crude 2-bromo-1,2,3-triphenylpropane can be purified by recrystallization or column chromatography.
Expected Outcome:
The reaction should yield 2-bromo-1,2,3-triphenylpropane as the major product. The tertiary carbocation formed is readily trapped by the bromide nucleophile.
Visualizations
Caption: Acid-catalyzed dehydration of 1,2,3-triphenyl-2-propanol.
Caption: Wagner-Meerwein rearrangement pathway.
Caption: Experimental workflow for nucleophilic substitution.
Synthesis of Tertiary Alcohols: A Detailed Guide to Experimental Protocols
Application Note The synthesis of tertiary alcohols is a cornerstone of modern organic chemistry, with broad applications in the development of pharmaceuticals, agrochemicals, and fine chemicals. Tertiary alcohols are va...
Author: BenchChem Technical Support Team. Date: December 2025
Application Note
The synthesis of tertiary alcohols is a cornerstone of modern organic chemistry, with broad applications in the development of pharmaceuticals, agrochemicals, and fine chemicals. Tertiary alcohols are valuable intermediates and structural motifs in many biologically active molecules. This document provides detailed experimental protocols for the synthesis of tertiary alcohols using robust and widely applicable methods, primarily focusing on the use of Grignard and organolithium reagents.
Introduction
Tertiary alcohols, characterized by a hydroxyl group attached to a carbon atom bonded to three other carbon atoms, are key building blocks in organic synthesis. Their preparation is most commonly achieved through the nucleophilic addition of organometallic reagents to carbonyl compounds such as ketones and esters.[1][2] Grignard reagents (R-MgX) and organolithium reagents (R-Li) are among the most powerful nucleophiles for this purpose, enabling the efficient formation of carbon-carbon bonds.[3][4]
This application note details the experimental procedures for two primary routes to tertiary alcohols:
Reaction of Organometallic Reagents with Ketones: A versatile method for producing a wide range of tertiary alcohols.[2]
Reaction of Organometallic Reagents with Esters: Particularly useful for synthesizing tertiary alcohols with two identical substituents.[4][5]
These protocols are designed for researchers, scientists, and professionals in drug development, providing a comprehensive guide to performing these essential transformations.
Data Presentation
The following tables summarize representative quantitative data for the synthesis of tertiary alcohols via Grignard and organolithium reactions. Yields and reaction times can vary based on the specific substrates, reaction scale, and laboratory conditions.
Table 1: Synthesis of Tertiary Alcohols from Ketones
Safety Precautions: Organometallic reagents such as Grignard and organolithium reagents are highly reactive, pyrophoric, and react violently with water. All experiments must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood. All glassware must be rigorously dried before use (e.g., oven-dried or flame-dried). Anhydrous solvents are essential.[6]
Protocol 1: Synthesis of 2-Phenyl-2-propanol from Acetophenone and Methylmagnesium Bromide
This protocol details the synthesis of a tertiary alcohol by the addition of a Grignard reagent to a ketone.[1]
Materials:
Acetophenone
Methylmagnesium bromide (3.0 M solution in diethyl ether)
Round-bottom flask, dropping funnel, condenser, magnetic stirrer, and heating mantle
Procedure:
Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser (with a drying tube), and a magnetic stirrer under an inert atmosphere.
Reagent Addition: In the flask, place a solution of acetophenone in anhydrous diethyl ether.
Grignard Addition: Cool the flask in an ice bath. Add the methylmagnesium bromide solution dropwise from the dropping funnel to the stirred solution of acetophenone. The reaction is exothermic. Maintain the temperature below 20°C.
Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 30 minutes.
Work-up: Cool the reaction mixture in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the reaction.
Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer and extract the aqueous layer twice with diethyl ether.
Drying and Concentration: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure to yield the crude product.
Purification: Purify the crude 2-phenyl-2-propanol by vacuum distillation or recrystallization to obtain the final product.
Protocol 2: Synthesis of Triphenylmethanol from Methyl Benzoate and Phenylmagnesium Bromide
This protocol describes the synthesis of a tertiary alcohol with two identical substituents from an ester using an excess of a Grignard reagent.[7][8]
Round-bottom flask, dropping funnel, condenser, magnetic stirrer, and heating mantle
Procedure:
Preparation of Phenylmagnesium Bromide:
Place magnesium turnings in a dry round-bottom flask under an inert atmosphere.
Add a small crystal of iodine.
Prepare a solution of bromobenzene in anhydrous diethyl ether in a dropping funnel.
Add a small portion of the bromobenzene solution to the magnesium. The reaction is initiated when the brown color of iodine disappears and the solution becomes cloudy. If the reaction does not start, gentle warming may be necessary.
Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, reflux the mixture for an additional 30 minutes.
Reaction with Methyl Benzoate:
Cool the freshly prepared Grignard reagent in an ice bath.
Add a solution of methyl benzoate in anhydrous diethyl ether dropwise from the dropping funnel. A white precipitate will form.[8]
After the addition, remove the ice bath and stir at room temperature for 30 minutes.
Work-up:
Carefully pour the reaction mixture into a beaker containing a stirred mixture of ice and 10% sulfuric acid.
Transfer the mixture to a separatory funnel, separate the ether layer, and extract the aqueous layer with diethyl ether.
Drying and Concentration:
Combine the organic layers and dry over anhydrous sodium sulfate.
Filter and evaporate the ether to obtain the crude product.
Purification:
Recrystallize the crude triphenylmethanol from a mixed solvent system such as ether-ligroin to yield the purified product.[9]
Visualizations
The following diagrams illustrate the key chemical transformations and experimental workflows described in this note.
Application Notes and Protocols for the Purification of 1,2,3-Triphenyl-2-propanol using Column Chromatography
Introduction 1,2,3-Triphenyl-2-propanol is a tertiary alcohol that can be synthesized through various organic reactions, such as the Grignard reaction. The crude product of such syntheses often contains unreacted startin...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
1,2,3-Triphenyl-2-propanol is a tertiary alcohol that can be synthesized through various organic reactions, such as the Grignard reaction. The crude product of such syntheses often contains unreacted starting materials, byproducts, and other impurities. Column chromatography is a highly effective and widely used purification technique in organic chemistry to isolate the desired compound from such mixtures.[1][2] This application note provides a detailed protocol for the purification of 1,2,3-Triphenyl-2-propanol using silica (B1680970) gel column chromatography. The methodology is intended for researchers, scientists, and professionals in drug development and organic synthesis.
Principle of Separation
Column chromatography separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase.[2][3] In this protocol, silica gel, a polar adsorbent, is used as the stationary phase. A non-polar mobile phase, typically a mixture of hexane (B92381) and ethyl acetate (B1210297), is used to elute the compounds from the column.[4] Less polar compounds will have a weaker interaction with the silica gel and will travel down the column more quickly with the mobile phase, while more polar compounds will be retained on the stationary phase for longer. By gradually increasing the polarity of the mobile phase, compounds with varying polarities can be selectively eluted and collected in separate fractions.
Materials and Equipment
Crude 1,2,3-Triphenyl-2-propanol
Silica gel (60-120 mesh)
n-Hexane (ACS grade)
Ethyl acetate (ACS grade)
Glass chromatography column
Separatory funnel or dropping funnel
Beakers and Erlenmeyer flasks
Test tubes or fraction collector
Thin Layer Chromatography (TLC) plates (silica gel coated)
UV lamp (254 nm)
Rotary evaporator
Cotton or glass wool
Sand (acid-washed)
Experimental Protocols
1. Thin Layer Chromatography (TLC) for Solvent System Optimization
Before performing column chromatography, it is crucial to determine the optimal solvent system using TLC. The ideal mobile phase composition should provide a good separation of the desired product from impurities, with the product having a retention factor (Rf) of approximately 0.25-0.35.[5]
TLC Plate Preparation: Spot a small amount of the crude 1,2,3-Triphenyl-2-propanol dissolved in a volatile solvent (e.g., dichloromethane) onto the baseline of a TLC plate.
Developing the Plate: Place the TLC plate in a developing chamber containing a small amount of a test solvent system (e.g., a mixture of hexane and ethyl acetate). Start with a low polarity mixture (e.g., 9:1 hexane:ethyl acetate) and gradually increase the polarity in subsequent tests.
Visualization: After the solvent front has reached near the top of the plate, remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp.
Rf Calculation: Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).
Optimization: Adjust the ratio of hexane to ethyl acetate until the spot corresponding to 1,2,3-Triphenyl-2-propanol has an Rf value in the desired range and is well-separated from other spots.
2. Column Preparation (Wet Packing Method)
Column Setup: Securely clamp the chromatography column in a vertical position. Place a small plug of cotton or glass wool at the bottom of the column to support the packing material.[5] Add a thin layer of sand over the plug.
Slurry Preparation: In a beaker, prepare a slurry of silica gel in the initial, least polar mobile phase determined from the TLC analysis.[4]
Packing the Column: Pour the silica gel slurry into the column. Gently tap the side of the column to ensure even packing and to dislodge any air bubbles. Open the stopcock to allow some solvent to drain, which helps in uniform packing.
Equilibration: Add more of the initial mobile phase to the top of the column and allow it to run through until the silica gel is fully settled and equilibrated. The solvent level should never be allowed to drop below the top of the silica gel packing.[3] Add a thin layer of sand on top of the silica gel bed to prevent its disturbance during sample loading.[3]
3. Sample Loading and Elution
Sample Preparation: Dissolve the crude 1,2,3-Triphenyl-2-propanol in a minimal amount of the initial mobile phase or a slightly more polar solvent like dichloromethane.[4]
Loading: Carefully add the dissolved sample onto the top of the silica gel bed using a pipette.
Elution: Once the sample has been adsorbed onto the silica gel, carefully add the mobile phase to the top of the column. Begin elution with the starting non-polar solvent mixture.
Fraction Collection: Collect the eluent in small, numbered fractions using test tubes or a fraction collector.
Gradient Elution (Optional): If the separation between the product and impurities is not sufficient with a single solvent mixture (isocratic elution), a gradient elution can be employed. This involves gradually increasing the polarity of the mobile phase by increasing the proportion of the more polar solvent (ethyl acetate).[4]
4. Fraction Analysis and Product Isolation
TLC Monitoring: Analyze the collected fractions by TLC to identify which ones contain the pure 1,2,3-Triphenyl-2-propanol.
Combining Pure Fractions: Combine the fractions that show a single spot corresponding to the pure product.
Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 1,2,3-Triphenyl-2-propanol.
Characterization: Confirm the identity and purity of the final product using analytical techniques such as melting point determination, NMR spectroscopy, and mass spectrometry.
Data Presentation
Table 1: TLC Analysis for Optimal Solvent System
Hexane:Ethyl Acetate Ratio (v/v)
Rf of 1,2,3-Triphenyl-2-propanol
Observations
95:5
0.15
Compound moves slowly.
90:10
0.28
Good separation from less polar impurities.
85:15
0.40
Compound moves faster, potential overlap with more polar impurities.
80:20
0.55
Elutes too quickly, poor separation.
Note: The Rf values are representative and may vary based on the specific TLC plates and experimental conditions.
Table 2: Column Chromatography Parameters and Expected Results
Parameter
Value/Description
Stationary Phase
Silica Gel (60-120 mesh)
Column Dimensions
30 cm length x 3 cm diameter
Mobile Phase
Gradient elution: Hexane:Ethyl Acetate (from 95:5 to 85:15)
Sample Load
1.0 g of crude product
Expected Yield
75-85% (of theoretical pure product in crude mixture)
Expected Purity
>98% (as determined by NMR or GC-MS)
Visualizations
Caption: Workflow for the purification of 1,2,3-Triphenyl-2-propanol.
Troubleshooting
Problem
Possible Cause
Solution
Poor Separation
Inappropriate solvent system.
Re-optimize the mobile phase using TLC. Consider using a shallower polarity gradient.
Column was not packed properly (channeling).
Repack the column, ensuring the silica gel is evenly settled without air bubbles.
Product Elutes Too Quickly or Too Slowly
Mobile phase is too polar or not polar enough.
Adjust the solvent ratio based on TLC results. A high Rf on TLC indicates the eluent is too polar, and a low Rf suggests it is not polar enough.[4]
Cracked or Dry Column
Solvent level dropped below the top of the stationary phase.
Always keep the solvent level above the silica gel. If cracking occurs, the separation efficiency will be compromised, and the column may need to be repacked.[3]
Broad Elution Bands
Sample was overloaded.
Use a smaller amount of crude material or a larger column.
Sample was not dissolved in a minimal amount of solvent before loading.
Ensure the sample is loaded in a concentrated band at the top of the column.
Conclusion
This application note provides a comprehensive and detailed protocol for the successful purification of 1,2,3-Triphenyl-2-propanol using silica gel column chromatography. By following the outlined steps for solvent system optimization, column packing, sample loading, elution, and fraction analysis, researchers can achieve high purity and yield of the target compound. The provided troubleshooting guide addresses common issues that may arise during the purification process.
Applications of Triphenyl-Propanol Scaffolds in Medicinal Chemistry: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction While 1,2,3-triphenyl-2-propanol itself has limited documented applications in medicinal chemistry, its core structural motif serves as a valua...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
While 1,2,3-triphenyl-2-propanol itself has limited documented applications in medicinal chemistry, its core structural motif serves as a valuable scaffold for the development of pharmacologically active derivatives. By modifying the peripheral phenyl groups and the propanol (B110389) backbone, researchers have synthesized a diverse range of compounds with promising therapeutic potential. This document provides an overview of the key applications of these derivatives, focusing on their anticancer, antimicrobial, and antimalarial activities. Detailed protocols for the synthesis of a representative triphenyl-imidazole derivative and for a common cytotoxicity assay are also presented to guide further research and development in this area.
I. Anticancer Applications of Triphenyl-Imidazole Derivatives
Derivatives of 2,4,5-triphenyl-imidazole, a class of compounds structurally related to the triphenyl-propanol scaffold, have demonstrated significant potential as anticancer agents. These compounds have been shown to exhibit cytotoxic effects against various human cancer cell lines.
Quantitative Data Summary
The following table summarizes the in vitro anti-proliferative activities of selected N1-substituted 2,4,5-triphenyl-imidazole derivatives against several human cancer cell lines.
Some triphenyl-imidazole derivatives have been investigated for their ability to inhibit the p53-MDM2 protein-protein interaction, a key pathway in cancer progression.[1] While the direct binding inhibition was found to be weak in some studies, the potent cytotoxic effects suggest alternative mechanisms of action may be at play, such as the induction of cell cycle arrest at the G2/M phase.[1] Molecular docking studies have indicated that these compounds may adopt a different binding mode to the MDM2 protein compared to known inhibitors like Nutlin, suggesting a novel mechanism for their anticancer activity.[1]
Fig. 1: Drug discovery workflow for triphenyl-imidazole anticancer agents.
II. Antimicrobial and Antifungal Applications of Triphenyl-Imidazole Derivatives
Triphenyl-imidazole derivatives have also been identified as a promising class of antimicrobial and antifungal agents.[2][3]
Quantitative Data Summary
The following table presents the Minimum Inhibitory Concentration (MIC) values for a representative triphenyl-imidazole derivative against various microbial strains.
Structure-activity relationship (SAR) studies have indicated that the presence of electron-withdrawing groups at the ortho and para positions of the distant phenyl ring enhances the antimicrobial activity of these compounds.[2][3] Conversely, derivatives with electron-releasing groups, such as methoxy, tend to be less active.[2]
III. Antimalarial Applications of Aryl-Propanol Derivatives
A series of 1-aryl-3-substituted propanol derivatives have been synthesized and evaluated for their in vitro antimalarial activity against Plasmodium falciparum.
Quantitative Data Summary
The following table summarizes the 50% inhibitory concentration (IC50) values for selected 1-aryl-3-substituted propanol derivatives against a chloroquine-sensitive strain of P. falciparum.
In a round-bottom flask, combine equimolar amounts of benzil, benzaldehyde, and ammonium acetate.
Add glacial acetic acid to the mixture to serve as the solvent and catalyst.
Reflux the reaction mixture at 100°C for 1-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
After the reaction is complete, cool the mixture to room temperature.
Pour the reaction mixture into ice-cold water with stirring.
Neutralize the solution with a 5% ammonium hydroxide (B78521) solution, which will cause the product to precipitate.
Collect the precipitate by vacuum filtration and wash it thoroughly with cold water.
Dry the crude product and recrystallize it from ethanol to obtain pure 2,4,5-triphenyl-1H-imidazole.
Fig. 2: Synthesis workflow for 2,4,5-triphenyl-1H-imidazole.
B. MTT Assay for Cytotoxicity Assessment
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[9][10][11][12]
Materials:
96-well tissue culture plates
Cancer cell line of interest
Complete cell culture medium
Test compounds (dissolved in a suitable solvent, e.g., DMSO)
MTT solution (5 mg/mL in PBS, filter-sterilized)
Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)
Multichannel pipette
Microplate reader
Procedure:
Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. The final solvent concentration should not exceed a level that is toxic to the cells (typically <0.5% DMSO). Remove the old medium from the wells and add 100 µL of the compound dilutions to the respective wells in triplicate. Include a vehicle control (medium with solvent) and an untreated control (medium only). Incubate the plate for 24, 48, or 72 hours.
MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well. Incubate the plate for an additional 2-4 hours at 37°C.
Formazan (B1609692) Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution to each well to dissolve the purple formazan crystals. Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker.
Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.
Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. Plot a dose-response curve and determine the IC50 value of the test compound.
Fig. 3: Experimental workflow for the MTT cytotoxicity assay.
Application Notes: Synthesis and Utility of 1,2,3-Triphenyl-2-propanol Derivatives
Introduction Tertiary alcohols are a crucial class of organic compounds, frequently incorporated into the structure of pharmacologically active molecules. The 1,2,3-triphenyl-2-propanol scaffold, in particular, offers a...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Tertiary alcohols are a crucial class of organic compounds, frequently incorporated into the structure of pharmacologically active molecules. The 1,2,3-triphenyl-2-propanol scaffold, in particular, offers a unique three-dimensional arrangement of bulky phenyl groups around a central hydroxyl-bearing carbon. This sterically hindered and lipophilic core makes it an attractive starting point for the design of novel therapeutic agents. Derivatives of this scaffold are explored in drug discovery for their potential to interact with various biological targets. The strategic synthesis of these compounds is paramount for building libraries of derivatives for biological screening and lead optimization.
The most reliable and versatile method for synthesizing 1,2,3-triphenyl-2-propanol and its derivatives is the Grignard reaction.[1][2] This powerful carbon-carbon bond-forming reaction involves the nucleophilic addition of an organomagnesium halide (Grignard reagent) to the carbonyl carbon of a ketone or ester.[3] By carefully selecting the Grignard reagent and the carbonyl compound, a wide array of substituted derivatives can be accessed.
Key Applications in Research and Drug Development
Scaffold for Combinatorial Chemistry: The 1,2,3-triphenyl-2-propanol core can be readily functionalized on its three phenyl rings, allowing for the creation of large libraries of compounds for high-throughput screening.
Development of Bioactive Molecules: While the parent compound's activity is not extensively documented, related structures containing multiple phenyl groups and heterocyclic moieties (such as imidazoles or triazoles) have demonstrated a wide range of biological activities, including anticancer, antifungal, and antimicrobial properties.[4][5]
Probes for Molecular Recognition Studies: The rigid, well-defined structure of these derivatives makes them useful as molecular probes to study ligand-receptor interactions and enzyme active sites.
Visualized Synthetic and Experimental Schemes
The following diagrams illustrate the general synthetic strategy, the detailed experimental workflow for a typical Grignard synthesis, and the broader context of this synthesis within the drug discovery pipeline.
Caption: General Grignard reaction scheme for synthesizing 1,2,3-triphenyl-2-propanol.
Caption: Step-by-step workflow for the synthesis, purification, and analysis of the product.
Caption: The role of targeted synthesis in the progression of a drug discovery project.
Experimental Protocols
Protocol 1: Synthesis of 1,2,3-Triphenyl-2-propanol via Grignard Reaction
This protocol details the reaction of benzylmagnesium chloride with 1,2-diphenylethan-1-one (deoxybenzoin) to yield 1,2,3-triphenyl-2-propanol.
Materials and Equipment:
Three-neck round-bottom flask (250 mL)
Reflux condenser and drying tube (CaCl₂)
Pressure-equalizing dropping funnel (125 mL)
Magnetic stirrer and stir bar
Heating mantle
Inert atmosphere setup (Nitrogen or Argon)
Standard glassware for work-up (separatory funnel, beakers, Erlenmeyer flasks)
Glassware Preparation: All glassware must be rigorously dried in an oven at >120 °C overnight and assembled while hot under a stream of dry nitrogen or argon to ensure anhydrous conditions.[6] Failure to exclude atmospheric moisture is a common cause of reaction failure.[6]
Preparation of Grignard Reagent (if not using commercial):
Place magnesium turnings (1.0 eq) in the three-neck flask equipped with a stir bar, reflux condenser, and dropping funnel.
Add a small volume of anhydrous diethyl ether to just cover the magnesium.
Dissolve benzyl chloride (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.
Add a small portion (~5 mL) of the benzyl chloride solution to the magnesium. The reaction should initiate, indicated by cloudiness, gentle bubbling, and warming of the flask.[1] If it does not start, gentle warming or the addition of a small iodine crystal may be necessary.
Once initiated, add the remaining benzyl chloride solution dropwise at a rate that maintains a steady reflux.[1]
After the addition is complete, continue to stir the mixture for an additional 30-60 minutes until most of the magnesium has been consumed.
Reaction with Ketone:
Dissolve 1,2-diphenylethan-1-one (0.95 eq) in a minimum amount of anhydrous diethyl ether.
Cool the freshly prepared Grignard reagent in an ice-water bath.
Slowly add the ketone solution via the dropping funnel to the stirred Grignard reagent. Control the addition rate to maintain a gentle reflux.[7] A precipitate (the magnesium alkoxide salt) will form.
After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for at least 1 hour.
Work-up and Isolation:
Cool the reaction flask again in an ice bath.
Slowly and carefully quench the reaction by adding 1 M H₂SO₄ or saturated aq. NH₄Cl dropwise with vigorous stirring.[1][7] This step protonates the alkoxide to form the alcohol and dissolves the magnesium salts.
Transfer the mixture to a separatory funnel. If two layers do not form, add more diethyl ether and water.
Separate the layers. Extract the aqueous layer twice with additional portions of diethyl ether.[6]
Combine all organic layers and wash them sequentially with water and then saturated brine.
Dry the organic layer over anhydrous sodium sulfate.[2][7]
Purification and Characterization:
Filter off the drying agent and remove the solvent using a rotary evaporator.
The crude product is typically a solid. Purify it by recrystallization. A mixture of ligroin and ethanol (B145695) or petroleum ether is often effective.[6] Biphenyl is a common byproduct which is more soluble in nonpolar solvents.[7]
Collect the purified crystals by vacuum filtration, wash with cold solvent, and dry.
Determine the yield and characterize the product by Thin Layer Chromatography (TLC), melting point, and spectroscopic methods (¹H NMR, ¹³C NMR, IR).
Safety Precautions:
Diethyl ether is extremely flammable and should be handled in a well-ventilated fume hood away from any ignition sources.[1]
Grignard reactions are exothermic and can become vigorous if reagents are added too quickly.[1]
Handle benzyl chloride and sulfuric acid with appropriate personal protective equipment (gloves, safety glasses).
Data Presentation
Table 1: Synthesis of 1,2,3-Triphenyl-2-propanol Derivatives via Grignard Reaction
Entry
Carbonyl Compound
Grignard Reagent
Product
1
1,2-Diphenylethan-1-one
Benzylmagnesium chloride
1,2,3-Triphenyl-2-propanol
2
Benzophenone
1-Phenylethylmagnesium bromide
1,1,2-Triphenyl-1-propanol
3
Acetophenone
Dibenzylmagnesium
1,3-Diphenyl-2-methyl-2-butanol
4
Methyl Benzoate (2 eq required)
Benzylmagnesium chloride
1,2,3-Triphenyl-2-propanol
Table 2: Representative Spectroscopic Data for 1,2,3-Triphenyl-2-propanol
Application Notes and Protocols: 1,2,3-Triphenyl-2-propanol as a Sterically Hindered Alcohol
For Researchers, Scientists, and Drug Development Professionals Introduction 1,2,3-Triphenyl-2-propanol is a tertiary alcohol characterized by significant steric bulk due to the presence of three phenyl rings surrounding...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,2,3-Triphenyl-2-propanol is a tertiary alcohol characterized by significant steric bulk due to the presence of three phenyl rings surrounding the hydroxyl-bearing carbon. This pronounced steric hindrance can be strategically exploited in organic synthesis to achieve high selectivity in various chemical transformations. These application notes provide an overview of the potential uses of 1,2,3-triphenyl-2-propanol as a sterically hindered alcohol, complete with detailed protocols and comparative data.
The molecular structure of 1,2,3-triphenyl-2-propanol, with its three bulky phenyl groups, physically obstructs the reactivity of the hydroxyl group and can influence the stereochemical outcome of reactions at adjacent centers. This property makes it a candidate for applications such as a bulky protecting group, a chiral auxiliary (if resolved into its enantiomers), or a sterically demanding nucleophile. The steric bulk is a key feature, preventing close approach of other molecules and influencing reaction pathways.[1][2]
Physicochemical Properties
A summary of the key physicochemical properties of 1,2,3-triphenyl-2-propanol is presented in Table 1.
Application: Sterically Hindered Protecting Group for Carboxylic Acids
The significant steric hindrance of 1,2,3-triphenyl-2-propanol can be leveraged to protect carboxylic acids as bulky esters. These esters are expected to be highly resistant to nucleophilic attack and basic hydrolysis, offering selective protection under conditions where less hindered esters might be cleaved.
Logical Workflow for Protection and Deprotection
Caption: Workflow for the use of 1,2,3-triphenyl-2-propanol as a protecting group.
Experimental Protocols
Protocol 3.1: Protection of a Carboxylic Acid
To a solution of the carboxylic acid (1.0 eq) in dichloromethane (B109758) (DCM, 0.2 M), add 1,2,3-triphenyl-2-propanol (1.2 eq) and 4-(dimethylamino)pyridine (DMAP, 0.1 eq).
Cool the mixture to 0 °C in an ice bath.
Add N,N'-dicyclohexylcarbodiimide (DCC, 1.2 eq) portion-wise over 15 minutes.
Allow the reaction to warm to room temperature and stir for 24-48 hours.
Monitor the reaction by thin-layer chromatography (TLC).
Filter the reaction mixture to remove the dicyclohexylurea byproduct.
Wash the filtrate with 1 M HCl, saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica (B1680970) gel.
Protocol 3.2: Deprotection of the Ester
Dissolve the 1,2,3-triphenyl-2-propanol-protected ester in a 1:1 mixture of DCM and trifluoroacetic acid (TFA, 0.5 M).
Stir the reaction mixture at room temperature for 12-24 hours.
Monitor the deprotection by TLC.
Concentrate the reaction mixture under reduced pressure.
Application: Chiral Auxiliary in Asymmetric Synthesis
If resolved into its individual enantiomers, 1,2,3-triphenyl-2-propanol could serve as a chiral auxiliary. By attaching it to a prochiral molecule, the bulky phenyl groups can create a chiral environment that directs the approach of a reagent to one face of the molecule, inducing stereoselectivity. An analogous compound, 1,2-diphenyl-1-propanol, has been explored for its potential in asymmetric aldol (B89426) reactions.[5]
Workflow for Asymmetric Aldol Reaction
Caption: Proposed workflow for an asymmetric aldol reaction using a chiral 1,2,3-triphenyl-2-propanol auxiliary.
Experimental Protocols
Protocol 4.1: Synthesis of the Chiral Auxiliary Ester
To a solution of enantiomerically pure 1,2,3-triphenyl-2-propanol (1.0 eq) in anhydrous DCM (0.5 M) at 0 °C, add triethylamine (B128534) (1.5 eq).
Slowly add propionyl chloride (1.2 eq) and stir the reaction mixture at room temperature for 6 hours.
Quench the reaction with saturated aqueous NaHCO₃ solution.
Separate the layers and extract the aqueous layer with DCM (3 x 20 mL).
Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.
Purify the chiral ester by flash column chromatography.
Protocol 4.2: Asymmetric Aldol Reaction
To a solution of diisopropylamine (B44863) (1.1 eq) in anhydrous THF (0.5 M) at -78 °C, add n-butyllithium (1.1 eq) and stir for 30 minutes.
Add a solution of the chiral ester (1.0 eq) in anhydrous THF dropwise and stir for 1 hour to form the enolate.
Add the aldehyde (1.2 eq) and continue stirring at -78 °C for 4 hours.
Quench the reaction with saturated aqueous NH₄Cl solution and allow it to warm to room temperature.
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.
The diastereomeric ratio can be determined by ¹H NMR or HPLC analysis of the crude product.
Protocol 4.3: Cleavage of the Chiral Auxiliary
Dissolve the aldol adduct in a 4:1 mixture of THF and water (0.1 M).
Add lithium hydroxide (B78521) (LiOH, 4.0 eq) and stir the mixture at room temperature for 18 hours.
Acidify the reaction mixture to pH ~3 with 1 M HCl.
Extract with ethyl acetate (3 x 30 mL). The organic layer will contain the recovered chiral auxiliary, and the aqueous layer will contain the chiral β-hydroxy acid.
Expected Performance
The expected diastereoselectivity for an aldol reaction using the 1,2,3-triphenyl-2-propanol auxiliary is compared with other common chiral auxiliaries in Table 3.
Chiral Auxiliary
Typical Diastereomeric Ratio (d.r.)
Evans' Oxazolidinone
>99:1
Oppolzer's Sultam
>98:2
1,2,3-Triphenyl-2-propanol (Hypothetical)
>90:10
Safety and Handling
1,2,3-Triphenyl-2-propanol should be handled in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS).
Conclusion
While not a commonly cited reagent, the highly hindered nature of 1,2,3-triphenyl-2-propanol presents intriguing possibilities for applications in organic synthesis where steric bulk is a desirable feature. The protocols and data presented herein are based on established chemical principles and analogies to similar sterically demanding alcohols, providing a foundation for further research and development in the use of this compound. Its potential as a robust protecting group and a stereodirecting chiral auxiliary warrants further investigation by the scientific community.
Application Notes: Synthesis of 1,1,3-Triphenylpropan-2-ol via Grignard Reaction
Introduction The Grignard reaction is a cornerstone of organic synthesis, providing a powerful and versatile method for the formation of carbon-carbon bonds. Developed by Nobel laureate Victor Grignard, this organometall...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
The Grignard reaction is a cornerstone of organic synthesis, providing a powerful and versatile method for the formation of carbon-carbon bonds. Developed by Nobel laureate Victor Grignard, this organometallic reaction involves the nucleophilic addition of a Grignard reagent (organomagnesium halide) to an electrophilic carbon, such as the carbonyl carbon of an aldehyde, ketone, or ester.[1] The reaction between 1,3-diphenylacetone (B89425) and a phenyl Grignard reagent (phenylmagnesium bromide) is an excellent example of this transformation, yielding the sterically hindered tertiary alcohol, 1,1,3-triphenylpropan-2-ol. This application note provides a detailed overview of the reaction mechanism, a comprehensive experimental protocol, and expected analytical data for professionals in chemical research and drug development.
Reaction Principle and Mechanism
The reaction proceeds in two primary stages: nucleophilic addition followed by an acidic workup.
Formation of the Grignard Reagent : Phenylmagnesium bromide is typically prepared in situ from bromobenzene (B47551) and magnesium turnings in an anhydrous ether solvent.
Nucleophilic Attack : The phenyl Grignard reagent is a potent nucleophile due to the highly polarized carbon-magnesium bond. The carbanionic phenyl group attacks the electrophilic carbonyl carbon of 1,3-diphenylacetone. This addition breaks the carbonyl π-bond, forming a magnesium alkoxide intermediate.
Protonation : The reaction mixture is quenched with a dilute aqueous acid (e.g., H₂SO₄ or HCl). This step protonates the alkoxide intermediate to yield the final tertiary alcohol product, 1,1,3-triphenylpropan-2-ol, and converts the magnesium salts into water-soluble forms.[2][3]
A key consideration is the absolute exclusion of water and other protic solvents, as the strongly basic Grignard reagent will be quenched by any source of acidic protons, leading to the formation of benzene (B151609) and a reduction in yield.[1][4]
Reaction Mechanism Diagram
Caption: Nucleophilic addition of phenyl Grignard to 1,3-diphenylacetone.
Experimental Protocols
Safety Precautions:
Diethyl ether is extremely flammable and volatile. All operations must be conducted in a certified fume hood, away from ignition sources.[5]
Grignard reagents can react violently with water. Ensure all glassware is scrupulously dried and the reaction is protected from atmospheric moisture.
Bromobenzene is a hazardous substance. Handle with appropriate personal protective equipment (PPE), including gloves and safety goggles.
Part 1: Preparation of Phenylmagnesium Bromide (Grignard Reagent)
Apparatus Setup : Assemble a three-necked round-bottom flask equipped with a reflux condenser (fitted with a calcium chloride drying tube), a pressure-equalizing dropping funnel, and a magnetic stirrer. All glassware must be oven-dried (>120°C overnight) and assembled while hot to prevent condensation.[4]
Reagent Charging : Place magnesium turnings (1.1 eq.) in the flask. Add a small crystal of iodine to activate the magnesium surface.[3]
Initiation : In the dropping funnel, prepare a solution of bromobenzene (1.0 eq.) in anhydrous diethyl ether. Add a small portion of this solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine fades and the solution becomes cloudy with gentle bubbling.[3] Gentle warming with the palm of a hand may be necessary.[3]
Reagent Formation : Once the reaction has started, dilute the remaining bromobenzene solution with additional anhydrous ether and add it dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture for an additional 30-60 minutes until most of the magnesium has been consumed. The resulting cloudy, brownish-grey solution is the Grignard reagent.[3]
Part 2: Reaction with 1,3-Diphenylacetone and Workup
Ketone Addition : Dissolve 1,3-diphenylacetone (1.0 eq.) in anhydrous diethyl ether and add this solution to the dropping funnel. Add the ketone solution dropwise to the stirred Grignard reagent. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.
Reaction Completion : After the addition is complete, stir the reaction mixture at room temperature for 1 hour or gently reflux for 30 minutes to ensure the reaction goes to completion.
Quenching : Cool the reaction flask in an ice-water bath. Slowly and carefully add cold 10% sulfuric acid or saturated aqueous ammonium (B1175870) chloride solution to quench the reaction and dissolve the magnesium salts.[1][2]
Extraction : Transfer the mixture to a separatory funnel. Separate the ether layer. Extract the aqueous layer twice with diethyl ether. Combine all organic layers.[2]
Washing : Wash the combined organic layer with saturated sodium bicarbonate solution, followed by brine.
Drying and Isolation : Dry the ether solution over anhydrous sodium sulfate (B86663) or magnesium sulfate. Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude product.
Part 3: Purification
Recrystallization : The primary impurity is often biphenyl, formed as a side product.[1] Biphenyl is highly soluble in nonpolar solvents. The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol (B145695) or a mixture of toluene (B28343) and hexanes. Wash the collected crystals with cold petroleum ether to remove residual biphenyl.[4]
Analysis : Analyze the purified product by determining its melting point and acquiring IR and NMR spectra to confirm its identity and purity.
Experimental Workflow Diagram
Caption: Workflow for the synthesis of 1,1,3-triphenylpropan-2-ol.
Data Presentation
Table 1: Reactant and Product Properties
Compound
IUPAC Name
Molecular Formula
Molar Mass ( g/mol )
Role
1,3-Diphenylacetone
1,3-Diphenylpropan-2-one
C₁₅H₁₄O
210.27
Ketone (Electrophile)
Bromobenzene
Bromobenzene
C₆H₅Br
157.01
Grignard Precursor
Magnesium
Magnesium
Mg
24.31
Metal
Product
1,1,3-Triphenylpropan-2-ol
C₂₁H₂₀O
288.38
Tertiary Alcohol
Table 2: Expected Spectroscopic Data for 1,1,3-Triphenylpropan-2-ol
Note: Experimental spectral data for 1,1,3-triphenylpropan-2-ol is not widely available. The following are expected characteristic signals based on the compound's structure.
Spectroscopy
Feature
Expected Chemical Shift / Wavenumber
Notes
FT-IR
O-H stretch (alcohol)
3600-3200 cm⁻¹
Broad peak, characteristic of hydrogen-bonded alcohol.
Technical Support Center: Grignard Synthesis of 1,2,3-Triphenyl-2-propanol
This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the Grignard synthesis of 1,2,3-triphenyl-2-propanol. The info...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the Grignard synthesis of 1,2,3-triphenyl-2-propanol. The information is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve challenges leading to low product yield.
Troubleshooting Guides
Low or no yield of 1,2,3-triphenyl-2-propanol is a common problem in Grignard synthesis. The following guides are designed to help you identify and resolve the root causes of a suboptimal outcome.
Issue 1: Reaction Fails to Initiate
Symptoms:
No signs of reaction (bubbling, cloudiness, or heat generation) after adding the benzyl (B1604629) halide to the magnesium turnings.
Magnesium turnings remain shiny and unreacted.
Potential Cause
Recommended Solution
Inactive Magnesium Surface: An oxide layer on the magnesium turnings can prevent the reaction from starting.
Activation of Magnesium: Gently crush the magnesium turnings in a dry flask with a glass rod to expose a fresh surface. A small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) can also be added as an activator.[1]
Presence of Moisture: Trace amounts of water in the glassware, solvent, or reagents will quench the Grignard reagent.
Ensure Anhydrous Conditions: All glassware must be rigorously oven-dried or flame-dried immediately before use. Use anhydrous solvents and ensure the benzyl halide and benzophenone (B1666685) are dry.[1]
Insufficient Activation Energy: The reaction may be slow to start at room temperature.
Gentle Heating: Gently warm the flask to initiate the reaction. Once started, the reaction is exothermic and should sustain itself.
Issue 2: Low Product Yield After Apparent Reaction Initiation
Symptoms:
The reaction mixture becomes cloudy and bubbles, indicating Grignard reagent formation, but the final yield of 1,2,3-triphenyl-2-propanol is low.
Presence of significant amounts of byproducts.
Potential Cause
Recommended Solution
Wurtz Coupling: The formed benzylmagnesium halide reacts with unreacted benzyl halide to form 1,2-diphenylethane (B90400).
Slow Addition of Benzyl Halide: Add the benzyl halide solution dropwise to the magnesium turnings. This maintains a low concentration of the halide, minimizing the coupling side reaction.[1]
Protonation of Grignard Reagent: Any protic source (e.g., trace water) will quench the Grignard reagent, forming toluene (B28343).
Maintain Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere such as nitrogen or argon to prevent atmospheric moisture from entering the system.[1]
Enolization of Ketone: The Grignard reagent can act as a base and deprotonate the ketone if it has acidic alpha-protons. While benzophenone lacks alpha-protons, this can be a factor with other ketones.
Low-Temperature Addition: Add the benzophenone solution to the Grignard reagent at a low temperature (e.g., 0 °C) to favor nucleophilic addition over other side reactions.[1]
Inefficient Work-up: Improper quenching and extraction can lead to product loss.
Careful Quenching: Slowly quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride. This is generally preferred over strong acids to avoid dehydration of the tertiary alcohol product.[1]
Frequently Asked Questions (FAQs)
Q1: What is the optimal solvent for the Grignard synthesis of 1,2,3-triphenyl-2-propanol?
A1: Anhydrous ethereal solvents are essential for a successful Grignard reaction. The most common choices are diethyl ether and tetrahydrofuran (B95107) (THF). THF is often preferred as it can better solvate and stabilize the Grignard reagent.
Q2: How can I be sure that my Grignard reagent has formed successfully?
A2: Several visual cues indicate the successful formation of the Grignard reagent. These include the appearance of bubbles on the surface of the magnesium, a noticeable warming of the reaction flask, and the reaction mixture turning cloudy and greyish-brown. If iodine was used as an activator, its characteristic purple or brown color will fade.
Q3: What are the most common side products in this synthesis?
A3: The primary side products are 1,2-diphenylethane (from Wurtz coupling) and toluene (from the protonation of the Grignard reagent). Biphenyl can also be a byproduct if phenylmagnesium bromide is used and reacts with unreacted bromobenzene.
Q4: Can the quality of the magnesium turnings affect the yield?
A4: Absolutely. The magnesium should be fresh and shiny. A dull appearance indicates the presence of a magnesium oxide layer, which will inhibit the reaction. If your magnesium is old, consider activating it as described in the troubleshooting guide.[1]
Q5: My final product is an alkene. What could have caused this?
A5: The tertiary alcohol product, 1,2,3-triphenyl-2-propanol, can undergo acid-catalyzed dehydration to form an alkene, especially during the work-up. Using a milder quenching agent like saturated aqueous ammonium chloride instead of a strong acid can help prevent this.
Experimental Protocols
Synthesis of 1,2,3-Triphenyl-2-propanol via Grignard Reaction
This protocol details the synthesis of 1,2,3-triphenyl-2-propanol from benzyl chloride and benzophenone.
Materials:
Magnesium turnings
Anhydrous diethyl ether or THF
Benzyl chloride
Benzophenone
Saturated aqueous ammonium chloride solution
Anhydrous magnesium sulfate
Procedure:
Preparation of the Grignard Reagent:
Place magnesium turnings in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.
Add a small amount of anhydrous diethyl ether to just cover the magnesium.
In the dropping funnel, prepare a solution of benzyl chloride in anhydrous diethyl ether.
Add a small portion of the benzyl chloride solution to the flask to initiate the reaction. Gentle warming may be necessary.
Once the reaction begins (indicated by bubbling and cloudiness), add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, stir the mixture at room temperature for an additional 30 minutes to ensure complete formation of the Grignard reagent.
Reaction with Benzophenone:
Dissolve benzophenone in anhydrous diethyl ether in a separate flask.
Cool the Grignard reagent solution to 0 °C in an ice bath.
Slowly add the benzophenone solution to the Grignard reagent via the dropping funnel with vigorous stirring.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.
Work-up and Purification:
Cool the reaction mixture in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the reaction.
Transfer the mixture to a separatory funnel and separate the layers.
Extract the aqueous layer with diethyl ether.
Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous magnesium sulfate.
Filter and remove the solvent under reduced pressure to obtain the crude 1,2,3-triphenyl-2-propanol.
Purify the product by recrystallization.
Data Presentation
The following table summarizes the expected yield of 1,2,3-triphenyl-2-propanol under various hypothetical reaction conditions, based on general principles of Grignard reactions.
Condition
Parameter
Expected Yield
Rationale
Standard
Anhydrous solvent, fresh Mg, slow addition of halide
Good (70-85%)
Optimal conditions for Grignard formation and reaction.
Moisture Present
Non-anhydrous solvent or wet glassware
Very Low (<10%)
Grignard reagent is quenched by water.
Fast Halide Addition
Benzyl chloride added all at once
Moderate (40-60%)
Increased Wurtz coupling side reaction.
High Temperature
Reaction with benzophenone at reflux
Moderate (50-70%)
May promote side reactions.
Strong Acid Work-up
Quenching with concentrated HCl
Moderate (50-65%)
Potential for dehydration of the alcohol product.
Visualizations
Caption: Reaction pathway for the synthesis of 1,2,3-triphenyl-2-propanol.
Technical Support Center: Synthesis of 1,2,3-Triphenyl-2-propanol
This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the synthesis of 1,2,3-triphenyl-2-propanol. The primary focus is on the Grignard reaction, a fundamental m...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the synthesis of 1,2,3-triphenyl-2-propanol. The primary focus is on the Grignard reaction, a fundamental method for its preparation, and the associated side reactions that researchers may encounter.
Frequently Asked Questions (FAQs)
Q1: What is the most common method for synthesizing 1,2,3-Triphenyl-2-propanol?
The most prevalent laboratory synthesis method is the Grignard reaction.[1][2][3] This involves the reaction of a Grignard reagent with a suitable ketone. There are two primary routes:
Reaction of phenylmagnesium bromide with 1,2-diphenylacetone .
Reaction of benzylmagnesium chloride with benzyl (B1604629) phenyl ketone .
Q2: What are the most common side products I should expect?
The side products depend on the chosen synthetic route and reaction conditions. The most common include:
Wurtz coupling products:Biphenyl (B1667301) (from phenylmagnesium bromide) or 1,2-diphenylethane (B90400) (from benzylmagnesium chloride) are common byproducts.[4][5][6] These arise from the coupling of the Grignard reagent with unreacted organohalide.
Protonated Grignard Reagent: Benzene or toluene (B28343) can form if the Grignard reagent is quenched by trace amounts of water or other protic sources.[4]
Enolization Byproducts: The starting ketone can be deprotonated by the Grignard reagent, which acts as a strong base. This is more significant with sterically hindered ketones and can lead to the recovery of unreacted starting material after workup.
Rearrangement Products: When using benzylmagnesium chloride, an unexpected rearrangement can occur, leading to the formation of o-tolyl derivatives.[7][8]
Q3: Why is my reaction yield consistently low?
Low yields are typically traced back to a few critical factors:
Presence of Moisture: Grignard reagents are extremely sensitive to water.[9][10] Any moisture in the glassware, solvents, or reagents will consume the Grignard reagent and reduce the yield.
Poor Grignard Reagent Formation: The surface of the magnesium metal can be passivated by oxidation. If the magnesium is not activated properly, the Grignard reagent will not form in sufficient quantity.[4][11]
Side Reactions: At elevated temperatures or with high concentrations of reactants, side reactions like Wurtz coupling can become dominant, consuming the reagents meant for the main reaction.[6][12]
Q4: How can I minimize the formation of the Wurtz coupling byproduct?
To reduce the formation of coupling products like biphenyl or 1,2-diphenylethane, you should:
Add the organohalide solution slowly and dropwise to the magnesium turnings. This maintains a low concentration of the halide, minimizing its reaction with the already-formed Grignard reagent.[4]
Maintain a gentle reflux and avoid excessive heating, as higher temperatures can favor the coupling side reaction.[6]
Ensure efficient stirring to quickly disperse the organohalide as it is added.
Q5: How can I purify the final 1,2,3-Triphenyl-2-propanol product?
The most common purification method is recrystallization.[13] Since the primary side products (biphenyl, 1,2-diphenylethane) are typically non-polar, a mixed-solvent system can be effective. For instance, dissolving the crude product in a minimum amount of a hot, relatively polar solvent (like ethanol) and then adding a non-polar solvent (like hexanes or water) until turbidity is observed, followed by slow cooling, can yield pure crystals of the more polar alcohol.[14] Column chromatography can also be used for separation.[14][15]
Troubleshooting Guide
This guide addresses specific issues that may arise during the synthesis.
Problem
Potential Cause(s)
Recommended Solution(s)
Reaction Fails to Initiate
Oxidized magnesium surface.
Gently crush the magnesium turnings under an inert atmosphere to expose a fresh surface.[4]
Flame-dry all glassware before use and cool under a stream of dry nitrogen or argon. Use anhydrous solvents.[9][11]
Low Yield of Product
Incomplete formation of the Grignard reagent.
Ensure magnesium is fully consumed before adding the ketone. Titrate a small aliquot of the Grignard reagent to determine its concentration.
Grignard reagent quenched by moisture or acidic protons.
Re-verify that all reagents and solvents are anhydrous. Ensure the starting ketone does not have acidic functional groups.
Side reactions (e.g., Wurtz coupling, enolization) are dominant.
Control the temperature carefully, use dilute solutions, and ensure slow addition of reagents.[4][6]
Significant Amount of a Non-polar, Crystalline Byproduct
Wurtz coupling reaction has occurred.
Reduce reaction temperature. Add the organohalide slowly to the magnesium suspension.[4]
Consider using a different solvent; 2-MeTHF has been shown to suppress Wurtz coupling compared to THF in some cases.[12]
Starting Ketone is Recovered
Enolization of the ketone by the Grignard reagent.
Perform the addition of the Grignard reagent to the ketone at a lower temperature (e.g., 0 °C or below) to favor nucleophilic addition over deprotonation.
Steric hindrance is preventing the reaction.
Increase the reaction time or perform the reaction at a gentle reflux after the initial addition.
Formation of Unexpected Isomers
Benzylmagnesium chloride has undergone rearrangement.
This is a known issue with benzylmagnesium halides.[7][8] To avoid this, use the alternative synthetic route: phenylmagnesium bromide and 1,2-diphenylacetone. If the benzyl route must be used, carefully control the temperature and reactant ratios.
Use alternative synthetic route or carefully control reaction conditions.[8]
Key Experimental Protocol: Synthesis via Phenylmagnesium Bromide
This protocol outlines the synthesis of 1,2,3-triphenyl-2-propanol from bromobenzene and 1,2-diphenylacetone.
1. Preparation of Phenylmagnesium Bromide (Grignard Reagent)
Place magnesium turnings (1.2 eq) in a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet.
Add a small crystal of iodine.
In the dropping funnel, add a solution of bromobenzene (1.1 eq) in anhydrous diethyl ether.
Add a small portion of the bromobenzene solution to the magnesium. Initiation is indicated by the disappearance of the iodine color and the appearance of a cloudy, bubbling solution.[15]
Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.
After addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the reagent.
2. Reaction with 1,2-Diphenylacetone
Cool the freshly prepared Grignard reagent solution in an ice-water bath.
Dissolve 1,2-diphenylacetone (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.
Add the ketone solution dropwise to the stirred, cooled Grignard reagent.
After the addition is complete, remove the ice bath and stir the mixture at room temperature for at least one hour.
3. Workup and Purification
Cool the reaction mixture again in an ice bath.
Slowly quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) dropwise.[4] Avoid using strong acids, which can cause dehydration of the tertiary alcohol product.
Transfer the mixture to a separatory funnel. Separate the ether layer.
Extract the aqueous layer twice more with diethyl ether.
Combine all organic layers and wash with brine (saturated NaCl solution).
Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the crude product.
Purify the crude solid by recrystallization (e.g., from an ethanol/water or hexane/ethyl acetate (B1210297) mixture).[14][15]
Visualizations
Caption: Experimental workflow for the synthesis of 1,2,3-triphenyl-2-propanol.
Caption: Major reaction pathways in the synthesis of 1,2,3-triphenyl-2-propanol.
Caption: A logical workflow for troubleshooting low synthesis yield.
How to activate magnesium for Grignard reaction of 1,2,3-Triphenyl-2-propanol
Technical Support Center: Magnesium Activation for Grignard Reactions This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and protocols for activating magn...
Author: BenchChem Technical Support Team. Date: December 2025
Technical Support Center: Magnesium Activation for Grignard Reactions
This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and protocols for activating magnesium, a critical step for successful Grignard reactions, particularly when dealing with challenging substrates like those used in the synthesis of sterically hindered molecules such as 1,2,3-Triphenyl-2-propanol.
Frequently Asked Questions (FAQs)
Q1: What is magnesium activation and why is it necessary?
Magnesium metal is naturally coated with a passivating layer of magnesium oxide (MgO) from exposure to air.[1][2][3] This layer is inert and acts as a barrier, preventing the magnesium from reacting with the organohalide to form the Grignard reagent.[1][2][3] Activation is the process of disrupting or removing this oxide layer to expose a fresh, highly reactive magnesium surface.[1][2]
Q2: How can I visually confirm that my Grignard reaction has initiated?
Successful initiation has several key indicators:
Heat Generation: The reaction is exothermic, and a noticeable increase in temperature or spontaneous boiling of the solvent (especially low-boiling ethers like diethyl ether) is a primary sign.[2][4]
Color Change: If using iodine as an activator, its characteristic purple or brown color will disappear.[2][5][6]
Appearance: The reaction mixture often becomes cloudy, turbid, or grey/brownish.[2][7]
Q3: What are the most common methods for activating magnesium turnings?
Activation methods can be categorized as chemical or physical.
Chemical Activation: Involves using a small amount of an activating agent. The most common are a crystal of iodine (I₂) or a few drops of 1,2-dibromoethane (DBE).[1][2][4]
Physical Activation: These methods aim to physically break the MgO layer. Techniques include crushing the magnesium turnings with a dry glass rod, vigorous stirring of the dry turnings under an inert atmosphere, or using an ultrasonic bath.[1][8][9][10]
Q4: Is it absolutely necessary to use anhydrous (dry) solvents and glassware?
Yes, this is critical. Grignard reagents are potent bases and will be rapidly quenched by protic sources like water or alcohols.[2][3][9][11] The presence of even trace amounts of moisture can prevent the reaction from starting or stop it after initiation.[3] All glassware must be rigorously dried (e.g., flame-dried or oven-dried) and all solvents must be anhydrous.[3]
Troubleshooting Guide
Problem: The Grignard reaction fails to initiate.
This is the most common issue encountered. If you observe no signs of reaction (see FAQ Q2) after adding a small portion of your organohalide, follow this workflow.
Caption: Troubleshooting workflow for Grignard initiation failure.
Problem: The reaction starts but then stops or becomes sluggish.
This often happens when initial activation is successful but cannot be sustained.
Possible Cause: Insufficiently dry conditions where a small amount of moisture was consumed during initiation, but residual water is quenching the ongoing reaction.[3]
Solution: Unfortunately, this often requires starting the reaction over with more rigorously dried materials.
Possible Cause: For sterically hindered or less reactive halides, the energy of activation may be high.
Solution: Gentle warming with a heat gun or a warm water bath can help sustain the reaction.[3] Ensure the addition of the organohalide is slow to control the exothermic reaction once it restarts.
Problem: Significant formation of a high-boiling point byproduct is observed.
This is often due to Wurtz coupling, where the Grignard reagent reacts with unreacted organohalide. This is more common with reactive halides like benzylic or allylic types and can be exacerbated by high local concentrations of the organohalide.
Solution:
Ensure slow, dropwise addition of the organohalide solution to the stirred magnesium suspension.
Maintain a moderate reaction temperature; avoid excessive heating which can favor side reactions.[12]
Consider using a "Turbo-Grignard" reagent by adding dry lithium chloride (LiCl), which can increase the rate of Grignard formation and potentially minimize side reactions.[13]
Comparison of Common Activation Methods
Activation Method
Procedure
Visual Indicator
Typical Substrates
Key Advantages & Disadvantages
Iodine (I₂) Crystals
A single small crystal is added to the dry Mg turnings.[2]
Disappearance of the purple/brown iodine color.[2][6]
General purpose, widely used for aryl and alkyl halides.
Adv: Simple, common, provides a clear visual cue.[2] Disadv: Can sometimes fail with very difficult substrates.
1,2-Dibromoethane (DBE)
A few drops are added to the Mg suspension in ether.[2]
Very reliable for a wide range of aryl and alkyl halides.[15][16][17]
Adv: Highly reliable and also acts as a drying agent for the solvent.[15][16][17] Disadv: Reagent is pyrophoric and requires careful handling.
Experimental Protocols
Note: All procedures must be carried out under a dry, inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents and flame-dried glassware.
Protocol 1: Standard Activation with Iodine
Setup: Place magnesium turnings (1.2 equivalents) and a magnetic stir bar into a flame-dried, three-necked round-bottom flask equipped with a condenser, dropping funnel, and nitrogen inlet.
Activation: Add a single, small crystal of iodine.
Initiation: Add a small portion (~10%) of the total organohalide solution (1.0 equivalent of halide in anhydrous ether or THF) to the flask. Stir the mixture. Initiation is marked by the fading of the iodine color and a gentle reflux.[2] If no reaction occurs, gently warm the flask with a heat gun.
Addition: Once the reaction is sustained, add the remaining organohalide solution dropwise at a rate that maintains a controlled, gentle reflux.
Completion: After the addition is complete, continue stirring (with gentle heating if necessary) until most of the magnesium has been consumed.
Protocol 2: Activation with 1,2-Dibromoethane (DBE)
Setup: Assemble the apparatus as described in Protocol 1.
Solvent Addition: Add a portion of anhydrous ether or THF to the flask to cover the magnesium turnings.
Activation: While stirring, add 3-5 drops of 1,2-dibromoethane via syringe. A steady evolution of gas bubbles should be observed.[8]
Initiation: Once the bubbling from the DBE subsides, add a small portion (~10%) of the organohalide solution. The onset of a sustained reflux indicates successful initiation.
Addition & Completion: Proceed with the dropwise addition of the organohalide and reaction completion as described in Protocol 1.
Caption: General experimental workflow for Grignard reagent formation.
Technical Support Center: Optimizing the Synthesis of 1,2,3-Triphenyl-2-propanol
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the synthesis of 1,2,3-triphenyl-2-propanol. This resource offers troubleshootin...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the synthesis of 1,2,3-triphenyl-2-propanol. This resource offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and data on reaction conditions to facilitate successful and efficient synthesis.
Troubleshooting Guides
This section addresses common issues encountered during the synthesis of 1,2,3-triphenyl-2-propanol via the Grignard reaction, the most common synthetic route.
Issue 1: Low or No Product Yield
Potential Cause
Recommended Action
Expected Outcome
Presence of Moisture
Ensure all glassware is rigorously dried (flame-dried or oven-dried) and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents.[1][2]
Prevention of Grignard reagent quenching, leading to an increased yield of the desired tertiary alcohol.
Inactive Magnesium Surface
Use fresh, shiny magnesium turnings. Activate the magnesium surface by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by gentle heating and crushing the turnings to expose a fresh surface.[2]
Successful initiation of the Grignard reagent formation.
Impure or Wet Reactants
Use freshly distilled benzyl (B1604629) chloride and 1,2-diphenylethanone. Ensure all reagents are stored under anhydrous conditions.
Minimizes side reactions and ensures the Grignard reagent is not consumed by impurities.
Incorrect Reaction Temperature
During Grignard reagent formation, maintain a gentle reflux. For the reaction with the ketone, cool the Grignard solution to 0°C before the dropwise addition of 1,2-diphenylethanone to control the exothermic reaction.[3]
Reduces the formation of side products and favors the desired nucleophilic addition.
Inefficient Stirring
Use a magnetic stir bar of appropriate size to ensure the reaction mixture is well-agitated, especially during the formation of the Grignard reagent.
Promotes a complete reaction and minimizes localized overheating.
Issue 2: Formation of Significant Side Products
Side Product
Cause
Mitigation Strategy
1,2-Diphenylethane (Bibenzyl)
Coupling of the benzylmagnesium chloride Grignard reagent with unreacted benzyl chloride.[4][5] This is more prevalent at higher temperatures and higher concentrations of benzyl chloride.
Add the benzyl chloride solution dropwise to the magnesium turnings to maintain a low concentration of the halide.[1] Control the reaction temperature carefully. A continuous process where the Grignard reagent is formed and immediately reacted can yield up to 99% of the Grignard reagent with no diphenylethane formation.[5]
Reaction of the Grignard reagent with trace amounts of water or other protic impurities.
Strictly adhere to anhydrous reaction conditions.
Unreacted Starting Materials
Incomplete reaction due to insufficient reaction time, low temperature, or deactivated reagents.
Ensure complete formation of the Grignard reagent before adding the ketone. Allow for sufficient reaction time after the addition of the ketone.
Frequently Asked Questions (FAQs)
Q1: What is the most common method for synthesizing 1,2,3-triphenyl-2-propanol?
A1: The most prevalent and direct method for the synthesis of 1,2,3-triphenyl-2-propanol is the Grignard reaction. This involves the reaction of a benzylmagnesium halide (typically chloride or bromide) with 1,2-diphenylethanone (also known as deoxybenzoin).
Q2: Why are anhydrous conditions so critical for the Grignard synthesis of 1,2,3-triphenyl-2-propanol?
A2: Grignard reagents, such as benzylmagnesium chloride, are potent nucleophiles and strong bases. They will react readily with any protic source, including water, alcohols, or even trace atmospheric moisture.[1][2] This reaction quenches the Grignard reagent, converting it to toluene and rendering it incapable of reacting with the ketone, which significantly lowers the yield of the desired product.[3]
Q3: My Grignard reaction won't start. What should I do?
A3: The initiation of a Grignard reaction can sometimes be sluggish due to an oxide layer on the magnesium surface. To initiate the reaction, you can:
Add a small crystal of iodine, which will etch the magnesium surface.
Add a few drops of 1,2-dibromoethane.
Gently warm the flask.
Crush some of the magnesium turnings with a dry glass rod to expose a fresh surface.[6]
Q4: What is the purpose of the acidic workup step?
A4: The initial reaction between the Grignard reagent and 1,2-diphenylethanone forms a magnesium alkoxide intermediate. The acidic workup, typically with a dilute acid like aqueous ammonium (B1175870) chloride or dilute hydrochloric acid, is essential to protonate this alkoxide to yield the final 1,2,3-triphenyl-2-propanol product.
Q5: How can I purify the crude 1,2,3-triphenyl-2-propanol?
A5: The crude product can be purified by recrystallization or column chromatography. For recrystallization, a mixed solvent system, such as ethanol (B145695) and water or hexane (B92381) and ethyl acetate (B1210297), can be effective.[2] Column chromatography using silica (B1680970) gel with a gradient of hexane and ethyl acetate as the eluent is also a common purification method.
Quantitative Data on Reaction Conditions
Optimizing reaction parameters is key to maximizing the yield and purity of 1,2,3-triphenyl-2-propanol. The following table summarizes the impact of various conditions based on general principles of Grignard reactions and data from analogous syntheses.
Parameter
Condition
Effect on Yield
Effect on Purity
Notes
Solvent
Diethyl Ether
Good
Good
Standard solvent for Grignard reactions. Its volatility helps maintain an inert atmosphere.
Higher boiling point than diethyl ether, which can facilitate the reaction with less reactive halides. Often used for benzylmagnesium chloride synthesis.[5]
Promotes efficient formation of the Grignard reagent.
Ketone Addition: 0°C to Room Temperature
High
High
Initial cooling controls the exothermicity of the reaction, minimizing side products. Allowing the reaction to warm to room temperature ensures completion.[3]
Molar Ratio (Grignard:Ketone)
1.1 : 1
High
Good
A slight excess of the Grignard reagent ensures complete consumption of the ketone.
> 1.5 : 1
May decrease
May decrease
A large excess can lead to more side products and complicates the workup and purification.
Reaction Time
Grignard Formation: 30-60 minutes after initiation
High
Good
Ensures complete formation of the Grignard reagent.[3]
Ketone Addition: 1-2 hours
High
Good
Allows for the complete reaction between the Grignard reagent and the ketone.[3]
Experimental Protocols
Synthesis of 1,2,3-Triphenyl-2-propanol via Grignard Reaction
This protocol is adapted from procedures for similar tertiary alcohols.
Materials:
Magnesium turnings
Anhydrous diethyl ether or tetrahydrofuran (THF)
Benzyl chloride
1,2-Diphenylethanone (Deoxybenzoin)
Saturated aqueous ammonium chloride solution
Anhydrous sodium sulfate
Standard laboratory glassware for anhydrous reactions
Part A: Preparation of Benzylmagnesium Chloride (Grignard Reagent)
Set up a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere (nitrogen or argon).
Place the magnesium turnings in the flask.
Add a small crystal of iodine to activate the magnesium.
Prepare a solution of benzyl chloride in anhydrous diethyl ether or THF in the dropping funnel.
Add a small portion of the benzyl chloride solution to the magnesium turnings. The reaction is initiated when the color of the iodine fades, and the solution becomes cloudy and begins to bubble.
Once the reaction has started, add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure the complete formation of the Grignard reagent.[3]
Part B: Reaction with 1,2-Diphenylethanone
Cool the Grignard reagent solution to 0°C using an ice bath.
Prepare a solution of 1,2-diphenylethanone in anhydrous diethyl ether or THF in the dropping funnel.
Add the 1,2-diphenylethanone solution dropwise to the stirred, cold Grignard reagent.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.[3]
Part C: Work-up and Purification
Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous ammonium chloride solution.
Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with two portions of diethyl ether.
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Filter to remove the drying agent and remove the solvent under reduced pressure to obtain the crude 1,2,3-triphenyl-2-propanol.
The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).
Visualizations
Caption: Experimental workflow for the synthesis of 1,2,3-triphenyl-2-propanol.
Caption: Troubleshooting decision tree for low product yield.
Preventing the formation of biphenyl impurity in Grignard reactions
This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals prevent the formation of biphenyl (B1667301) and other homocoupling impurities...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals prevent the formation of biphenyl (B1667301) and other homocoupling impurities in Grignard reactions.
Frequently Asked Questions (FAQs)
Q1: What is the primary cause of biphenyl impurity formation in a Grignard reaction?
Biphenyl impurity, a common type of Wurtz-type homocoupling product, primarily forms when the already-formed Grignard reagent (e.g., Phenylmagnesium Bromide, PhMgBr) acts as a nucleophile and attacks an unreacted molecule of the starting aryl halide (e.g., Phenyl Bromide, PhBr).[1][2][3] This side reaction is particularly favored by higher concentrations of the aryl halide and elevated reaction temperatures.[3][4][5]
Several mechanistic pathways for this coupling have been proposed, including direct nucleophilic aromatic substitution (SNAr), a radical-based SRN1 mechanism, or a pathway involving a benzyne (B1209423) intermediate.[6] Another contributing factor is the initial formation of phenyl radicals during the electron transfer from magnesium; these radicals can either proceed to form the desired Grignard reagent or combine to create biphenyl.[7]
Q2: How does the quality of the magnesium metal affect biphenyl formation?
The quality and activation of the magnesium metal are critical.[5] Magnesium turnings are often coated with a passivating layer of magnesium oxide (MgO), which can impede or delay the initiation of the Grignard reagent formation.[7] This delay can lead to a buildup of the aryl halide concentration in the solution. When the reaction finally initiates, the resulting exotherm and high localized concentration of the aryl halide can significantly promote the biphenyl-forming side reaction.[5] Using fresh, shiny, and oxide-free magnesium turnings is essential for a smooth and rapid initiation.[5]
Q3: Can the choice of solvent or temperature influence the rate of impurity formation?
Yes, both solvent and temperature play a crucial role.
Temperature: Higher reaction temperatures generally increase the rate of biphenyl formation.[3][5] Conversely, conducting the reaction at lower temperatures can significantly reduce the rate of this side reaction.[4]
Solvent: Ethereal solvents like diethyl ether (Et₂O) and tetrahydrofuran (B95107) (THF) are standard for Grignard reactions as they solvate and stabilize the Grignard reagent. The choice of solvent can influence reaction kinetics and, consequently, the prevalence of side reactions.
Q4: Are there specific catalysts that can minimize biphenyl (homocoupling) byproducts?
Yes, transition-metal catalysts are widely used in cross-coupling reactions involving Grignard reagents (like the Kumada-Tamao-Corriu coupling) to favor the desired cross-coupling product over homocoupling byproducts.[8][9]
Nickel and Palladium Catalysts: Dihalodiphosphinenickel(II) complexes, such as NiCl₂(dppe), and various palladium catalysts are effective for promoting the cross-coupling of Grignard reagents with a second organic halide.[8][10] These catalysts facilitate a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination that is generally much faster than the uncatalyzed homocoupling pathway.[11]
Iron Catalysts: Iron salts, such as FeCl₃, have also been shown to be effective catalysts for cross-coupling reactions, often in the presence of additives like N,N,N',N'-tetramethylethylenediamine (TMEDA).[12] These systems can achieve high yields of the cross-coupled product in very short reaction times.[12]
Troubleshooting Guide
Issue: My final product is contaminated with a significant amount of a dimeric byproduct (e.g., biphenyl).
This is a classic sign of a Wurtz-type homocoupling reaction. Follow this troubleshooting workflow to diagnose and resolve the issue.
Caption: A stepwise guide to troubleshooting biphenyl impurity formation.
Data Presentation
The choice of catalyst and reaction conditions significantly impacts the suppression of homocoupling side products in cross-coupling reactions. The following table summarizes the effect of different transition-metal catalysts on the yield of the homocoupling product (biphenyl) from Phenylmagnesium Bromide.
Note: The data from reference[13] specifically evaluates catalysts for oxidative homocoupling, demonstrating their high efficiency for this transformation. In a cross-coupling context, the goal is to minimize this pathway. Reference[12] demonstrates that an optimized iron-catalyzed system can produce high yields of the desired cross-coupled product, implicitly minimizing the homocoupling side reaction.
Experimental Protocols
Protocol 1: Standard Grignard Reagent Formation (Illustrative)
This protocol outlines the basic formation of a Grignard reagent. High potential for biphenyl formation exists if conditions are not carefully controlled.
In a dry, inert-atmosphere flask, dissolve the aryl halide (e.g., 4-chlorotoluene) and the catalyst, [NiCl₂(dppe)] (1-5 mol%), in anhydrous THF.
Cool the solution in an ice bath (0 °C).
Slowly add the previously prepared Phenylmagnesium Bromide solution to the cooled catalyst mixture via a syringe or cannula over 30-60 minutes.
After the addition is complete, allow the reaction to warm to room temperature and stir for 2-18 hours, monitoring by TLC or GC-MS.
Upon completion, carefully quench the reaction by slowly adding it to a cooled, saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).
Extract the product with an organic solvent (e.g., diethyl ether), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product via column chromatography to isolate the cross-coupled product (e.g., 4-methylbiphenyl) from any residual biphenyl.
Visualizations
Chemical Reaction Pathways
The formation of biphenyl occurs via a homocoupling side reaction that competes with the desired cross-coupling pathway in catalyzed reactions.
Caption: Desired cross-coupling cycle versus the competing homocoupling pathway.
Technical Support Center: Synthesis of 1,2,3-Triphenyl-2-propanol
This guide provides troubleshooting advice and frequently asked questions for researchers encountering issues during the synthesis and work-up of 1,2,3-triphenyl-2-propanol, a tertiary alcohol typically synthesized via a...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides troubleshooting advice and frequently asked questions for researchers encountering issues during the synthesis and work-up of 1,2,3-triphenyl-2-propanol, a tertiary alcohol typically synthesized via a Grignard reaction.
Frequently Asked Questions (FAQs)
Q1: What is the most common synthetic route for 1,2,3-triphenyl-2-propanol?
A1: The most direct and common method is the Grignard reaction.[1][2] This typically involves the reaction of a Grignard reagent, such as benzylmagnesium chloride, with 1,2-diphenylethanone (deoxybenzoin). An alternative Grignard approach is the reaction of phenylmagnesium bromide with 1,3-diphenyl-2-propanone.
Q2: Why are anhydrous (dry) conditions so critical for this synthesis?
A2: Grignard reagents are potent nucleophiles and strong bases.[3][4] They react readily with protic compounds, including water, alcohols, and even trace atmospheric moisture.[5][6][7] This reaction quenches the Grignard reagent, converting it into an unreactive hydrocarbon (e.g., toluene (B28343) from benzylmagnesium chloride) and reducing the overall yield of the desired alcohol.[6] Therefore, all glassware must be oven or flame-dried, and anhydrous solvents must be used.[5][6]
Q3: What is the purpose of the acidic work-up step?
A3: The initial product of the Grignard reaction is a magnesium alkoxide salt. The acidic work-up has two main purposes: first, to protonate the alkoxide to form the final alcohol product (1,2,3-triphenyl-2-propanol), and second, to dissolve the magnesium salts (like Mg(OH)Cl) that are formed, making them water-soluble for easy removal during the extraction phase.[4][8] A saturated aqueous solution of ammonium (B1175870) chloride is often used as a milder alternative to strong acids to prevent potential dehydration of the tertiary alcohol product.[2][6][9]
Q4: My final product is an oil, but I expected a solid. What should I do?
A4: An oily product often indicates the presence of impurities, such as side-products or residual solvent. The most common impurity is biphenyl (B1667301) or bibenzyl, which can form during the synthesis.[3][10] Purification is necessary. Techniques like column chromatography or recrystallization from a mixed solvent system can be effective.[11] For recrystallization, dissolving the oil in a hot "good" solvent and adding a "poor" solvent until turbidity appears, followed by slow cooling, can induce crystallization.[11]
Troubleshooting Guide
Issue
Potential Cause(s)
Recommended Solution(s)
Low or No Yield of Product
Presence of water: Reagents, solvents, or glassware were not completely dry, quenching the Grignard reagent.[5][6]
Ensure all glassware is rigorously oven-dried (>120°C overnight) or flame-dried under an inert atmosphere.[5][6] Use freshly opened or distilled anhydrous solvents.
Inactive Magnesium: The surface of the magnesium turnings is coated with magnesium oxide (MgO), preventing the reaction.[5][10]
Activate the magnesium surface by gently crushing the turnings with a dry glass rod, adding a small crystal of iodine, or a few drops of 1,2-dibromoethane (B42909) to initiate the reaction.[6][7]
Reaction did not initiate: The formation of the Grignard reagent can have a significant induction period.[7]
Gentle warming with a heat gun or placing the flask in a warm water bath can help initiate the reaction. Be prepared to cool the flask once the exothermic reaction begins.[5]
Product Contaminated with a Non-polar Impurity (e.g., Bibenzyl or Biphenyl)
Side reaction of the Grignard reagent: The Grignard reagent can couple with the unreacted halide starting material.[3][10] This is more common at higher temperatures.
Add the halide solution dropwise to the magnesium suspension to maintain a low concentration of the halide.[5] Maintain a gentle reflux and avoid excessive heating.
Purification Method: The impurity co-elutes or co-crystallizes with the product.
Use column chromatography with a gradient eluent system (e.g., starting with hexane (B92381) and gradually adding ethyl acetate) to separate the non-polar byproduct from the more polar alcohol.[11] Alternatively, washing the crude solid with a non-polar solvent like petroleum ether can remove the biphenyl/bibenzyl impurity.[7]
Product Dehydration During Work-up
Work-up conditions are too acidic or hot: Tertiary alcohols can be susceptible to acid-catalyzed dehydration, especially with heat, to form an alkene.[6][8]
Use a milder quenching agent like a saturated aqueous solution of ammonium chloride instead of a strong acid like HCl or H₂SO₄.[2][6] Perform the work-up and extractions at room temperature or in an ice bath.
Difficulty Purifying the Product by Recrystallization
Inappropriate solvent choice: The product may be too soluble or insoluble in the chosen solvent.
Use a mixed-solvent system.[11] Dissolve the crude product in a minimal amount of a hot "good" solvent (e.g., ethanol) and add a "poor" solvent (e.g., water or hexane) dropwise until the solution becomes cloudy. Reheat to clarify and then cool slowly to induce crystallization.[11][12]
Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)
Procedure:
Apparatus Setup: Assemble a three-necked, round-bottomed flask, oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon), equipped with a magnetic stir bar, a reflux condenser, and a pressure-equalizing dropping funnel.
Grignard Reagent Formation: Place magnesium turnings in the flask. Add a small portion of a solution of benzyl chloride in anhydrous diethyl ether from the dropping funnel. If the reaction does not start, add a single crystal of iodine or gently warm the flask. Once initiated (indicated by cloudiness and bubbling), add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue stirring for 30-60 minutes.[6]
Reaction with Ketone: Cool the Grignard solution to 0°C using an ice bath. Dissolve 1,2-diphenylethanone in anhydrous diethyl ether and add this solution to the dropping funnel. Add the ketone solution dropwise to the stirring Grignard reagent. A precipitate will likely form.
Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 1-2 hours to ensure the reaction goes to completion.[2]
Work-up (Quenching): Carefully and slowly pour the reaction mixture into a beaker containing a cold, saturated aqueous solution of ammonium chloride with vigorous stirring.[2][9]
Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with diethyl ether.
Washing and Drying: Combine all organic layers and wash with brine. Dry the combined organic solution over anhydrous sodium sulfate.
Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.
Protocol 2: Purification by Column Chromatography
TLC Analysis: Determine an appropriate eluent system by testing various ratios of hexane and ethyl acetate. Aim for an Rf value of 0.2-0.4 for the product.[11]
Column Packing: Prepare a slurry of silica (B1680970) gel in the least polar eluent mixture (e.g., 40:1 hexane:ethyl acetate) and pack the column.[11]
Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (like dichloromethane (B109758) or the eluent) and carefully load it onto the top of the silica gel bed.[11]
Elution: Begin eluting with the starting solvent mixture, collecting fractions. The less polar byproduct (bibenzyl) will elute first. Gradually increase the polarity of the eluent to move the desired alcohol product down the column.
Analysis and Isolation: Analyze the collected fractions by TLC. Combine the fractions containing the pure product and remove the solvent under reduced pressure to obtain the purified 1,2,3-triphenyl-2-propanol.[11]
Mandatory Visualization
Caption: Troubleshooting flowchart for low yield in Grignard synthesis.
Technical Support Center: Purification of Crude 1,2,3-Triphenyl-2-propanol
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the purity of crude 1,2,3-Triphenyl-2...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the purity of crude 1,2,3-Triphenyl-2-propanol.
Frequently Asked Questions (FAQs)
Q1: What are the likely impurities in my crude 1,2,3-Triphenyl-2-propanol?
The impurity profile of your crude product is highly dependent on its synthetic route. A common method for synthesizing tertiary alcohols like 1,2,3-Triphenyl-2-propanol is the Grignard reaction. If your synthesis involves the reaction of a Grignard reagent (e.g., benzylmagnesium chloride or phenylmagnesium bromide) with a ketone, you can expect the following impurities:
Unreacted Starting Materials: Residual ketone and Grignard reagent starting materials may be present.
Grignard Byproducts: Biphenyl (if using phenylmagnesium bromide) or bibenzyl (if using benzylmagnesium chloride) can form from the coupling of the Grignard reagent with unreacted aryl/benzyl halide.[1]
Hydrolysis Products: The Grignard reagent can be quenched by any residual water, leading to the formation of benzene (B151609) or toluene.[2]
Dehydration Products: Although less common without strong acid or heat, the tertiary alcohol could potentially dehydrate to form an alkene.
Q2: Which purification techniques are most effective for 1,2,3-Triphenyl-2-propanol?
The most common and effective techniques for purifying solid organic compounds like 1,2,3-Triphenyl-2-propanol are recrystallization and column chromatography.
Recrystallization is an excellent method for removing small amounts of impurities from a solid crude product.
Column Chromatography is highly effective for separating the target compound from impurities with different polarities, and it can handle more complex mixtures than recrystallization.[3]
Q3: How do I choose the best purification method for my sample?
The choice of purification method depends on the purity of your crude product and the nature of the impurities.
For relatively pure solids with minor impurities: Recrystallization is often the most efficient method.
For complex mixtures or oily crude products: Column chromatography is generally the preferred method to achieve high purity.
A good practice is to first run a Thin Layer Chromatography (TLC) of your crude product. This will give you an idea of the number of components in your mixture and help you to develop a solvent system for column chromatography.[3]
Troubleshooting Guides
Recrystallization
Problem 1: My compound "oils out" instead of forming crystals.
"Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid. This can be due to several factors:
Cause: The boiling point of the recrystallization solvent is higher than the melting point of your compound.
Cause: The solution is too concentrated, leading to supersaturation above the melting point.
Solution: Add a small amount of hot solvent to redissolve the oil, then allow it to cool more slowly. Seeding the solution with a small, pure crystal of the product can also help.
Cause: The presence of impurities is significantly depressing the melting point.
Solution: Try to remove some of the impurities by a simple filtration through a plug of silica (B1680970) gel before attempting recrystallization.
Problem 2: I have a very low recovery of my product after recrystallization.
Cause: Too much solvent was used, keeping a significant portion of the product dissolved even at low temperatures.
Solution: Use the minimum amount of hot solvent necessary to dissolve your crude product. You can try to recover more product from the filtrate by evaporating some of the solvent and cooling again.[4]
Cause: The solution was cooled too quickly.
Solution: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.[4]
Cause: Premature crystallization during hot filtration.
Solution: If you are performing a hot filtration to remove insoluble impurities, use a pre-heated funnel and fluted filter paper for rapid filtration. Adding a small excess of hot solvent before filtering can also prevent premature crystallization.
Column Chromatography
Problem 3: I am not getting good separation of my product on the column.
Cause: The solvent system (eluent) is not optimized.
Solution: The key to good separation is selecting the right mobile phase.[5] Use TLC to find an eluent system that gives your product a retention factor (Rf) of approximately 0.25-0.35.[3] For a relatively non-polar compound like 1,2,3-Triphenyl-2-propanol, a good starting point is a mixture of hexane (B92381) and ethyl acetate (B1210297).[5]
Cause: The column was loaded with too much sample.
Solution: A general rule of thumb is to use a 30:1 to 50:1 weight ratio of silica gel to your crude product. For difficult separations, this ratio may need to be increased.
Cause: The column was packed poorly, leading to channeling.
Solution: Ensure the silica gel is packed uniformly without any air bubbles or cracks. Tapping the column gently during packing can help settle the stationary phase.[3]
Problem 4: My compound is stuck on the column and won't elute.
Cause: The eluent is not polar enough.
Solution: Gradually increase the polarity of your eluent. For example, if you are using a hexane/ethyl acetate mixture, increase the proportion of ethyl acetate.[5]
Cause: The compound has decomposed on the acidic silica gel.
Solution: Some tertiary alcohols can be sensitive to the acidic nature of silica gel. You can try using deactivated silica gel (by adding a small amount of triethylamine (B128534) to the eluent) or an alternative stationary phase like neutral alumina.
Data Presentation
Table 1: Comparison of Purification Techniques for 1,2,3-Triphenyl-2-propanol
Purification Technique
Principle of Separation
Best For
Expected Purity
Advantages
Disadvantages
Recrystallization
Difference in solubility of the compound and impurities in a solvent at different temperatures.
Removing small amounts of impurities from a solid product.
>95% (if successful)
Simple, inexpensive, and can be highly effective for the right compounds.
Not suitable for all compounds (e.g., oils), can have low recovery, finding a suitable solvent can be time-consuming.
Column Chromatography
Differential adsorption of compounds onto a solid stationary phase as a liquid mobile phase passes through it.[3]
Separating complex mixtures, purifying oils, and when recrystallization fails.
>98%
Highly versatile, can separate compounds with very similar properties.[3]
More time-consuming, requires larger volumes of solvent, and can be more expensive.
Experimental Protocols
Protocol 1: Purification by Recrystallization (Mixed Solvent System)
This protocol is a general guideline and should be optimized for 1,2,3-Triphenyl-2-propanol. A good starting point for a mixed solvent system could be ethanol (B145695)/water or dichloromethane/hexane.
Dissolution: In an Erlenmeyer flask, dissolve the crude 1,2,3-Triphenyl-2-propanol in the minimum amount of a hot "good" solvent (e.g., ethanol or dichloromethane) in which the compound is readily soluble.
Induce Precipitation: While the solution is still warm, add a "poor" solvent (e.g., water or hexane) dropwise until the solution remains faintly cloudy. This is the point of saturation.[4]
Redissolution and Cooling: Gently heat the solution until it becomes clear again. Remove the flask from the heat source and allow it to cool slowly to room temperature.
Crystallization: As the solution cools, pure crystals of 1,2,3-Triphenyl-2-propanol should form. Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal formation.
Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold "poor" solvent. Allow the crystals to air dry completely on the funnel or in a desiccator.
Protocol 2: Purification by Column Chromatography
This protocol is a general procedure for purifying a non-polar compound on a silica gel column.
TLC Analysis: Determine an appropriate eluent system by testing various ratios of hexane and ethyl acetate on a TLC plate. Aim for an Rf value of 0.25-0.35 for 1,2,3-Triphenyl-2-propanol.[3]
Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into a chromatography column and allow it to pack evenly, draining excess solvent until the solvent level is just above the top of the silica.[3]
Sample Loading: Dissolve the crude 1,2,3-Triphenyl-2-propanol in a minimal amount of the eluent or a more polar solvent like dichloromethane. Carefully load the solution onto the top of the silica gel bed.[3]
Elution: Begin eluting with the starting solvent mixture, collecting fractions in test tubes. You can gradually increase the polarity of the eluent to speed up the elution of your compound after the less polar impurities have been washed away.
Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.[6]
Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 1,2,3-Triphenyl-2-propanol.[7]
Navigating Exothermic Grignard Reactions for Tertiary Alcohol Synthesis: A Technical Support Guide
For Researchers, Scientists, and Drug Development Professionals This technical support center provides comprehensive guidance for managing the often-vigorous Grignard reactions used in the synthesis of tertiary alcohols....
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical support center provides comprehensive guidance for managing the often-vigorous Grignard reactions used in the synthesis of tertiary alcohols. Below, you will find troubleshooting advice for common issues, frequently asked questions, detailed experimental protocols, and quantitative data to inform your experimental design.
Troubleshooting Guide
This guide addresses common problems encountered during the synthesis of tertiary alcohols via Grignard reactions, offering potential causes and actionable solutions in a question-and-answer format.
Problem
Potential Cause(s)
Solution(s)
Reaction Fails to Initiate
1. Wet Glassware/Solvents: Grignard reagents are highly sensitive to moisture. 2. Passive Magnesium Surface: A layer of magnesium oxide on the turnings can prevent the reaction. 3. Impure Alkyl/Aryl Halide: Contaminants can inhibit the reaction.
1. Ensure Anhydrous Conditions: Flame-dry all glassware immediately before use and use anhydrous solvents.[1] 2. Activate Magnesium: Use a crystal of iodine, a few drops of 1,2-dibromoethane, or mechanically crush the magnesium turnings to expose a fresh surface.[1] 3. Purify Starting Materials: Distill liquid halides and ensure ketones/esters are anhydrous.
Low Yield of Tertiary Alcohol
1. Grignard Reagent Degradation: Exposure to air or moisture. 2. Side Reactions: Wurtz coupling, enolization of the ketone, or reduction of the carbonyl. 3. Incomplete Reaction: Insufficient reaction time or temperature. 4. Loss During Workup: Formation of emulsions or product degradation.
1. Maintain Inert Atmosphere: Conduct the reaction under dry nitrogen or argon. 2. Control Reaction Conditions: Add the alkyl/aryl halide slowly to minimize Wurtz coupling. For enolization-prone ketones, use a less hindered Grignard reagent or lower the reaction temperature.[2] 3. Ensure Completion: Allow the reaction to stir at room temperature or with gentle heating after the addition is complete. 4. Optimize Workup: Use a saturated aqueous solution of ammonium (B1175870) chloride for quenching to minimize emulsion formation.
Formation of Significant Byproducts
1. Wurtz Coupling (R-R): High local concentration of the alkyl/aryl halide. 2. Biphenyl (B1667301) Formation (in phenyl Grignard preps): Favored at higher temperatures. 3. Secondary Alcohol Formation: Reduction of the ketone by a Grignard reagent with β-hydrogens.[2]
1. Slow Addition: Add the halide solution dropwise to the magnesium suspension.[2] 2. Moderate Temperature: Maintain a gentle reflux during Grignard formation and avoid excessive heating. 3. Reagent Choice: If reduction is an issue, consider a Grignard reagent without β-hydrogens (e.g., methylmagnesium bromide).
Uncontrolled Exothermic Reaction
1. Rapid Addition of Reagents: Leads to a rapid, uncontrolled reaction. 2. Sudden Initiation: Accumulation of unreacted halide followed by a sudden, vigorous reaction. 3. Insufficient Cooling: The rate of heat generation exceeds the cooling capacity.
1. Controlled Addition: Use a dropping funnel for the slow, dropwise addition of the alkyl/aryl halide and the carbonyl compound. 2. Ensure Initiation: Confirm the reaction has started (gentle bubbling, cloudiness) before adding the bulk of the halide. 3. Adequate Cooling: Have an ice bath ready to cool the reaction flask as needed. For larger-scale reactions, consider a more robust cooling system.
Frequently Asked Questions (FAQs)
Q1: What is the best solvent for preparing Grignard reagents for tertiary alcohol synthesis?
A1: The most common and effective solvents are anhydrous diethyl ether and tetrahydrofuran (B95107) (THF). Diethyl ether has a low boiling point, which facilitates reaction initiation and easy removal post-reaction. THF is a better solvating agent for the Grignard reagent, which can be advantageous for less reactive halides.[1] 2-Methyltetrahydrofuran (2-MeTHF) has emerged as a greener alternative that can also suppress side reactions like Wurtz coupling.
Q2: How can I be sure my Grignard reagent has formed before adding the ketone or ester?
A2: Visual cues are the primary indicator of Grignard reagent formation. These include the disappearance of the shiny magnesium turnings, the appearance of a cloudy or grayish solution, and gentle bubbling.[1] For a quantitative assessment, the concentration of the Grignard reagent can be determined by titration.
Q3: Can I synthesize a tertiary alcohol with three different R-groups using an ester as a starting material?
A3: No, the reaction of a Grignard reagent with an ester will always result in a tertiary alcohol with two identical substituents.[3] This is because the initial addition of the Grignard reagent forms a ketone intermediate, which is more reactive than the starting ester and immediately reacts with a second equivalent of the Grignard reagent. To synthesize a tertiary alcohol with three different R-groups, you must start with a ketone.
Q4: My reaction mixture becomes very thick and difficult to stir after adding the ketone/ester. What should I do?
A4: This is common and is due to the formation of the magnesium alkoxide salt of the tertiary alcohol, which may be insoluble in the reaction solvent. You can try to add more anhydrous solvent to improve stirrability. The precipitate will dissolve during the aqueous workup.
Q5: What is the purpose of the saturated ammonium chloride solution in the workup?
A5: A saturated aqueous solution of ammonium chloride is a mild acid that is used to quench the reaction by protonating the magnesium alkoxide to form the tertiary alcohol. It also helps to dissolve the magnesium salts (MgX₂) and any unreacted magnesium, facilitating the separation of the aqueous and organic layers.
Data Presentation
Table 1: Effect of Solvent on the Yield of a Tertiary Alcohol (Representative Data)
This protocol details the synthesis of triphenylmethanol from bromobenzene (B47551) and methyl benzoate (B1203000), a classic example of a Grignard reaction to form a tertiary alcohol.
Materials:
Magnesium turnings
Anhydrous diethyl ether
Bromobenzene
Methyl benzoate
10% Sulfuric acid
Hexanes
Anhydrous sodium sulfate
Iodine crystal (optional, as an initiator)
Procedure:
Preparation of the Grignard Reagent (Phenylmagnesium Bromide):
All glassware must be rigorously dried in an oven and assembled while hot under a dry atmosphere.
Place magnesium turnings in a round-bottom flask equipped with a reflux condenser and a dropping funnel.
Add a small amount of anhydrous diethyl ether to just cover the magnesium.
Prepare a solution of bromobenzene in anhydrous diethyl ether in the dropping funnel.
Add a small portion of the bromobenzene solution to the magnesium. If the reaction does not start (indicated by cloudiness and bubbling), add a small crystal of iodine or gently warm the flask.
Once the reaction has initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, stir the mixture until most of the magnesium has reacted.
Reaction with Methyl Benzoate:
Cool the Grignard reagent solution in an ice bath.
Slowly add a solution of methyl benzoate in anhydrous diethyl ether from the dropping funnel.
After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 30 minutes.
Workup and Purification:
Pour the reaction mixture slowly into a beaker containing a mixture of ice and 10% sulfuric acid.
Transfer the mixture to a separatory funnel and separate the layers.
Extract the aqueous layer with diethyl ether.
Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.
Filter to remove the drying agent and evaporate the solvent to obtain the crude triphenylmethanol.
Recrystallize the crude product from hexanes to yield pure triphenylmethanol.
Troubleshooting guide for the synthesis of highly substituted alcohols
Technical Support Center: Synthesis of Highly Substituted Alcohols This guide provides troubleshooting for common issues encountered during the synthesis of highly substituted alcohols, particularly tertiary alcohols, wh...
Author: BenchChem Technical Support Team. Date: December 2025
Technical Support Center: Synthesis of Highly Substituted Alcohols
This guide provides troubleshooting for common issues encountered during the synthesis of highly substituted alcohols, particularly tertiary alcohols, which are crucial intermediates in pharmaceuticals and natural products.[1]
Frequently Asked Questions (FAQs)
Q1: My Grignard reaction is not initiating. What are the common causes and solutions?
A1: The initiation of a Grignard reaction is highly sensitive to experimental conditions. Key factors include:
Moisture: Grignard reagents are extremely reactive towards water and protic solvents.[2] Ensure all glassware is flame-dried or oven-dried immediately before use, and use anhydrous solvents.
Magnesium Surface: The magnesium metal surface may be coated with magnesium oxide, which prevents the reaction. Gently crush the magnesium turnings prior to use to expose a fresh surface. The addition of a small crystal of iodine can also help activate the magnesium.
Alkyl Halide Reactivity: The reactivity of the alkyl halide follows the trend R-I > R-Br > R-Cl.[3] Alkyl chlorides may require longer initiation times or activation.[3]
Q2: I am observing a low yield of my desired tertiary alcohol in a Grignard reaction with a hindered ketone. What are the possible side reactions?
A2: With sterically hindered ketones, Grignard reagents can act as a base, leading to deprotonation and the formation of an enolate intermediate.[4] This results in the recovery of the starting ketone after workup.[4] Another side reaction is reduction, where a hydride is transferred from the β-carbon of the Grignard reagent to the carbonyl carbon.[4]
Q3: Can I use a Grignard reagent with a substrate that has other functional groups?
A3: Grignard reagents are strong bases and will react with acidic protons. Functional groups like alcohols, amines, and carboxylic acids must be protected before introducing the Grignard reagent.[2] Silyl ethers are common protecting groups for alcohols as they are stable to Grignard reagents but can be easily removed later.[5]
Q4: When should I consider using an organolithium reagent instead of a Grignard reagent?
A4: Organolithium reagents are generally more reactive than Grignard reagents. They are particularly useful for reactions with less reactive electrophiles. However, their higher reactivity also makes them less selective and more sensitive to moisture and air. Organolithium reagents can add to aldehydes and ketones to produce alcohols.[6]
Q5: What is the Barbier reaction and when is it a suitable alternative?
A5: The Barbier reaction is an organometallic reaction that generates the organometallic species in situ, meaning in the presence of the carbonyl compound.[7][8] This one-pot synthesis is a key difference from the Grignard reaction, where the reagent is prepared separately.[7][9] The Barbier reaction is advantageous when the organometallic reagent is unstable and cannot be stored.[7][8] It can often be carried out in aqueous media, making it a greener alternative.[7][9]
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Low or No Product Formation
Steric Hindrance: Bulky groups on the ketone or the organometallic reagent can prevent the nucleophilic addition.[10][11]
* Use a more reactive organometallic reagent (e.g., organolithium).* Consider alternative synthetic routes that avoid highly hindered intermediates.* Employ a Barbier reaction, which can sometimes be more effective for hindered substrates.[12]
Poor Quality Reagents: Decomposed organometallic reagent or wet solvent.
* Use freshly prepared or titrated organometallic reagents.* Ensure solvents are rigorously dried before use.
Incorrect Reaction Temperature: Temperature may be too low for the reaction to proceed at a reasonable rate.
* Gradually increase the reaction temperature while monitoring for product formation and side reactions.
Formation of Byproducts
Enolization: The organometallic reagent acts as a base, deprotonating the ketone.[4]
* Use a less basic organometallic reagent if possible.* Add the ketone slowly to the organometallic reagent at a low temperature.* Consider using cerium(III) chloride, which can increase the nucleophilicity of Grignard reagents and suppress enolization.
Reduction: The organometallic reagent reduces the ketone to a secondary alcohol.[4]
* Use a Grignard reagent without β-hydrogens if possible.* Lower the reaction temperature.
Wurtz Coupling: The Grignard reagent reacts with the starting alkyl halide.[3]
* Add the alkyl halide slowly to the magnesium turnings during reagent formation.* Maintain a dilute concentration of the alkyl halide.
Difficulty with Product Isolation
Emulsion during Workup: Formation of a stable emulsion during the aqueous workup.
* Add a saturated solution of ammonium (B1175870) chloride (NH4Cl) instead of water or dilute acid for the workup.[10]
Complex Mixture of Products: Multiple side reactions occurring.
* Re-evaluate the reaction conditions (temperature, addition rate, solvent).* Consider using protecting groups for sensitive functionalities.[13][14]
Experimental Protocols
General Protocol for Grignard Reaction for Tertiary Alcohol Synthesis
Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.
Reagent Preparation: Place magnesium turnings in the flask.
Initiation: Add a small portion of the alkyl halide (dissolved in anhydrous diethyl ether or THF) to the magnesium. A small crystal of iodine can be added to initiate the reaction. Initiation is indicated by a color change and gentle bubbling.[3]
Grignard Reagent Formation: Once initiated, add the remaining alkyl halide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture until the magnesium is consumed.
Addition of Ketone: Cool the Grignard reagent solution in an ice bath. Add a solution of the ketone in anhydrous ether or THF dropwise.
Workup: After the addition is complete, slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride.[10]
Extraction and Purification: Extract the product with diethyl ether. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude alcohol by distillation or column chromatography.
General Protocol for Barbier Reaction
Apparatus Setup: In a round-bottom flask, combine the aldehyde or ketone and the alkyl halide in a suitable solvent (e.g., THF, water).[8][9]
Reaction: Add the metal (e.g., zinc, indium, tin) to the mixture.[8][9]
Monitoring: Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).
Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate or ammonium chloride.
Extraction and Purification: Extract the product with an organic solvent, dry the organic layer, and concentrate. Purify the product as needed.
Visualizations
Caption: Experimental workflow for the synthesis of highly substituted alcohols via Grignard reaction.
Caption: Troubleshooting decision tree for low-yield Grignard reactions.
Role of anhydrous solvents in Grignard synthesis of 1,2,3-Triphenyl-2-propanol
This technical support guide provides researchers, scientists, and drug development professionals with essential information on the critical role of anhydrous solvents in the Grignard synthesis of 1,2,3-Triphenyl-2-propa...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support guide provides researchers, scientists, and drug development professionals with essential information on the critical role of anhydrous solvents in the Grignard synthesis of 1,2,3-Triphenyl-2-propanol. It includes troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure successful synthesis.
Frequently Asked Questions (FAQs)
Q1: Why are anhydrous solvents absolutely essential for a Grignard synthesis?
Grignard reagents, such as the phenylmagnesium bromide used in this synthesis, are powerful nucleophiles but also extremely strong bases.[1][2] If a protic solvent like water is present, the Grignard reagent will rapidly react with it in an acid-base reaction.[3][4] This reaction protonates the Grignard reagent to form an alkane (benzene in this case) and a magnesium salt, effectively destroying the reagent and preventing it from reacting with the target ketone.[5][6][7][8] Therefore, the reaction must be carried out under strictly anhydrous (water-free) conditions.[9][10]
Q2: What are the consequences of using a solvent that is not completely anhydrous?
The primary consequence is a significant reduction in the yield of the desired product, 1,2,3-Triphenyl-2-propanol, or even complete reaction failure.[9][11] The Grignard reagent is consumed by the reaction with water, leaving less or none available to react with the 1,2-diphenylacetone.[6] This quenching process leads to the formation of benzene (B151609) as a major byproduct.[11]
Q3: Which anhydrous solvents are recommended for this synthesis, and why?
Ethereal solvents are the standard choice for Grignard reactions.[12]
Anhydrous Diethyl Ether: This is a traditional and effective solvent. Its high volatility creates an ether vapor blanket over the reaction, which helps to prevent atmospheric oxygen and moisture from entering the flask.[1] The ether molecules also solvate and stabilize the Grignard reagent.[1][13]
Anhydrous Tetrahydrofuran (THF): THF is another excellent choice and can be a better solvent for some Grignard reagents due to its higher solvating capability.[14][15][16]
Both solvents are suitable because they are aprotic (lack acidic protons) and effectively stabilize the organomagnesium compound.[11][13]
Q4: How can I properly dry the glassware and solvents for the reaction?
Glassware: All glassware must be scrupulously dried to remove adsorbed moisture.[17] The most effective method is to oven-dry the glassware at >120°C for several hours and assemble it while still hot, allowing it to cool under a stream of dry, inert gas like nitrogen or argon.[18][19] Alternatively, flame-drying the apparatus under vacuum is a common practice.[2][16]
Solvents: Use a freshly opened bottle of commercially available anhydrous solvent.[18] If the solvent's purity is in doubt, it can be dried using methods like distillation from a drying agent (e.g., sodium/benzophenone) or by storing it over activated molecular sieves (3Å or 4Å).[15][20]
Q5: What are the primary side reactions related to reaction conditions?
The most common side reactions include:
Benzene Formation: This occurs when the phenylmagnesium bromide reagent is quenched by trace amounts of water or other protic impurities.[11]
Biphenyl Formation: This byproduct results from a coupling reaction between the phenylmagnesium bromide and any unreacted bromobenzene (B47551).[1][21] This is favored at higher temperatures, so controlling the reaction rate and temperature is crucial.[11]
Troubleshooting Guide
Issue
Potential Cause (Solvent & Condition Related)
Recommended Solution
Reaction Fails to Initiate
Presence of moisture: Traces of water in the solvent, on the glassware, or on the magnesium surface are quenching the initial small amount of Grignard reagent formed.[19]
Ensure all glassware is rigorously flame-dried or oven-dried and cooled under an inert atmosphere.[2][16] Use a freshly opened bottle of anhydrous ether or THF.
Oxidized Magnesium: The surface of the magnesium turnings is coated with a layer of magnesium oxide (MgO), preventing reaction.[1]
Activate the magnesium. This can be done by crushing the turnings in the dry flask, adding a small crystal of iodine (the color will disappear as the reaction starts), or adding a few drops of 1,2-dibromoethane (B42909).[11][22][23]
Low or No Yield of Alcohol Product
Systematic moisture contamination: The Grignard reagent is being formed but is then destroyed by water before or during the addition of the ketone.[11]
Re-evaluate all potential sources of moisture. Ensure the ketone (1,2-diphenylacetone) is also anhydrous. Maintain a positive pressure of inert gas (nitrogen or argon) throughout the reaction.
Reaction Becomes Uncontrollable (Too Exothermic)
Rapid addition of reagents: The formation of the Grignard reagent and its subsequent reaction with the ketone are highly exothermic.[13][23]
Add the bromobenzene and later the ketone solution dropwise at a rate that maintains a gentle reflux.[14][21] Use an ice bath to cool the reaction flask as needed to moderate the temperature.[22]
Significant Amount of Biphenyl Byproduct
High reaction temperature: Elevated temperatures can favor the Wurtz-type coupling of phenylmagnesium bromide with unreacted bromobenzene.[11][24]
Maintain a controlled temperature. The slow, dropwise addition of bromobenzene ensures it reacts with the magnesium rather than building up in concentration and reacting with the formed Grignard reagent.[21]
Data Presentation: Comparison of Anhydrous Solvents
Solvent
Boiling Point (°C)
Key Advantages
Key Disadvantages / Safety
Diethyl Ether
34.6
Excellent solvent for Grignard reagent formation and stabilization.[1][13] Low boiling point makes it easy to remove. Volatility helps create an inert atmosphere over the reaction.[1]
Extremely flammable; low autoignition temperature.[4] Can form explosive peroxides upon storage and exposure to air/light.[12]
Tetrahydrofuran (THF)
66
Higher boiling point allows for higher reaction temperatures if needed. Often provides better solvation and can lead to faster reaction rates.[16]
Miscible with water, requiring rigorous drying.[15] Also forms explosive peroxides. Higher boiling point makes it slightly more difficult to remove than diethyl ether.
2-Methyltetrahydrofuran (2-MeTHF)
80
Considered a "greener" alternative to THF.[14] Lower miscibility with water can simplify the workup process.
Higher boiling point. May be less commonly available than ether or THF.
Experimental Protocol: Synthesis of 1,2,3-Triphenyl-2-propanol
This protocol is adapted from standard procedures for the synthesis of tertiary alcohols via the Grignard reaction.[22][25][26]
Part A: Preparation of Phenylmagnesium Bromide (Grignard Reagent)
Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser (topped with a drying tube or nitrogen inlet), a pressure-equalizing dropping funnel, and a glass stopper. Flame-dry or oven-dry all glassware and allow it to cool to room temperature under a dry nitrogen atmosphere.[21]
Reagents: Place magnesium turnings into the flask. In the dropping funnel, prepare a solution of bromobenzene in anhydrous diethyl ether.
Initiation: Add a small portion (~10%) of the bromobenzene solution to the magnesium turnings. If the reaction does not start within several minutes (indicated by bubbling and cloudiness), add a single crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium.[14][22] Gentle warming with a heat gun may also be necessary.
Formation: Once the reaction has initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. The reaction is exothermic and should sustain itself.[14]
Completion: After the addition is complete, if refluxing has ceased, gently heat the mixture using a water bath for an additional 15-30 minutes to ensure all the magnesium has reacted. The final solution should appear cloudy and brownish-gray.[22]
Part B: Reaction with 1,2-Diphenylacetone
Ketone Addition: Dissolve 1,2-diphenylacetone in anhydrous diethyl ether and place this solution in the dropping funnel.
Reaction: Cool the stirring Grignard reagent solution in an ice bath. Add the ketone solution dropwise. The reaction is exothermic; control the addition rate to maintain a manageable temperature. A precipitate of the magnesium alkoxide salt will form.[25]
Completion: Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for at least 30-60 minutes.
Part C: Workup and Purification
Quenching: Carefully and slowly pour the reaction mixture into a separate beaker containing a mixture of ice and a cold, saturated aqueous solution of ammonium (B1175870) chloride or dilute acid (e.g., 10% H₂SO₄).[1][21][25] This hydrolyzes the magnesium alkoxide and dissolves the inorganic magnesium salts.
Extraction: Transfer the entire mixture to a separatory funnel. Separate the ether layer. Extract the aqueous layer two more times with diethyl ether. Combine all organic extracts.[25]
Washing: Wash the combined organic layer with saturated sodium bicarbonate solution, followed by brine.
Drying: Dry the organic layer over an anhydrous drying agent like anhydrous sodium sulfate (B86663) or magnesium sulfate.[1][21]
Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.
Purification: The primary impurity is likely biphenyl. The crude solid can be purified by recrystallization. A common method is to first wash the crude product with a non-polar solvent like hexane (B92381) or petroleum ether to dissolve the more soluble biphenyl, then recrystallize the remaining solid (1,2,3-Triphenyl-2-propanol) from a solvent like isopropanol.[23][27]
Visualizations
Caption: Experimental workflow for the Grignard synthesis of 1,2,3-Triphenyl-2-propanol.
Caption: Troubleshooting logic for Grignard reaction initiation failure.
Caption: Competing reaction pathways for the Grignard reagent in the presence of water.
Spectroscopic Showdown: Unraveling the Structure of Triaryl Alcohols through 1H and 13C NMR
A comparative guide to the NMR characterization of complex aromatic alcohols, providing key experimental data and protocols for researchers in synthetic chemistry and drug development. Due to the limited availability of...
Author: BenchChem Technical Support Team. Date: December 2025
A comparative guide to the NMR characterization of complex aromatic alcohols, providing key experimental data and protocols for researchers in synthetic chemistry and drug development. Due to the limited availability of comprehensive public data for 1,2,3-triphenyl-2-propanol, this guide utilizes the well-characterized and structurally related compound, triphenylmethanol (B194598), as a primary example for comparison.
In the realm of organic chemistry, particularly in the synthesis of complex molecular architectures, nuclear magnetic resonance (NMR) spectroscopy stands as an indispensable tool for structure elucidation. For molecules containing multiple aromatic rings, such as triaryl-substituted alcohols, ¹H and ¹³C NMR provide a detailed roadmap of the chemical environment of each atom. This guide offers a comparative analysis of the NMR spectral features of triphenylmethanol and provides a framework for the characterization of similar compounds.
Comparative NMR Data Analysis
The chemical shifts (δ) in NMR spectroscopy are highly sensitive to the electronic environment of the nuclei. In triaryl alcohols, the phenyl groups significantly influence the spectral landscape. The following tables summarize the ¹H and ¹³C NMR data for triphenylmethanol and a comparable alternative, 1,1,2-triphenylethanol.
Table 1: ¹H NMR Spectral Data Comparison
Compound
Solvent
Proton
Chemical Shift (δ, ppm)
Multiplicity
Triphenylmethanol
CDCl₃
Ar-H
7.25-7.35
m
-OH
~2.1 (variable)
s (broad)
1,1,2-Triphenylethanol
CDCl₃
Ar-H (10H)
7.15-7.30
m
Ar-H (5H)
6.95-7.05
m
-CH₂-
4.45
s
-OH
~2.0 (variable)
s (broad)
Table 2: ¹³C NMR Spectral Data Comparison
Compound
Solvent
Carbon
Chemical Shift (δ, ppm)
Triphenylmethanol
CDCl₃
C-OH
82.1
C-ipso
147.2
C-ortho
128.1
C-meta
127.8
C-para
127.9
1,1,2-Triphenylethanol
CDCl₃
C-OH
80.5
-CH₂-
50.1
C-ipso (C(OH)Ph₂)
146.5
C-ipso (CH₂Ph )
138.2
Aromatic C
125.8 - 129.5
Experimental Protocols
Accurate and reproducible NMR data acquisition is paramount for correct structural assignment. Below is a typical experimental protocol for obtaining ¹H and ¹³C NMR spectra of small organic molecules like triphenylmethanol.
Objective: To acquire high-resolution ¹H and ¹³C NMR spectra of the analyte.
Materials:
NMR spectrometer (e.g., Bruker Avance 400 MHz or equivalent)
5 mm NMR tubes
Deuterated solvent (e.g., Chloroform-d, CDCl₃)
Analyte (e.g., Triphenylmethanol)
Internal standard (e.g., Tetramethylsilane, TMS)
Procedure:
Sample Preparation: Weigh approximately 10-20 mg of the solid analyte and dissolve it in approximately 0.6 mL of the deuterated solvent directly in a clean, dry NMR tube. Add a small amount of TMS as an internal reference (0 ppm).
Instrument Setup: Insert the NMR tube into the spectrometer's probe. Tune and match the probe for the respective nuclei (¹H and ¹³C).
¹H NMR Acquisition:
Acquire a one-dimensional ¹H NMR spectrum.
Typical parameters:
Pulse sequence: zg30
Number of scans: 16-32
Spectral width: ~16 ppm
Acquisition time: ~2-3 seconds
Relaxation delay: 1-2 seconds
¹³C NMR Acquisition:
Acquire a one-dimensional proton-decoupled ¹³C NMR spectrum.
Typical parameters:
Pulse sequence: zgpg30
Number of scans: 1024 or more (due to the low natural abundance of ¹³C)
Spectral width: ~240 ppm
Acquisition time: ~1 second
Relaxation delay: 2 seconds
Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs) to obtain the final spectra. Calibrate the chemical shift axis using the TMS signal at 0.00 ppm.
Visualizing Structural Relationships
The following diagrams illustrate the chemical structure of triphenylmethanol and a logical workflow for its NMR characterization.
Caption: Chemical structure of Triphenylmethanol.
Caption: A logical workflow for NMR-based structure elucidation.
Comparative
Comparative FT-IR Analysis of the Hydroxyl Group in 1,2,3-Triphenyl-2-propanol and Other Tertiary Alcohols
A detailed examination of the FT-IR spectral characteristics of the hydroxyl group in the sterically hindered tertiary alcohol, 1,2,3-Triphenyl-2-propanol, in comparison to other tertiary alcohols, triphenylmethanol (B19...
Author: BenchChem Technical Support Team. Date: December 2025
A detailed examination of the FT-IR spectral characteristics of the hydroxyl group in the sterically hindered tertiary alcohol, 1,2,3-Triphenyl-2-propanol, in comparison to other tertiary alcohols, triphenylmethanol (B194598) and tert-butanol (B103910). This guide provides experimental data and protocols for researchers in the fields of analytical chemistry, organic synthesis, and drug development.
This guide delves into the Fourier-Transform Infrared (FT-IR) spectroscopic analysis of the hydroxyl (-OH) functional group, with a specific focus on 1,2,3-Triphenyl-2-propanol. Due to its unique structural features, this tertiary alcohol provides an excellent case study for understanding the influence of steric hindrance on hydrogen bonding and its corresponding spectral signature. A comparative analysis with other tertiary alcohols, namely triphenylmethanol and tert-butanol, will highlight these differences.
Introduction to FT-IR Spectroscopy of Alcohols
FT-IR spectroscopy is a powerful analytical technique used to identify functional groups within a molecule by measuring the absorption of infrared radiation. The hydroxyl group of alcohols exhibits a characteristic stretching vibration that is highly sensitive to its environment, particularly the presence or absence of hydrogen bonding. In the absence of hydrogen bonding (a "free" hydroxyl group), the O-H stretching vibration typically appears as a sharp, well-defined peak at higher wavenumbers. Conversely, when hydrogen bonding is present, the O-H bond is weakened, resulting in a shift of the absorption peak to lower wavenumbers and significant peak broadening. The extent of this shift and broadening can provide valuable information about the strength and nature of the hydrogen bonding interactions.
Tertiary alcohols, such as the ones discussed in this guide, have the hydroxyl group attached to a carbon atom that is bonded to three other carbon atoms. The degree of steric bulk surrounding the hydroxyl group can significantly impact its ability to participate in intermolecular hydrogen bonding.
Experimental Data: A Comparative Analysis
The FT-IR spectral data for the hydroxyl and related functional groups of 1,2,3-Triphenyl-2-propanol, triphenylmethanol, and tert-butanol are summarized in the table below. The data for 1,2,3-Triphenyl-2-propanol is inferred from the established principle that significant steric hindrance around the hydroxyl group prevents intermolecular hydrogen bonding in the solid state. This leads to an expected sharp O-H stretching band characteristic of a "free" hydroxyl group.
Compound
Structure
O-H Stretching Frequency (cm⁻¹)
Peak Characteristics
C-O Stretching Frequency (cm⁻¹)
1,2,3-Triphenyl-2-propanol
~3600 (Expected)
Sharp, Narrow
Not specified
Triphenylmethanol
3474
Broad
Not specified
tert-Butanol
3371
Broad
1202
Note: The O-H stretching frequency for 1,2,3-Triphenyl-2-propanol is an expected value based on its known steric hindrance and lack of intermolecular hydrogen bonding in the solid state.
Discussion
The comparative data clearly illustrates the impact of molecular structure on the FT-IR spectrum of the hydroxyl group.
1,2,3-Triphenyl-2-propanol: The bulky phenyl and benzyl (B1604629) groups surrounding the tertiary hydroxyl group create significant steric hindrance, effectively preventing the formation of intermolecular hydrogen bonds in the solid state.[1] This lack of hydrogen bonding is predicted to result in a sharp and narrow O-H stretching band at a higher frequency (around 3600 cm⁻¹), which is characteristic of a "free" hydroxyl group.
Triphenylmethanol: While also a tertiary alcohol with three phenyl groups, the spatial arrangement in the crystal lattice allows for intermolecular hydrogen bonding. This is reflected in its FT-IR spectrum, which shows a broad O-H stretching band at a lower frequency of approximately 3474 cm⁻¹.[2] The broadening of the peak is a classic indicator of hydrogen bonding interactions.
tert-Butanol: As a smaller tertiary alcohol, tert-butanol readily forms hydrogen bonds in the condensed phase. Its FT-IR spectrum exhibits a very broad O-H stretching band centered around 3371 cm⁻¹, indicating strong intermolecular hydrogen bonding.[3] The C-O stretching frequency is also observed at 1202 cm⁻¹.[3]
Experimental Protocols
FT-IR Analysis of Solid Samples using the KBr Pellet Method
This protocol outlines the steps for preparing a solid alcohol sample for FT-IR analysis using the potassium bromide (KBr) pellet technique. KBr is transparent to infrared radiation in the mid-IR region and provides a suitable matrix for solid samples.
Drying: Thoroughly dry the spectroscopic grade KBr in a drying oven at approximately 110°C for at least 2 hours to remove any absorbed water, which can interfere with the hydroxyl region of the spectrum. Allow the KBr to cool to room temperature in a desiccator.
Sample Preparation: Weigh approximately 1-2 mg of the solid alcohol sample and 100-200 mg of the dried KBr. The exact ratio can be adjusted to obtain a high-quality spectrum.
Grinding and Mixing: Transfer the weighed sample and KBr to an agate mortar. Gently grind the mixture with the pestle until a fine, homogeneous powder is obtained. The particle size should be minimized to reduce scattering of the infrared radiation.
Pellet Formation: Transfer a portion of the powdered mixture into the pellet die. Assemble the die and place it in the hydraulic press.
Pressing: Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.
Spectrum Acquisition: Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer.
Background Collection: Obtain a background spectrum of the empty sample compartment to account for atmospheric and instrumental contributions.
Sample Spectrum: Acquire the FT-IR spectrum of the sample pellet. The typical scanning range for analyzing the hydroxyl group is 4000-400 cm⁻¹.
Data Analysis: Analyze the resulting spectrum, paying close attention to the position, shape, and intensity of the O-H and C-O stretching bands.
Mandatory Visualization
Caption: Experimental workflow for FT-IR analysis of solid alcohol samples using the KBr pellet method.
A Comparative Guide to the Mass Spectrometry Fragmentation of 1,2,3-Triphenyl-2-propanol and a Related Aromatic Alcohol
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the expected electron ionization (EI) mass spectrometry fragmentation pattern of 1,2,3-triphenyl-2-propanol ag...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of the expected electron ionization (EI) mass spectrometry fragmentation pattern of 1,2,3-triphenyl-2-propanol against the experimentally observed fragmentation of the structurally similar tertiary aromatic alcohol, triphenylmethanol. Understanding these fragmentation patterns is crucial for the structural elucidation and identification of these compounds in complex mixtures, a common task in synthetic chemistry and drug development.
Introduction
1,2,3-triphenyl-2-propanol is a tertiary alcohol with a molecular weight of 288.4 g/mol [1]. In mass spectrometry, alcohols, particularly tertiary alcohols, undergo characteristic fragmentation reactions. The molecular ion peak for tertiary alcohols can be weak or absent[2]. Common fragmentation pathways for alcohols include the loss of a water molecule (dehydration) and alpha-cleavage, which involves the breaking of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group[3]. Aromatic alcohols often exhibit a prominent molecular ion peak due to the stability conferred by the aromatic rings[4].
This guide will predict the fragmentation of 1,2,3-triphenyl-2-propanol and compare it with the known fragmentation of triphenylmethanol.
Predicted and Observed Fragmentation Patterns
The fragmentation of 1,2,3-triphenyl-2-propanol is predicted based on established principles of mass spectrometry[2][3][5]. This is compared with the documented mass spectrum of triphenylmethanol[6][7][8].
Analyte
Molecular Ion (M+)
Key Fragment Ions (m/z) and Proposed Structures
Primary Fragmentation Pathways
1,2,3-Triphenyl-2-propanol (Predicted)
m/z 288 (Expected to be weak)
m/z 270 [M-H₂O]⁺: Loss of water. m/z 197 [M-CH₂Ph]⁺: Alpha-cleavage with loss of a benzyl (B1604629) radical. m/z 183 [M-Ph]⁺: Possible rearrangement and loss of a phenyl group. m/z 105 [C₇H₅O]⁺: Benzoyl cation. m/z 91 [C₇H₇]⁺: Tropylium ion from the benzyl group. m/z 77 [C₆H₅]⁺: Phenyl cation.
m/z 183 [M-Ph]⁺: Loss of a phenyl radical.[8] m/z 155 [M-Ph-CO]⁺: Loss of a phenyl radical and carbon monoxide. m/z 105 [C₇H₅O]⁺: Benzoyl cation. m/z 77 [C₆H₅]⁺: Phenyl cation.
Alpha-Cleavage, Rearrangement
Experimental Protocols
The following provides a general methodology for acquiring electron ionization (EI) mass spectra for aromatic alcohols like 1,2,3-triphenyl-2-propanol.
Sample Preparation and Introduction
Sample Preparation: Dissolve approximately 1 mg of the solid alcohol in 1 mL of a volatile organic solvent such as methanol (B129727) or dichloromethane.
Introduction Method:
Gas Chromatography (GC-MS): If the compound is sufficiently volatile and thermally stable, a dilute solution can be injected into a gas chromatograph coupled to the mass spectrometer. This is the preferred method for mixture analysis.
Direct Insertion Probe: For less volatile or thermally sensitive compounds, a small amount of the solid sample can be placed in a capillary tube and introduced directly into the ion source using a direct insertion probe.
Mass Spectrometry Parameters (Illustrative)
Ionization Mode: Electron Ionization (EI)
Ionization Energy: 70 eV
Ion Source Temperature: 230 °C
Mass Analyzer: Quadrupole or Time-of-Flight (TOF)
Scan Range: m/z 50-500
Solvent Delay (for GC-MS): A suitable delay (e.g., 2-3 minutes) should be set to allow the solvent to pass through the system without being detected.
Fragmentation Pathway Visualization
The predicted fragmentation pathway for 1,2,3-triphenyl-2-propanol is illustrated below.
Caption: Predicted EI-MS fragmentation of 1,2,3-triphenyl-2-propanol.
Conclusion
The mass spectrometry fragmentation of 1,2,3-triphenyl-2-propanol is expected to be dominated by the loss of water and alpha-cleavage leading to the formation of a stable ion at m/z 197. This contrasts with triphenylmethanol, where the primary fragmentation is the loss of a phenyl radical. These distinct fragmentation patterns allow for the unambiguous differentiation of these structurally related compounds. The provided experimental protocol offers a starting point for researchers to obtain high-quality mass spectra for these and similar aromatic alcohols.
A Comparative Analysis of the Reactivity of 1,2,3-Triphenyl-2-propanol and Other Tertiary Alcohols
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the reactivity of 1,2,3-triphenyl-2-propanol with other representative tertiary alcohols. The analysis is gro...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the reactivity of 1,2,3-triphenyl-2-propanol with other representative tertiary alcohols. The analysis is grounded in fundamental principles of organic chemistry, focusing on reactions pertinent to synthetic and medicinal chemistry, such as nucleophilic substitution (S"N"1) and dehydration (E1). Experimental data for structurally analogous compounds are presented to support the comparative assessment.
Executive Summary
The reactivity of tertiary alcohols is predominantly governed by the stability of the carbocation intermediate formed during the course of a reaction. Factors such as the degree of substitution, resonance stabilization, and steric hindrance play crucial roles in determining the reaction rates. 1,2,3-Triphenyl-2-propanol, with its unique structure featuring both phenyl and benzyl (B1604629) groups attached to the carbinol carbon, is expected to exhibit distinct reactivity compared to simpler tertiary alcohols like tert-butanol (B103910) and those with extensive resonance stabilization like triphenylmethanol.
Comparative Reactivity: A Data-Driven Overview
While direct kinetic data for 1,2,3-triphenyl-2-propanol is scarce in the literature, its reactivity can be reliably inferred by comparing it with well-studied tertiary alcohols. The following table summarizes the expected relative reactivity based on the stability of the corresponding carbocation intermediates.
Alcohol
Structure
Carbocation Intermediate
Key Stabilizing Factors
Expected Relative Reactivity (S"N"1/E1)
tert-Butanol
(CH₃)₃COH
tert-Butyl cation: (CH₃)₃C⁺
Inductive effect and hyperconjugation from three methyl groups.
Baseline
1,2,3-Triphenyl-2-propanol
PhCH₂C(Ph)(OH)CH₂Ph
1,2,3-Triphenyl-2-propyl cation: PhCH₂C⁺(Ph)CH₂Ph
Resonance with one phenyl group, inductive effects from two benzyl groups.
High
Triphenylmethanol
(C₆H₅)₃COH
Triphenylmethyl (trityl) cation: (C₆H₅)₃C⁺
Extensive resonance delocalization over three phenyl rings.
Very High
2-Phenyl-2-propanol
CH₃C(Ph)(OH)CH₃
2-Phenyl-2-propyl cation: CH₃C⁺(Ph)CH₃
Resonance with the phenyl group and hyperconjugation from two methyl groups.
High
Note: The expected relative reactivity is a qualitative assessment based on established principles of carbocation stability.
Factors Influencing Reactivity
The disparate reactivity profiles of these tertiary alcohols can be attributed to the following key factors:
Carbocation Stability: The rate-determining step in both S"N"1 and E1 reactions of tertiary alcohols is the formation of a carbocation. The more stable the carbocation, the faster the reaction. The order of carbocation stability is generally: tertiary benzylic > tertiary > secondary benzylic > secondary > primary. Resonance stabilization from phenyl groups significantly enhances carbocation stability.
Steric Hindrance: While the tertiary nature of these alcohols generally precludes S"N"2 reactions, steric bulk around the hydroxyl group can influence the rate of protonation and the subsequent departure of the leaving group. However, in the context of S"N"1 and E1 reactions, electronic factors are typically more dominant.
Electronic Effects: The electron-donating nature of alkyl groups (inductive effect and hyperconjugation) and the delocalizing effect of phenyl groups (resonance) both contribute to stabilizing the positive charge of the carbocation intermediate.
The interplay of these factors is crucial in understanding the reactivity of complex molecules like 1,2,3-triphenyl-2-propanol.
Experimental Protocols
To empirically determine and compare the reactivity of these alcohols, the following experimental protocols can be employed.
Protocol 1: Comparative Dehydration of Tertiary Alcohols
Objective: To qualitatively compare the relative rates of acid-catalyzed dehydration of tertiary alcohols by observing the rate of alkene formation.
Materials:
1,2,3-Triphenyl-2-propanol
tert-Butanol
Triphenylmethanol
Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)
Anhydrous calcium chloride
Reaction tubes
Heating block or water bath
Gas chromatograph-mass spectrometer (GC-MS) for product analysis
Procedure:
In separate, dry reaction tubes, place equimolar amounts (e.g., 1 mmol) of each tertiary alcohol.
To each tube, add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops).
Place the tubes simultaneously in a heating block or water bath pre-set to a specific temperature (e.g., 80°C).
Observe the tubes for the appearance of a second phase (alkene product and water) or changes in color.
At regular intervals (e.g., 5, 10, 20 minutes), take a small aliquot from each reaction mixture, quench with a sodium bicarbonate solution, and extract with a suitable organic solvent (e.g., diethyl ether).
Analyze the organic extracts by GC-MS to identify and quantify the alkene products.
The relative rates of reaction can be inferred from the rate of disappearance of the starting alcohol and the appearance of the corresponding alkene.
Protocol 2: Determination of Relative Solvolysis Rates (S"N"1)
Objective: To quantitatively compare the S"N"1 reactivity of tertiary alcohols by converting them to their corresponding alkyl chlorides and measuring the rate of solvolysis.
Materials:
1,2,3-Triphenyl-2-propanol
tert-Butanol
Triphenylmethanol
Thionyl chloride (SOCl₂) or concentrated hydrochloric acid (HCl)
Synthesis of Alkyl Chlorides: Convert each tertiary alcohol to its corresponding tertiary alkyl chloride using a standard procedure (e.g., reaction with thionyl chloride or concentrated HCl). Purify the alkyl chlorides before use.
Solvolysis Reaction: In a flask, dissolve a precise amount of the tertiary alkyl chloride in the chosen solvent system. Add a few drops of the indicator.
Titration: As the solvolysis reaction proceeds, HCl is produced, which will cause the indicator to change color. Titrate the generated HCl with the standardized NaOH solution at regular time intervals to neutralize the acid and restore the indicator's original color.
Data Analysis: Record the volume of NaOH used over time. The rate of the reaction can be determined by plotting the concentration of the alkyl chloride (calculated from the amount of HCl produced) versus time. A first-order rate constant (k) can be obtained from the slope of the plot of ln[Alkyl Chloride] versus time.
Compare the rate constants for the different tertiary alkyl chlorides to determine their relative solvolysis rates.
Visualizing Reactivity Determinants
The stability of the carbocation intermediate is the linchpin of tertiary alcohol reactivity in S"N"1 and E1 pathways. The following diagram illustrates the key factors that stabilize the carbocations derived from the compared alcohols.
Caption: Factors stabilizing carbocation intermediates and influencing reactivity.
Relevance to Drug Development
The reactivity of hydroxyl groups is a critical consideration in drug design and development. While no specific signaling pathways involving 1,2,3-triphenyl-2-propanol are prominently documented, the structural motifs present in this molecule are of interest. For instance, triphenylmethane (B1682552) scaffolds are found in various biologically active compounds, including dyes and some therapeutic agents.
Recent research has explored the cytotoxic effects of compounds structurally related to 1,2,3-triphenyl-2-propanol. For example, a series of 1,3-diphenyl-3-(phenylthio)propan-1-one derivatives have demonstrated significant cytotoxic activity against human breast cancer cell lines (MCF-7). The addition of a tertiary amine side chain, a feature present in the selective estrogen receptor modulator (SERM) Tamoxifen, was found to enhance this cytotoxic effect. These findings suggest that the triphenylpropane scaffold could serve as a valuable starting point for the design of novel therapeutic agents.
The following diagram illustrates a potential workflow for evaluating the biological activity of novel tertiary alcohol derivatives.
Caption: Workflow for the biological evaluation of novel compounds.
Conclusion
1,2,3-Triphenyl-2-propanol represents an interesting tertiary alcohol whose reactivity is predicted to be high, falling between that of simple aliphatic tertiary alcohols and highly resonance-stabilized systems like triphenylmethanol. This reactivity is primarily dictated by the stability of its carbocation intermediate, which benefits from resonance with a phenyl group and inductive effects from two benzyl groups. For researchers in synthetic and medicinal chemistry, understanding these reactivity principles is paramount for predicting reaction outcomes and for the rational design of novel molecules with potential therapeutic applications. The provided experimental protocols offer a framework for the empirical validation of these theoretical predictions.
Validation
A Comparative Guide to the Structural Isomers of Triphenylpropanol
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive structural comparison of four key isomers of triphenylpropanol: 1,1,3-triphenylpropan-1-ol, 1,2,2-triphenylpropan-1-ol,...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive structural comparison of four key isomers of triphenylpropanol: 1,1,3-triphenylpropan-1-ol, 1,2,2-triphenylpropan-1-ol, 1,1,2-triphenylpropan-1-ol, and 1,2,3-triphenylpropan-1-ol. The distinct placement of the three phenyl groups and the hydroxyl moiety along the propane (B168953) backbone results in significant differences in their spectroscopic and potential crystallographic characteristics. Understanding these structural nuances is critical for applications in medicinal chemistry, materials science, and synthetic organic chemistry.
Structural and Spectroscopic Comparison
The structural variations among the triphenylpropanol isomers directly influence their spectroscopic signatures. While detailed experimental data for all isomers is not uniformly available in the public domain, a comparative analysis based on known principles of spectroscopy and data for related compounds allows for a comprehensive overview.
Table 1: Comparison of Triphenylpropanol Isomers [1]
Isomer
Structure
Key Structural Features
1,1,3-Triphenylpropan-1-ol
(C₆H₅)₂C(OH)CH₂CH₂C₆H₅
Tertiary alcohol with a C1 quaternary stereocenter.
1,2,2-Triphenylpropan-1-ol
C₆H₅CH(OH)C(C₆H₅)₂CH₃
Secondary alcohol with a C1 stereocenter adjacent to a C2 quaternary center. Highly sterically hindered.
1,1,2-Triphenylpropan-1-ol
(C₆H₅)₂C(OH)CH(C₆H₅)CH₃
Tertiary alcohol with a C1 quaternary stereocenter.
1,2,3-Triphenylpropan-1-ol
C₆H₅CH₂CH(C₆H₅)CH(OH)C₆H₅
Secondary alcohol with two stereocenters.
Nuclear Magnetic Resonance (NMR) Spectroscopy
The proton (¹H) and carbon-¹³ (¹³C) NMR spectra are highly sensitive to the electronic environment of the nuclei. The number of signals, their chemical shifts (δ), and splitting patterns (multiplicity) provide a detailed map of the molecular structure.
Expected ¹H NMR Characteristics:
Aromatic Protons: All isomers will exhibit complex multiplets in the aromatic region (typically δ 7.0-7.5 ppm) corresponding to the protons of the three phenyl groups.
Aliphatic Protons: The chemical shifts and multiplicities of the propanol (B110389) backbone protons will be highly diagnostic. For instance, the methine proton (-CH(OH)-) in secondary alcohols like 1,2,2- and 1,2,3-triphenylpropan-1-ol is expected to appear as a distinct signal, the chemical shift of which is influenced by the neighboring phenyl groups.[2] In tertiary alcohols such as 1,1,3- and 1,1,2-triphenylpropan-1-ol, the absence of a proton on the hydroxyl-bearing carbon will be a key differentiator.
Hydroxyl Proton: The hydroxyl (-OH) proton signal is typically a broad singlet, and its chemical shift can vary depending on concentration and solvent.[2]
Expected ¹³C NMR Characteristics:
Aromatic Carbons: A series of signals in the downfield region (typically δ 125-150 ppm) will correspond to the carbons of the phenyl rings.
Carbinol Carbon: The carbon atom bonded to the hydroxyl group (-C-OH) will have a characteristic chemical shift in the range of δ 60-90 ppm. The exact position will depend on whether it is a secondary or tertiary carbinol carbon.[3]
Aliphatic Carbons: The remaining carbons of the propane chain will appear in the upfield region of the spectrum.
One quaternary carbinol carbon, two methylene carbons, multiple aromatic carbons.
1,2,2-Triphenylpropan-1-ol
One methine singlet/doublet, one methyl singlet, one broad OH singlet.
One methine carbinol carbon, one quaternary carbon, one methyl carbon, multiple aromatic carbons.
1,1,2-Triphenylpropan-1-ol
One methine quartet/multiplet, one methyl doublet, one broad OH singlet.
One quaternary carbinol carbon, one methine carbon, one methyl carbon, multiple aromatic carbons.
1,2,3-Triphenylpropan-1-ol
Two methine multiplets, one methylene multiplet, one broad OH singlet.
Two methine carbons (one carbinol), one methylene carbon, multiple aromatic carbons.
Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying functional groups. The key absorption bands for triphenylpropanol isomers are associated with the hydroxyl and aromatic C-H bonds.
O-H Stretch: A strong, broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the hydroxyl group involved in hydrogen bonding.[4]
C-O Stretch: The position of the C-O stretching vibration, typically in the 1000-1260 cm⁻¹ range, can help distinguish between primary, secondary, and tertiary alcohols.[5][6] Tertiary alcohols, like 1,1,3- and 1,1,2-triphenylpropan-1-ol, are expected to show this band at a higher wavenumber compared to secondary alcohols like 1,2,2- and 1,2,3-triphenylpropan-1-ol.[7]
Aromatic C-H Stretch: Absorptions just above 3000 cm⁻¹ are indicative of the C-H bonds in the phenyl rings.
Aromatic C=C Bending: Characteristic bands in the 1450-1600 cm⁻¹ region arise from the C=C stretching vibrations within the aromatic rings.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For triphenylpropanol isomers, electron ionization (EI) would likely lead to a molecular ion peak (M⁺) and several characteristic fragment ions.
Molecular Ion Peak: The molecular ion peak would confirm the molecular weight of the isomer (C₂₁H₂₀O, MW = 288.38 g/mol ).
Fragmentation Pattern: The fragmentation will be driven by the stability of the resulting carbocations. Common fragmentation pathways for alcohols include dehydration (loss of H₂O) and alpha-cleavage (cleavage of the C-C bond adjacent to the oxygen). The fragmentation patterns are expected to differ significantly between the isomers due to the varying substitution patterns and the potential for rearrangements to form stable, resonance-stabilized carbocations. For these polyaromatic compounds, fragmentation will likely involve the loss of phenyl and benzyl (B1604629) groups.[8][9][10]
Experimental Protocols
General Synthesis of Triphenylpropanol Isomers via Grignard Reaction
A common and versatile method for the synthesis of tertiary and secondary alcohols is the Grignard reaction.[1][11][12] The specific triphenylpropanol isomer can be synthesized by choosing the appropriate carbonyl compound and Grignard reagent.
Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings are placed under an inert atmosphere (e.g., argon or nitrogen). A solution of the appropriate aryl or alkyl halide (e.g., bromobenzene (B47551) or benzyl chloride) in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) is added dropwise to initiate the reaction. The reaction mixture is typically stirred and refluxed to ensure complete formation of the Grignard reagent.
Reaction with Carbonyl Compound: The solution of the Grignard reagent is cooled in an ice bath. A solution of the appropriate ketone or aldehyde (e.g., benzophenone, 1-phenyl-2-propanone) in anhydrous ether or THF is added dropwise with continuous stirring.
Workup: After the addition is complete, the reaction mixture is stirred for a specified time at room temperature or gentle reflux. The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride or dilute hydrochloric acid.
Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic extracts are washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure. The crude product is then purified by recrystallization or column chromatography.
Table 3: Retrosynthetic Analysis for Triphenylpropanol Isomers via Grignard Reaction
Sample Preparation: A small amount of the purified triphenylpropanol isomer (typically 5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard (δ 0.00 ppm).
Data Acquisition: The ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer.
Data Processing: The resulting free induction decay (FID) is Fourier transformed, and the spectrum is phase- and baseline-corrected. Chemical shifts are referenced to the internal standard.
Infrared (IR) Spectroscopy[9]
Sample Preparation: For a solid sample, a small amount is finely ground with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, a Nujol mull can be prepared. For a liquid sample, a thin film can be placed between two salt (e.g., NaCl or KBr) plates.
Data Acquisition: The IR spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer. A background spectrum of the empty sample holder (or KBr pellet without the sample) is first recorded and subtracted from the sample spectrum.
Mass Spectrometry[16]
Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).
Ionization: The sample is ionized, commonly using electron ionization (EI) at 70 eV.
Mass Analysis: The resulting ions are separated according to their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).
Detection: The abundance of each ion is measured by a detector, and the data is presented as a mass spectrum.
Crystallographic Analysis
Obtaining a single crystal suitable for X-ray diffraction is a critical yet often challenging step for definitive structural elucidation.[11]
General Workflow for Single-Crystal X-ray Diffraction:
Figure 1: A generalized workflow for the determination of a small molecule's crystal structure.
Experimental Protocol for Crystallization:
Solvent Selection: A range of solvents and solvent mixtures are screened to find a system in which the compound has moderate solubility.
Crystal Growth: Common methods for growing single crystals include:
Slow Evaporation: The compound is dissolved in a suitable solvent to near saturation, and the solvent is allowed to evaporate slowly in a loosely covered container.
Vapor Diffusion: A solution of the compound is placed in a small open vial, which is then placed in a larger sealed container with a more volatile solvent in which the compound is less soluble. The vapor of the more volatile solvent slowly diffuses into the solution, reducing the solubility of the compound and promoting crystallization.
Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to induce crystallization.
Crystal Selection and Mounting: A well-formed single crystal of appropriate size is selected under a microscope and mounted on a goniometer head for data collection.
Data Collection and Structure Refinement:
Data is collected on a single-crystal X-ray diffractometer. The resulting diffraction pattern is used to determine the unit cell parameters and the space group. The structure is then solved using direct methods or Patterson methods and refined to obtain the final atomic coordinates, bond lengths, bond angles, and other crystallographic parameters.
Conclusion
The structural elucidation of triphenylpropanol isomers requires a combination of synthetic chemistry and advanced analytical techniques. While general protocols provide a framework, the specific experimental conditions for synthesis and characterization need to be optimized for each isomer. The data presented in this guide, based on established spectroscopic principles and available information on related structures, serves as a valuable resource for researchers in the field. The definitive three-dimensional structure of these isomers awaits successful single-crystal X-ray diffraction studies.
A Crystallographic Comparison: 1,2,3-Triphenyl-2-propanol and Triphenylmethanol
A detailed analysis of the solid-state structures of 1,2,3-triphenyl-2-propanol and its structural analog, triphenylmethanol (B194598), reveals significant differences in their crystal packing and hydrogen bonding motifs...
Author: BenchChem Technical Support Team. Date: December 2025
A detailed analysis of the solid-state structures of 1,2,3-triphenyl-2-propanol and its structural analog, triphenylmethanol (B194598), reveals significant differences in their crystal packing and hydrogen bonding motifs. This guide provides a comparative overview of their crystallographic data, supported by detailed experimental protocols for their synthesis and crystallization, aimed at researchers, scientists, and professionals in drug development.
The subtle architectural differences between sterically hindered tertiary alcohols can lead to profound changes in their solid-state properties. This comparison focuses on 1,2,3-triphenyl-2-propanol, a molecule whose crystal structure is governed by steric hindrance, and triphenylmethanol, which, despite its bulk, participates in hydrogen bonding to form tetrameric aggregates. Understanding these differences is crucial for crystal engineering and the design of molecular solids with desired properties.
Crystal Structure Analysis
1,2,3-Triphenyl-2-propanol crystallizes in the monoclinic space group P2₁/n, with two unique molecules in the asymmetric unit that exhibit slight conformational differences.[1] A key feature of its crystal structure is the absence of intermolecular O-H···O hydrogen bonding, a consequence of the significant steric bulk of the three phenyl groups surrounding the hydroxyl group.[1][2][3] This steric hindrance prevents the close approach of hydroxyl groups from adjacent molecules. In one of the independent molecules, the hydroxyl hydrogen atom is disordered over two sites.[1]
In stark contrast, triphenylmethanol crystallizes in the trigonal space group R3̅ and forms hydrogen-bonded tetrameric aggregates.[4] This arrangement consists of a central, approximately tetrahedral core of four oxygen atoms from four different triphenylmethanol molecules, held together by O-H···O hydrogen bonds.[4] This fundamental difference in the supramolecular assembly highlights the impact of molecular substitution on crystal packing.
Comparative Crystallographic Data
The following table summarizes the key crystallographic parameters for 1,2,3-triphenyl-2-propanol and triphenylmethanol, providing a quantitative comparison of their solid-state structures.
Parameter
1,2,3-Triphenyl-2-propanol
Triphenylmethanol
Molecular Formula
C₂₁H₂₀O
C₁₉H₁₆O
Molecular Weight
288.39 g/mol
260.33 g/mol
Crystal System
Monoclinic
Trigonal
Space Group
P2₁/n
R3̅
a (Å)
23.0194(12)
19.307(3)
b (Å)
6.0483(5)
19.307(3)
c (Å)
23.7136(12)
26.735(4)
α (°)
90
90
β (°)
94.594(5)
90
γ (°)
90
120
Volume (ų)
3292.0(3)
8631(2)
Z
8
24
Hydrogen Bonding
None
Tetrameric Aggregates
Key Bond Lengths
C-O (Å)
Data not available in search results
~1.42
C-Ph (Å)
Data not available in search results
~1.47
Note: Detailed bond lengths and angles for 1,2,3-triphenyl-2-propanol were not available in the searched literature. The values for triphenylmethanol are approximate.[2]
Experimental Protocols
Synthesis and Crystallization of 1,2,3-Triphenyl-2-propanol
Synthesis: 1,2,3-Triphenyl-2-propanol can be synthesized via the Grignard reaction of phenylmagnesium bromide with 1,3-diphenylacetone (B89425).[5]
Prepare phenylmagnesium bromide from magnesium and bromobenzene in anhydrous diethyl ether.
Dissolve benzophenone in anhydrous diethyl ether and add it dropwise to the Grignard reagent.
After the addition, reflux the mixture for 30 minutes.
Cool the reaction mixture and hydrolyze it by carefully adding 1 M hydrochloric acid.
Separate the ether layer, wash it with water and then with a saturated sodium chloride solution.
Dry the ether solution over anhydrous magnesium sulfate and evaporate the solvent to yield the crude product.
Crystallization: Recrystallize the crude triphenylmethanol from a suitable solvent such as a diethyl ether/ligroin mixture to obtain single crystals.[7]
Experimental Workflow
The overall workflow for the synthesis and crystallographic analysis of these compounds is depicted in the following diagram.
General experimental workflow for synthesis and X-ray crystallography.
A Comparative Spectroscopic Analysis of 1,2,3-Triphenyl-2-propanol and Its Precursors
This guide provides a detailed spectroscopic comparison of the tertiary alcohol, 1,2,3-triphenyl-2-propanol, with its synthetic precursors, the electrophilic ketone, benzophenone (B1666685), and the nucleophilic Grignard...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides a detailed spectroscopic comparison of the tertiary alcohol, 1,2,3-triphenyl-2-propanol, with its synthetic precursors, the electrophilic ketone, benzophenone (B1666685), and the nucleophilic Grignard reagent, benzyl (B1604629) magnesium bromide. This analysis is crucial for researchers in organic synthesis and drug development for reaction monitoring, product identification, and purity assessment. The spectroscopic techniques discussed include Infrared (IR) Spectroscopy, Proton Nuclear Magnetic Resonance (¹H NMR), and Carbon-13 Nuclear Magnetic Resonance (¹³C NMR).
Synthesis Pathway
The formation of 1,2,3-triphenyl-2-propanol is achieved through a Grignard reaction. The nucleophilic carbon of benzyl magnesium bromide attacks the electrophilic carbonyl carbon of benzophenone. A subsequent acidic workup protonates the resulting alkoxide to yield the final tertiary alcohol product.
Caption: Synthesis of 1,2,3-Triphenyl-2-propanol via Grignard Reaction.
Spectroscopic Data Comparison
The following tables summarize the key spectroscopic features of 1,2,3-triphenyl-2-propanol and its precursors. These data are essential for distinguishing the product from the starting materials.
Table 1: Infrared (IR) Spectroscopy Data
Compound
Key Absorptions (cm⁻¹)
Functional Group
Benzophenone
~1660 (strong, sharp)
C=O (carbonyl) stretch
~3060 (medium)
Aromatic C-H stretch
Benzyl Magnesium Bromide
No characteristic C=O or O-H
Organometallic
1,2,3-Triphenyl-2-propanol
~3550 (broad)
O-H (hydroxyl) stretch
~3060 (medium)
Aromatic C-H stretch
No absorption ~1660
Absence of C=O
Table 2: ¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy Data (in CDCl₃)
Compound
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Benzophenone
7.8-7.9
m
4H
Aromatic H (ortho to C=O)
7.4-7.6
m
6H
Aromatic H (meta, para to C=O)
Benzyl Magnesium Bromide
~7.1-7.3
m
5H
Aromatic H
~2.5
s
2H
-CH₂-MgBr
1,2,3-Triphenyl-2-propanol
~7.0-7.4
m
15H
Aromatic H
~3.3
s
2H
-CH₂-
~2.5
s
1H
-OH
Table 3: ¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy Data (in CDCl₃)
Compound
Chemical Shift (δ, ppm)
Assignment
Benzophenone
~196.7
C=O (carbonyl)
~137.6
Aromatic C (ipso, attached to C=O)
~132.4
Aromatic C (para)
~130.0
Aromatic C (ortho)
~128.3
Aromatic C (meta)
Benzyl Magnesium Bromide
~145
Aromatic C (ipso, attached to CH₂)
~128-124
Aromatic C
~60
-CH₂-MgBr
1,2,3-Triphenyl-2-propanol
~140-145
Aromatic C (ipso)
~125-130
Aromatic C
~80
C-OH (quaternary)
~50
-CH₂-
Experimental Protocols
Synthesis of 1,2,3-Triphenyl-2-propanol
This procedure is adapted from standard Grignard reaction protocols for similar tertiary alcohols.[1]
Preparation of Benzyl Magnesium Bromide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings. Add a small crystal of iodine to activate the magnesium. A solution of benzyl bromide in anhydrous diethyl ether is added dropwise from the dropping funnel to initiate the formation of the Grignard reagent. The reaction is maintained under a nitrogen atmosphere.
Reaction with Benzophenone: A solution of benzophenone in anhydrous diethyl ether is added dropwise to the freshly prepared benzyl magnesium bromide solution at room temperature. The reaction mixture is stirred for several hours.
Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.
Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield 1,2,3-triphenyl-2-propanol as a crystalline solid.
Spectroscopic Analysis Workflow
Caption: Experimental workflow for spectroscopic comparison.
Instrumentation and Parameters:
IR Spectroscopy: Spectra are typically recorded on a Fourier Transform Infrared (FTIR) spectrometer. Samples can be analyzed as a thin film on a salt plate (for liquids or dissolved solids) or as a KBr pellet (for solids).
NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a standard frequency (e.g., 400 MHz for ¹H). Deuterated chloroform (B151607) (CDCl₃) is a common solvent, with tetramethylsilane (B1202638) (TMS) used as an internal standard (0 ppm).
This guide provides a foundational understanding of the spectroscopic differences between 1,2,3-triphenyl-2-propanol and its precursors. The provided data and protocols can be utilized for the successful synthesis and characterization of this tertiary alcohol.
Validating the Synthesis of 1,2,3-Triphenyl-2-propanol: A Comparative Guide to Synthesis and Spectral Analysis
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of synthetic routes for 1,2,3-triphenyl-2-propanol and detailed spectral data for its structural validation. The...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of synthetic routes for 1,2,3-triphenyl-2-propanol and detailed spectral data for its structural validation. The information presented is intended to assist researchers in the synthesis and characterization of this and similar tertiary alcohols, which are valuable intermediates in medicinal chemistry and materials science.
Primary Synthesis: Grignard Reaction of Benzyl (B1604629) Magnesium Chloride with Benzoyl Chloride
A documented method for the synthesis of 1,2,3-triphenyl-2-propanol involves the Grignard reaction between benzyl magnesium chloride and benzoyl chloride. This method, while effective, is noted to be resource-intensive.
Experimental Protocol:
Preparation of Benzyl Magnesium Chloride: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer, prepare a solution of benzyl magnesium chloride from magnesium turnings and benzyl chloride in anhydrous diethyl ether.
Grignard Reaction: To a cooled mixture of 1.5 kg of benzoyl chloride in 1 L of diethyl ether, slowly add 4 L of the ethereal solution of benzyl magnesium chloride.
Work-up: The reaction mixture is then treated with 1 L of 30% sulfuric acid, followed by neutralization with an alkali solution. The organic layer is washed with water.
Purification: The diethyl ether is removed by distillation. The crude product is then purified by vacuum distillation, with 1,2,3-triphenyl-2-propanol distilling at 224-235 °C at 8 mm Hg[1].
Alternative Synthesis: Grignard Reaction of Phenylmagnesium Bromide with 1,2-Diphenylacetone
An alternative and plausible route to 1,2,3-triphenyl-2-propanol is the Grignard reaction of phenylmagnesium bromide with 1,2-diphenylacetone. This method follows the standard synthesis of tertiary alcohols from ketones.
Experimental Protocol (General Procedure):
Preparation of Phenylmagnesium Bromide: Prepare phenylmagnesium bromide from magnesium turnings and bromobenzene (B47551) in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) in a flame-dried apparatus under an inert atmosphere.
Grignard Reaction: To the prepared Grignard reagent, add a solution of 1,2-diphenylacetone in the same anhydrous solvent dropwise at 0 °C. The reaction is typically stirred for several hours at room temperature to ensure completion.
Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether.
Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure. The crude 1,2,3-triphenyl-2-propanol can be further purified by column chromatography or recrystallization.
Spectral Data for the Validation of 1,2,3-Triphenyl-2-propanol
Due to the limited availability of experimental spectra in public databases, the following data is a combination of predicted values and expected characteristic absorptions based on the molecular structure.
¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is predicted to exhibit signals corresponding to the aromatic protons and the methylene (B1212753) protons of the benzyl groups.
Chemical Shift (ppm)
Multiplicity
Integration
Assignment
~ 7.1 - 7.4
Multiplet
15H
Aromatic protons (3 x C₆H₅)
~ 3.0
Singlet
4H
Methylene protons (2 x CH₂)
~ 2.2
Singlet
1H
Hydroxyl proton (-OH)
¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum will show signals for the aromatic carbons, the quaternary carbinol carbon, and the methylene carbons.
Chemical Shift (ppm)
Assignment
~ 140 - 145
Quaternary aromatic carbons
~ 125 - 130
Aromatic CH carbons
~ 75
Quaternary carbinol carbon (C-OH)
~ 45
Methylene carbons (CH₂)
Infrared (IR) Spectroscopy (Predicted)
The IR spectrum will be characterized by the presence of a hydroxyl group and absorptions typical of aromatic and aliphatic C-H bonds.
Wavenumber (cm⁻¹)
Functional Group
3600 - 3200 (broad)
O-H stretch (alcohol)
3100 - 3000
Aromatic C-H stretch
3000 - 2850
Aliphatic C-H stretch
1600, 1495, 1450
Aromatic C=C stretch
~ 1170
C-O stretch (tertiary alcohol)
Mass Spectrometry (Predicted)
The mass spectrum is expected to show a molecular ion peak and characteristic fragmentation patterns.
m/z
Fragmentation
288
[M]⁺ (Molecular Ion)
270
[M - H₂O]⁺
197
[M - CH₂Ph]⁺
181
[M - Ph]⁺
105
[PhCO]⁺
91
[CH₂Ph]⁺ (Tropylium ion)
77
[Ph]⁺
Visualizing the Workflow
To illustrate the logical flow of the synthesis and validation process, the following diagrams were generated using Graphviz.
Caption: Logical workflow for the synthesis and spectral validation of 1,2,3-triphenyl-2-propanol.
Caption: Key steps in the Grignard synthesis of 1,2,3-triphenyl-2-propanol.
A Comparative Guide to the Synthesis of Tertiary Alcohols: Grignard vs. Organolithium and Barbier Reactions
For researchers, scientists, and drug development professionals, the synthesis of tertiary alcohols is a fundamental transformation in organic chemistry. The choice of synthetic route can critically influence yield, puri...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the synthesis of tertiary alcohols is a fundamental transformation in organic chemistry. The choice of synthetic route can critically influence yield, purity, and scalability. This guide provides an objective comparison of the classic Grignard reaction with two key alternatives: organolithium reagents and the Barbier reaction, for the synthesis of tertiary alcohols. This comparison is supported by experimental data and detailed methodologies to aid in the selection of the most appropriate synthetic strategy.
At a Glance: Key Differences in Synthetic Routes
The Grignard reaction, the use of organolithium reagents, and the Barbier reaction are all powerful methods for forming the carbon-carbon bonds necessary for tertiary alcohol synthesis. However, they differ significantly in their reactivity, functional group tolerance, and operational simplicity.
Feature
Grignard Reaction
Organolithium Reaction
Barbier Reaction
Reagent
Organomagnesium halide (R-MgX)
Organolithium compound (R-Li)
Alkyl halide + Metal (in situ)
Reactivity
Highly reactive, strong nucleophile and base.
More reactive and more basic than Grignard reagents.[1]
Generally less reactive than pre-formed organometallics.
Water Tolerance
Highly sensitive to protic solvents (requires anhydrous conditions).
Extremely sensitive to protic solvents (requires anhydrous conditions).[1]
Can often be performed in aqueous media, offering a "green chemistry" approach.[1]
Preparation
Reagent is prepared separately before reaction with the carbonyl compound.
Reagent can be prepared separately or generated in situ.
Organometallic reagent is generated in situ in the presence of the carbonyl compound.[1]
Substrate Scope
Broad, but can be limited by sterically hindered ketones.
Effective for sterically hindered ketones where Grignard reagents may fail.
Tolerant of various functional groups; particularly useful for unstable organometallics.
Common Side Reactions
Enolization, reduction, and coupling products (e.g., biphenyl).
Similar to Grignard, with a higher propensity for deprotonation due to greater basicity.
Can sometimes result in lower and less reproducible yields in traditional solution-based methods.[1]
Quantitative Comparison of Methods
The choice of synthetic method often hinges on the desired yield and the specific substrates involved. The following table summarizes experimental data for the synthesis of a representative tertiary alcohol, triphenylmethanol (B194598), using the three different methods.
Detailed and reproducible experimental procedures are crucial for the successful synthesis of tertiary alcohols. Below are representative protocols for the synthesis of triphenylmethanol using each of the discussed methods.
Grignard Synthesis of Triphenylmethanol
This protocol describes the reaction of a pre-formed Grignard reagent with a ketone.
Materials:
Magnesium turnings
Anhydrous diethyl ether
Bromobenzene
Benzophenone
10% Sulfuric acid
Saturated NaCl solution
Anhydrous sodium sulfate
Procedure:
In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings.
Add a small crystal of iodine to activate the magnesium.
Add a solution of bromobenzene in anhydrous diethyl ether dropwise to the magnesium suspension to initiate the Grignard reagent formation.
Once the reaction is initiated, add the remaining bromobenzene solution at a rate that maintains a gentle reflux.
After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.
Cool the reaction mixture to room temperature and add a solution of benzophenone in anhydrous diethyl ether dropwise.
After the addition is complete, stir the reaction mixture for 30 minutes.
Quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and 10% sulfuric acid.
Separate the organic layer and wash it with saturated NaCl solution.
Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude triphenylmethanol.
Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure triphenylmethanol.
Organolithium Synthesis of Triphenylmethanol
This protocol outlines the synthesis of triphenylmethanol using a commercially available organolithium reagent.
In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (argon or nitrogen), dissolve benzophenone in anhydrous diethyl ether.
Cool the solution to 0 °C in an ice bath.
Slowly add the phenyllithium solution dropwise to the stirred solution of benzophenone.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.
Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.
Separate the organic layer and wash it with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude triphenylmethanol.
Purify the product by recrystallization.
Barbier-Type Synthesis of Triphenylmethanol
This protocol describes a one-pot Barbier-type reaction for the synthesis of triphenylmethanol.[2]
To a flask containing zinc powder and benzophenone, add anhydrous THF.
Add bromobenzene to the mixture.
Stir the reaction mixture at room temperature for the required duration (e.g., 3 hours).[2]
Upon completion, hydrolyze the reaction with a saturated aqueous solution of ammonium chloride.[2]
Extract the product with an appropriate organic solvent (e.g., diethyl ether).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the crude triphenylmethanol.
Purify the product by recrystallization.
Visualizing the Synthetic Pathways
The following diagrams illustrate the signaling pathways and experimental workflows for the Grignard, organolithium, and Barbier reactions.
Caption: Grignard reaction workflow.
Caption: Organolithium reaction workflow.
Caption: Barbier reaction workflow.
Conclusion
The choice between Grignard, organolithium, and Barbier reactions for the synthesis of tertiary alcohols depends on a careful consideration of the specific requirements of the synthesis. The Grignard reaction remains a robust and widely used method. Organolithium reagents offer a more reactive alternative, particularly for sterically hindered substrates. The Barbier reaction provides a convenient and often greener one-pot procedure, especially when dealing with unstable organometallic intermediates. By understanding the nuances of each method, researchers can select the most effective route to achieve their synthetic goals.
Navigating the Safe Disposal of 1,2,3-Triphenyl-2-propanol: A Procedural Guide
For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides essential, immediate...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides essential, immediate safety and logistical information for the proper disposal of 1,2,3-Triphenyl-2-propanol. In the absence of a specific Safety Data Sheet (SDS) for this compound, a cautious approach informed by the known hazards of structurally analogous chemicals is imperative.
Precautionary Hazard Assessment
To inform a conservative risk assessment, the hazards of several structurally related compounds are summarized below.
Harmful if swallowed, Causes skin and serious eye irritation[2][3]
3-Phenyl-1-propanol
Liquid
Causes skin and serious eye irritation
Step-by-Step Disposal Protocol
The proper disposal of 1,2,3-Triphenyl-2-propanol requires a systematic approach to mitigate risks and ensure regulatory compliance. The following protocol outlines the necessary procedures.
Step 1: Personal Protective Equipment (PPE)
Before handling 1,2,3-Triphenyl-2-propanol for disposal, ensure you are wearing the following appropriate PPE:
Eye Protection: Chemical safety goggles.
Hand Protection: Chemical-resistant gloves (e.g., nitrile).
Body Protection: A lab coat or other protective clothing.
Step 2: Waste Segregation and Collection
All waste containing 1,2,3-Triphenyl-2-propanol must be classified as hazardous chemical waste.
Segregate: Keep this waste separate from all other waste streams, including non-hazardous materials and other incompatible chemical waste.
Containerize: Use a designated, clearly labeled, and chemically resistant waste container with a secure, tight-fitting lid.
Step 3: Labeling
Properly label the hazardous waste container with the following information:
The words "Hazardous Waste."
The full chemical name: "1,2,3-Triphenyl-2-propanol."
Any known or suspected hazard warnings (e.g., "Irritant," "Combustible").
The accumulation start date.
Step 4: Storage
Store the sealed waste container in a designated hazardous waste accumulation area that is:
Secure and accessible only to authorized personnel.
Well-ventilated.
Away from sources of ignition such as open flames, hot surfaces, and sparks[1].
Step 5: Professional Disposal
Do not dispose of 1,2,3-Triphenyl-2-propanol down the drain or in the regular trash[3].
Arrange for the collection of the hazardous waste by a licensed and certified chemical waste disposal contractor.
Provide the waste hauler with all available information regarding the chemical, including its name and any known or suspected hazards.
Complete all necessary waste manifest paperwork as required by local, regional, and national regulations.
Step 6: Spill Management
In the event of a spill:
Evacuate non-essential personnel from the immediate area.
Essential Safety and Operational Guide for Handling 1,2,3-Triphenyl-2-propanol
Disclaimer: Information for the specific compound 1,2,3-Triphenyl-2-propanol is limited. This guide is based on safety data for structurally similar compounds and general laboratory safety practices.
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: Information for the specific compound 1,2,3-Triphenyl-2-propanol is limited. This guide is based on safety data for structurally similar compounds and general laboratory safety practices. Researchers should always consult the most current Safety Data Sheet (SDS) for the specific chemical they are using. Adherence to these guidelines is essential for ensuring laboratory safety and proper disposal.
Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure personal safety when handling 1,2,3-Triphenyl-2-propanol. The following table summarizes the recommended PPE.
PPE Category
Specification
Eye/Face Protection
Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US) approved standards. For splash hazards, use chemical safety goggles or a face shield.[1][2][3]
Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber) should be worn. Inspect gloves prior to use. A lab coat or other protective clothing is required to prevent skin contact.[1][4][5]
Respiratory Protection
Use only in a well-ventilated area or under a chemical fume hood.[4] If ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge may be necessary.[1][4]
A systematic approach to handling and disposal is critical for safety and environmental protection. The following workflow outlines the key steps from preparation to disposal.
Preparation:
Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for 1,2,3-Triphenyl-2-propanol or a structurally similar compound.[4]
Personal Protective Equipment: Put on all required PPE as detailed in the table above.[4]
Workspace Preparation: Ensure work is conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4][6]
Handling:
Chemical Handling: Avoid direct contact with the skin and eyes.[7][8] Prevent the formation of dust or aerosols.
Safe Storage: Keep the container tightly closed in a dry and well-ventilated place.[6][7] Keep away from open flames, hot surfaces, and sources of ignition.[7][9]
Cleanup:
Spill Response: In case of a spill, evacuate the area.
Containment: Wear appropriate PPE and contain the spill with an inert absorbent material (e.g., sand, earth, vermiculite).[6]
Collection: Collect the absorbed material into a suitable, closed container for disposal.[4][7]
Disposal:
Waste Collection: Collect all waste material, including contaminated PPE and absorbent materials, in a clearly labeled, sealed container.[4][10]
Disposal Protocol: Dispose of the chemical waste through a licensed professional waste disposal service.[4][10] Do not dispose of it down the drain.[4] All disposal methods must be in accordance with federal, state, and local regulations.[4][10]
Workflow for Safe Handling and Disposal
Caption: Workflow for the safe handling and disposal of 1,2,3-Triphenyl-2-propanol.